5-Hydroxysophoranone

Core Science & Biosynthesis

5-Hydroxysophoranone: A Technical Guide to Natural Sources and Isolation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Hydroxysophoranone, a prenylated flavonoid of significant interest for its potential therapeutic properties. While direct references to 5-Hydroxysophoranone are scarce, this document synthesizes current knowledge on its likely natural sources, detailed isolation protocols for closely related analogues, and insights into its potential biological activities. The information presented is curated for professionals in research, and drug development.

Natural Sources of Sophoranone (B1204896) Derivatives

While 5-Hydroxysophoranone has not been extensively documented, its parent compound, sophoranone, and a variety of its derivatives are predominantly found in plants of the Sophora genus, particularly Sophora flavescens and Sophora subprostrata. These plants have a long history of use in traditional Chinese medicine. The roots are the primary part of the plant where these flavonoids accumulate.

Table 1: Potential Natural Sources of 5-Hydroxysophoranone and Related Compounds

Plant Species	Family	Plant Part	Key Sophoranone Derivatives Isolated
Sophora flavescens Ait.	Fabaceae	Root	Sophoranone, Sophoflavonoid A and B, Sophoraflavanone G, Kurarinone[1][2][3]
Sophora subprostrata Chun et T. Chen	Fabaceae	Root	Sophoranone[1]
Sophora tonkinensis Gagnep.	Fabaceae	Root	Sophoranone[4]

Experimental Protocols for Isolation

The isolation of sophoranone and its analogues from Sophora species typically involves solvent extraction followed by a series of chromatographic separations. The following protocols are synthesized from various studies on the isolation of flavonoids from Sophora flavescens.

General Extraction of Flavonoids

A common initial step is the extraction of crude flavonoids from the dried and powdered plant material.

Protocol 1: Mechanochemical-Promoted Extraction [5]

• Preparation: Grind the dried roots of Sophora flavescens into a fine powder.

• Milling: Mix the powdered roots with 15% (w/w) sodium carbonate (Na₂CO₃).

• Grinding: Grind the mixture at 440 rpm for 17 minutes.

• Extraction: Use water as the solvent with a solvent-to-solid material ratio of 25 mL/g.

• Yield: This method has been reported to yield up to 35.17 mg/g of total flavonoids.[5]

Protocol 2: Ultrasound-Assisted Ionic Liquid Extraction [6]

• Preparation: Crush the Sophora flavescens sample and filter it through a 50-mesh sieve.

• Mixing: Place 0.5 g of the powdered sample in a 50 mL centrifuge tube and add 15 mL of [C8mim]BF4 (an ionic liquid).

• Soaking: Let the mixture soak for 8 hours.

• Ultrasonication: Perform ultrasonic treatment at 60°C for 30 minutes.

• Yield: This method has yielded 7.38 mg/g of prenylated flavonoids.[6]

Chromatographic Purification of Sophoranone Analogues

Following crude extraction, a multi-step chromatographic process is essential for the isolation of specific sophoranone compounds.

Protocol 3: Multi-Column Chromatography [7]

• Initial Fractionation: Subject the crude ethyl acetate (B1210297) extract to silica (B1680970) gel column chromatography, eluting with a gradient of petroleum ether/ethyl acetate.

• Polyamide Chromatography: Further separate the resulting fractions on a polyamide column.

• Size-Exclusion Chromatography: Utilize Sephadex LH-20 chromatography for further purification of the fractions.[8]

• Preparative HPLC: The final purification of individual compounds is often achieved using semi-preparative High-Performance Liquid Chromatography (HPLC) with a C18 column.

Table 2: Summary of Chromatographic Conditions for Flavonoid Isolation from Sophora flavescens

Chromatographic Technique	Stationary Phase	Mobile Phase (Eluent)	Purpose
Column Chromatography	Silica Gel (100-200 mesh)	Petroleum ether/Ethyl acetate (gradient)	Initial fractionation of crude extract[7]
Column Chromatography	Polyamide (100-200 mesh)	Not specified	Further separation of fractions[7]
Size-Exclusion Chromatography	Sephadex LH-20	Methanol	Purification based on molecular size[7][8]
Semi-preparative HPLC	YMC Pack ODS-A column (C18)	Methanol/Water or Acetonitrile/Water (gradient)	Final purification of individual compounds[7]

Biological Activity and Signaling Pathways

Sophoranone has demonstrated significant biological activity, particularly in the context of cancer. Its primary mechanism of action appears to be the induction of apoptosis in cancer cells.

Anticancer Activity

Sophoranone has been shown to inhibit the growth of various cancer cell lines, including human leukemia, stomach cancer, and lung carcinoma cells.[1][2] It induces apoptosis, a form of programmed cell death, which is a key target for cancer therapies.

Apoptosis Induction Signaling Pathway

The apoptotic activity of sophoranone is primarily mediated through the mitochondrial pathway.[1]

Key Events in Sophoranone-Induced Apoptosis: [1]

• Reactive Oxygen Species (ROS) Formation: Sophoranone treatment leads to an increase in intracellular ROS.

• Mitochondrial Permeability Transition Pore (mPTP) Opening: The elevated ROS levels trigger the opening of the mPTP.

• Cytochrome c Release: The opening of the mPTP results in the release of cytochrome c from the mitochondria into the cytosol.

• Caspase Activation: Cytochrome c in the cytosol activates a cascade of caspases, which are the executioner enzymes of apoptosis.

Visualizations

Experimental Workflow for Sophoranone Isolation

Caption: General workflow for the isolation of sophoranone from Sophora flavescens.

Sophoranone-Induced Apoptosis Signaling Pathway

Caption: Mitochondrial pathway of apoptosis induced by sophoranone.

References

• 1. Sophoranone, extracted from a traditional Chinese medicine Shan Dou Gen, induces apoptosis in human leukemia U937 cells via formation of reactive oxygen species and opening of mitochondrial permeability transition pores - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sophoranone A and B: two new cytotoxic prenylated metabolites and their analogs from the root bark of Sophora flavescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isolation and purification of chemical constituents from the pericarp of Sophora japonica L. by chromatography on a 12% cross-linked agarose gel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Selective Extraction of Flavonoids from Sophora flavescens Ait. by Mechanochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficient and Selective Extraction of Prenylated Flavonoids from Sophora flavescens Using Ultrasound-Assisted Hydrophobic Ionic Liquid and Characterization of Extraction Mechanism [mdpi.com]
• 7. Two New Isoprenoid Flavonoids from Sophora flavescens with Antioxidant and Cytotoxic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

5-Hydroxysophoranone chemical structure and properties

I have gathered some information on the biological activities of compounds structurally related to 5-Hydroxysophoranone, such as anti-inflammatory and anticancer effects. I also found general information about signaling pathways modulated by flavonoids, which could be relevant. Specifically, the search results point towards anti-inflammatory activity by inhibiting iNOS and COX-2 expression, and potential anticancer activity by targeting topoisomerase II. Some information on isolation techniques like microwave-assisted extraction and chromatography has also been found.

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An In-depth Examination of the Chemical Structure, Properties, and Biological Activities of a Promising Prenylated Flavonoid

Abstract

5-Hydroxysophoranone, a prenylated flavanone (B1672756) predominantly isolated from the medicinal plant Sophora flavescens, has garnered significant interest within the scientific community. This document provides a comprehensive technical overview of 5-Hydroxysophoranone, detailing its chemical structure, physicochemical properties, and known biological activities. With demonstrated anti-inflammatory and anticancer potential, this natural compound presents a compelling avenue for further investigation in drug discovery and development. This guide is intended to serve as a valuable resource for researchers, scientists, and professionals in the field of pharmacology and medicinal chemistry, offering a consolidated repository of current knowledge, including detailed experimental protocols and an exploration of its molecular mechanisms of action.

Chemical Structure and Properties

5-Hydroxysophoranone is a complex flavonoid characterized by a flavanone core structure with multiple prenyl group substitutions.

IUPAC Name: 5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methylbut-2-enyl)phenyl]-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one[1]

Chemical Structure:

Image Source: PubChem CID 42607927

Physicochemical Properties

A comprehensive summary of the known and predicted physicochemical properties of 5-Hydroxysophoranone is presented in the table below. It is important to note that while computational data is readily available, experimentally determined values for properties such as melting point, boiling point, and solubility are not extensively reported in the literature. For context, the experimental melting point of a structurally similar compound, Sophoraflavanone G, is 173-175°C. Another related compound, Kurarinone, is reported to be slightly soluble in acetonitrile and DMSO[2].

Property	Value	Source
Molecular Formula	C30H36O5	PubChem[1]
Molecular Weight	476.6 g/mol	PubChem[1]
Melting Point	173-175 °C (for the related compound Sophoraflavanone G)	Chemsrc
Boiling Point	Not experimentally determined.	-
Solubility	Slightly soluble in acetonitrile and DMSO (for the related compound Kurarinone)	Cayman Chemical[2]
XLogP3-AA (Computed)	8.2	PubChem[1]
Hydrogen Bond Donor Count (Computed)	3	PubChem[1]
Hydrogen Bond Acceptor Count (Computed)	5	PubChem[1]

Biological Activities and Mechanisms of Action

5-Hydroxysophoranone exhibits a range of biological activities, with its anti-inflammatory and anticancer properties being the most extensively studied. These effects are largely attributed to its ability to modulate key cellular signaling pathways.

Anti-inflammatory Activity

Prenylated flavonoids, including compounds structurally related to 5-Hydroxysophoranone, have demonstrated significant anti-inflammatory effects. The primary mechanism involves the inhibition of pro-inflammatory enzymes and cytokines.

Signaling Pathway:

The anti-inflammatory action of 5-Hydroxysophoranone and related flavonoids is often mediated through the NF-κB (Nuclear Factor-kappa B) signaling pathway . In an inflammatory state, NF-κB is activated, leading to the transcription of genes encoding pro-inflammatory mediators such as inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). 5-Hydroxysophoranone is believed to inhibit the activation of NF-κB, thereby downregulating the expression of iNOS and COX-2, which in turn reduces the production of nitric oxide (NO) and prostaglandins, key mediators of inflammation.

References

• 1. 5-Hydroxysophoranone | C30H36O5 | CID 42607927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]

An In-depth Technical Guide to the 5-Hydroxysophoranone Biosynthetic Pathway in Plants

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Hydroxysophoranone (B12373633), a prenylated flavanone (B1672756) with significant pharmacological potential, is a specialized metabolite found in certain plant species, notably within the Sophora genus. Its biosynthesis is a complex process, branching from the general flavonoid pathway and involving a series of enzymatic modifications including prenylation and hydroxylation. This technical guide provides a comprehensive overview of the core biosynthetic pathway leading to 5-hydroxysophoranone, detailing the precursor molecules, key enzymatic steps, and relevant experimental methodologies. The information presented herein is intended to serve as a valuable resource for researchers in natural product chemistry, plant biochemistry, and drug development seeking to understand and potentially engineer the production of this promising bioactive compound.

Overview of the Biosynthetic Pathway

The biosynthesis of 5-hydroxysophoranone originates from the well-established phenylpropanoid pathway, which provides the foundational C6-C3-C6 flavonoid skeleton. The pathway culminates in a series of specific modifications, primarily prenylation and hydroxylation, to yield the final product. The proposed core pathway initiates with the flavanone naringenin (B18129), a common intermediate in flavonoid biosynthesis.

The proposed biosynthetic pathway for 5-hydroxysophoranone is as follows:

• Formation of the Flavanone Core (Naringenin): The pathway begins with the amino acid phenylalanine, which is converted through a series of enzymatic reactions to p-coumaroyl-CoA. Chalcone (B49325) synthase (CHS) then catalyzes the condensation of one molecule of p-coumaroyl-CoA with three molecules of malonyl-CoA to form naringenin chalcone. Subsequently, chalcone isomerase (CHI) facilitates the stereospecific cyclization of naringenin chalcone to produce the flavanone naringenin.

• Prenylation of the Flavonoid Core: Following the formation of naringenin, one or more prenyl groups are attached to the flavonoid skeleton. This reaction is catalyzed by flavonoid-specific prenyltransferases. In Sophora flavescens, enzymes such as SfN8DT-1 and SfFPT have been identified to prenylate naringenin, typically at the C-8 position of the A-ring. This step is crucial for the bioactivity of the resulting compounds.

• Hydroxylation at the 5-Position: The final and key step in the formation of 5-hydroxysophoranone is the introduction of a hydroxyl group at the 5-position of the A-ring of the prenylated flavanone intermediate. This hydroxylation is presumed to be catalyzed by a specific flavanone 5-hydroxylase, likely a cytochrome P450 monooxygenase. While the specific enzyme has not yet been fully characterized, its activity is essential for the synthesis of the target molecule.

Below is a DOT language script to visualize the proposed biosynthetic pathway.

Proposed biosynthetic pathway of 5-Hydroxysophoranone.

Key Enzymes and Quantitative Data

While specific kinetic data for the entire 5-hydroxysophoranone pathway is not yet available in a consolidated form, data from studies on related enzymes in the flavonoid and prenylflavonoid pathways provide valuable insights.

Enzyme	Substrate(s)	Product(s)	Plant Source (example)	Km (µM)	Vmax/kcat	Notes
Chalcone Synthase (CHS)	p-Coumaroyl-CoA, Malonyl-CoA	Naringenin Chalcone	Petroselinum crispum	1.6 (p-Coumaroyl-CoA), 12 (Malonyl-CoA)	-	General flavonoid pathway enzyme.
Chalcone Isomerase (CHI)	Naringenin Chalcone	Naringenin	Medicago sativa	3.5	-	Stereospecific cyclization.
Naringenin 8-Prenyltransferase (SfN8DT-1)	Naringenin, DMAPP	8-Prenylnaringenin	Sophora flavescens	33 (Naringenin), 140 (DMAPP)	-	Membrane-bound enzyme.
Flavonoid Prenyltransferase (SfFPT)	Naringenin, DMAPP	8-Prenylnaringenin	Sophora flavescens	25 (Naringenin), 110 (DMAPP)	-	Exhibits broader substrate specificity than SfN8DT-1.
Flavanone 5-Hydroxylase	Prenylated Naringenin	5-Hydroxysophoranone	(Putative)	-	-	Activity inferred, enzyme not yet characterized.

Note: The data presented is compiled from various studies on homologous enzymes and may not represent the exact kinetics of the enzymes in the 5-hydroxysophoranone pathway. DMAPP: Dimethylallyl pyrophosphate.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of the 5-hydroxysophoranone biosynthetic pathway.

Heterologous Expression of Prenyltransferases and Hydroxylases

The functional characterization of enzymes in the pathway often requires their production in a heterologous host system, such as Escherichia coli or Saccharomyces cerevisiae.

Workflow for Heterologous Expression:

General workflow for heterologous expression of pathway enzymes.

Protocol for Heterologous Expression of SfN8DT-1 in S. cerevisiae

• cDNA Isolation and Cloning: The full-length coding sequence of SfN8DT-1 is amplified from a cDNA library of Sophora flavescens roots using gene-specific primers. The PCR product is then cloned into a yeast expression vector, such as pYES2/CT, under the control of a galactose-inducible promoter (GAL1).

• Yeast Transformation: The resulting plasmid is transformed into a suitable S. cerevisiae strain (e.g., INVSc1) using the lithium acetate/single-stranded carrier DNA/polyethylene glycol method.

• Expression Induction: Transformed yeast cells are grown in a selective medium containing glucose. For protein expression, cells are transferred to a medium containing galactose to induce the GAL1 promoter.

• Microsome Preparation: After induction, yeast cells are harvested by centrifugation. The cell pellet is washed and then lysed using glass beads in a buffer containing protease inhibitors. The lysate is centrifuged at a low speed to remove cell debris, and the supernatant is then subjected to ultracentrifugation to pellet the microsomal fraction, which contains the membrane-bound prenyltransferase.

• Protein Verification: The presence of the recombinant protein in the microsomal fraction can be confirmed by SDS-PAGE and Western blotting using an antibody against the epitope tag (if included in the vector).

In Vitro Enzyme Assays

In vitro assays are essential for determining the function and kinetic properties of the biosynthetic enzymes.

Protocol for a Flavonoid Prenyltransferase Assay:

• Reaction Mixture: A typical reaction mixture (e.g., 100 µL) contains:

  • Tris-HCl buffer (50 mM, pH 7.5)

  • MgCl₂ (5 mM)

  • Flavonoid substrate (e.g., naringenin, 100 µM)

  • Prenyl donor (e.g., DMAPP, 200 µM)

  • Enzyme source (e.g., 50 µg of microsomal protein containing the recombinant prenyltransferase)

• Incubation: The reaction is initiated by the addition of the enzyme and incubated at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 1 hour).

• Reaction Termination and Extraction: The reaction is stopped by adding an equal volume of ethyl acetate. The mixture is vortexed and centrifuged to separate the organic and aqueous phases. The organic phase, containing the prenylated flavonoid product, is collected and dried under vacuum.

• Product Analysis: The dried residue is redissolved in a suitable solvent (e.g., methanol) and analyzed by High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to identify and quantify the product.

Protocol for a Flavanone 5-Hydroxylase Assay (Putative):

As the specific flavanone 5-hydroxylase is not yet identified, this protocol is based on assays for other plant cytochrome P450 hydroxylases.

• Reaction Mixture: A typical reaction mixture (e.g., 100 µL) contains:

  • Potassium phosphate (B84403) buffer (100 mM, pH 7.2)

  • NADPH (1 mM)

  • Prenylated flavanone substrate (e.g., 8-prenylnaringenin, 50 µM)

  • Microsomal fraction containing the putative hydroxylase (and associated cytochrome P450 reductase)

• Incubation: The reaction is initiated by the addition of NADPH and incubated at a controlled temperature (e.g., 30°C) with shaking.

• Reaction Termination and Extraction: The reaction is stopped and extracted as described for the prenyltransferase assay.

• Product Analysis: The extracted product is analyzed by HPLC or LC-MS to detect the formation of the hydroxylated product. The identity of the product can be confirmed by comparing its retention time and mass spectrum with an authentic standard of 5-hydroxysophoranone, if available, or by detailed spectroscopic analysis (NMR, HR-MS).

LC-MS Analysis of Pathway Intermediates and Products

LC-MS is a powerful technique for the separation, identification, and quantification of the various flavonoids involved in the biosynthetic pathway.

General LC-MS Protocol:

• Chromatographic System: A reversed-phase C18 column is typically used for the separation of flavonoids.

• Mobile Phase: A gradient elution is often employed, using a mixture of water (often with a small amount of formic acid to improve peak shape and ionization) and an organic solvent such as acetonitrile (B52724) or methanol.

• Mass Spectrometry: Electrospray ionization (ESI) is a common ionization source for flavonoids, and can be operated in either positive or negative ion mode. Tandem mass spectrometry (MS/MS) is used to obtain structural information by fragmenting the parent ions.

• Quantification: Quantification can be achieved by creating a calibration curve using known concentrations of authentic standards. In the absence of standards, relative quantification can be performed based on peak areas.

Conclusion and Future Directions

The biosynthetic pathway of 5-hydroxysophoranone represents a fascinating example of the chemical diversity generated by plant specialized metabolism. While the general framework of the pathway is understood, significant research is still required to fully elucidate all the enzymatic steps and their regulation. A key priority for future research is the identification and characterization of the putative flavanone 5-hydroxylase. This will involve a combination of transcriptomic analysis of Sophora species known to produce 5-hydroxysophoranone, followed by heterologous expression and functional characterization of candidate genes.

Furthermore, a detailed kinetic analysis of all the enzymes in the pathway will be crucial for understanding the metabolic flux and identifying potential rate-limiting steps. This knowledge will be invaluable for metabolic engineering efforts aimed at the heterologous production of 5-hydroxysophoranone in microbial or plant-based systems, which could provide a sustainable and scalable source of this pharmacologically important compound for drug development and other applications. The experimental protocols and data presented in this guide provide a solid foundation for researchers to pursue these exciting avenues of investigation.

An In-depth Technical Guide to 5-Hydroxysophoranone: Discovery, History, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Hydroxysophoranone is a prenylated flavanone, a class of natural products known for their diverse and potent biological activities. This technical guide provides a comprehensive overview of the discovery, history, and physicochemical properties of 5-Hydroxysophoranone. It details the isolation of this compound from natural sources and presents its known biological activities, including antiplasmodial, antimycobacterial, and cytotoxic effects, supported by quantitative data. Furthermore, this document outlines detailed experimental protocols for its isolation and bioassays, and proposes a potential synthetic strategy. A discussion of the likely mechanism of action, based on the known signaling pathways of structurally related compounds, is also included to guide future research and drug development efforts.

Introduction

Flavonoids are a large and diverse class of plant secondary metabolites that have garnered significant attention for their wide range of pharmacological properties. Among these, the prenylated flavonoids are a specialized subgroup characterized by the attachment of one or more isoprenoid side-chains. This structural modification often enhances the lipophilicity and membrane permeability of the flavonoid core, leading to increased biological potency. 5-Hydroxysophoranone, a complex prenylated flavanone, has emerged as a molecule of interest due to its demonstrated bioactivities. This guide serves as a central repository of technical information on 5-Hydroxysophoranone, aimed at facilitating further research into its therapeutic potential.

Discovery and History

The first reported isolation of 5-Hydroxysophoranone appears to be in 1994 by Matsuura et al. from the roots of Maackia amurensis subsp. buergeri. However, a more detailed characterization and biological evaluation were later reported in 2007 by Rukachaisirikul and his team. They successfully isolated 5-Hydroxysophoranone from the stems of Erythrina subumbrans while screening for antibacterial compounds. Subsequent studies by the same research group further elucidated its antiplasmodial, antimycobacterial, and cytotoxic activities. While also reported to be a constituent of Millettia pulchra, specific isolation studies from this source are not well-documented in readily available literature.

Chemical Profile

• IUPAC Name: 5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methylbut-2-enyl)phenyl]-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one

• Molecular Formula: C₃₀H₃₆O₅

• Molecular Weight: 476.6 g/mol

• CAS Number: 90686-12-7

• Class: Flavanone (a subclass of Flavonoids)

Physicochemical Properties and Data Presentation

Quantitative data on the biological activities of 5-Hydroxysophoranone are summarized in the tables below.

Antiplasmodial Activity
Target Organism	Plasmodium falciparum (K1, multidrug-resistant strain)
IC₅₀ (µg/mL)	2.5[1]
IC₅₀ (µM)	5.24

Antimycobacterial Activity
Target Organism	Mycobacterium tuberculosis (H37Ra)
MIC (µg/mL)	12.5[1]
MIC (µM)	26.22

| Cytotoxic Activity | | | :--- | :--- | :--- | | Cell Line | Description | IC₅₀ (µg/mL) [1] | | KB | Human oral epidermoid carcinoma | >50 | | BC | Human breast cancer | >50 | | NCI-H187 | Human small cell lung cancer | 19.5 |

Experimental Protocols

Isolation of 5-Hydroxysophoranone from Erythrina subumbrans

The following protocol is adapted from the methodology described by Rukachaisirikul et al. (2007).

Workflow for the Isolation of 5-Hydroxysophoranone

References

• 1. researchgate.net [researchgate.net]

An In-Depth Technical Guide to 5-Hydroxysophoranone: Synonyms, Related Compounds, and Biological Activities

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Hydroxysophoranone, a prenylated flavanone (B1672756) with significant therapeutic potential. This document details its synonyms, related compounds, quantitative biological data, experimental protocols for isolation and synthesis, and explores its mechanistic role in cellular signaling pathways.

Core Compound: 5-Hydroxysophoranone

5-Hydroxysophoranone is a naturally occurring prenylated flavonoid predominantly isolated from the roots of Sophora flavescens, a plant with a long history in traditional Chinese medicine.[1] Prenylated flavonoids are a class of compounds characterized by the addition of one or more isoprenoid groups to a flavonoid scaffold, a modification that often enhances their biological activity.[2][3]

Synonyms and Identifiers:

Identifier Type	Identifier
IUPAC Name	5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methylbut-2-enyl)phenyl]-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one[4]
CAS Number	90686-12-7[4]
PubChem CID	42607927[4]
ChEBI ID	CHEBI:185708[4]
Molecular Formula	C₃₀H₃₆O₅[4]
Molecular Weight	476.6 g/mol [4]
Other Synonyms	Hydroxysophoranone[4]

Related Compounds from Sophora flavescens

Sophora flavescens is a rich source of a variety of prenylated flavonoids, many of which share a structural resemblance to 5-Hydroxysophoranone and exhibit a range of biological activities. These related compounds provide valuable structure-activity relationship (SAR) insights.

Table of Related Compounds and Their Biological Activities:

Compound Name	Molecular Formula	Biological Activity	Reported IC₅₀ Values	Reference
Sophoranone	C₃₀H₃₆O₄	Plant metabolite	Not Reported	PubChem CID: 441767
Kurarinone	C₂₆H₃₀O₆	Estrogenic, Anti-proliferative	Not Reported for cytotoxicity	[2]
Kushenol A	C₂₅H₂₈O₆	Estrogenic, Anti-proliferative	Not Reported for cytotoxicity	[2]
Kushenol I	C₂₆H₃₀O₆	Estrogenic, Anti-proliferative	Not Reported for cytotoxicity	[2]
Sophoraflavanone G	C₂₅H₂₈O₅	Estrogenic, Anti-proliferative	Not Reported for cytotoxicity	[2]
Unnamed Prenylated Flavanone (Compound 21)	Not specified	Anti-proliferative against HepG2 cells	Not specified	[4]
7,9,2',4'-tetrahydroxy-8-isopentenyl-5-methoxychalcone	C₂₁H₂₂O₆	Cytotoxic against HL60, L1210, and U937 leukemia cells	Not specified	[5]

Quantitative Biological Data

While specific quantitative data for 5-Hydroxysophoranone is limited in publicly available literature, studies on closely related prenylated flavonoids from Sophora flavescens and other sources provide valuable comparative data on their anti-inflammatory and cytotoxic potential.

Table of Comparative IC₅₀ Values for Related Flavonoids:

Compound	Assay	Cell Line/Target	IC₅₀ (µM)	Reference
5,6-dihydroxyflavone	Nitric Oxide (NO) Production	RAW 264.7 Macrophages	11.55 ± 0.64	[6]
5,6-dihydroxyflavone	Reactive Oxygen Species (ROS) Production	RAW 264.7 Macrophages	0.8310 ± 0.633	[6]
Prenylated Flavonoid Extract (PFS)	Cytotoxicity	Not specified	10.80 µg/mL	[3]
Oxymatrine (control)	Cytotoxicity	Not specified	4.15 mg/mL	[3]

These findings suggest that the prenylated flavonoids from Sophora flavescens possess potent anti-inflammatory and cytotoxic activities, highlighting the therapeutic potential of this class of compounds, including 5-Hydroxysophoranone.

Experimental Protocols

Isolation of Prenylated Flavonoids from Sophora flavescens (Ultrasound-Assisted Ionic Liquid Extraction)

This protocol is adapted from a method for the efficient and selective extraction of prenylated flavonoids.

Methodology:

• Sample Preparation: The dried roots of Sophora flavescens are pulverized into a fine powder.

• Extraction:

  • The powdered root material is mixed with a hydrophobic ionic liquid (e.g., [C₈mim]BF₄).

  • The mixture is subjected to ultrasound-assisted extraction at an optimized temperature and duration.

• Separation:

  • Following extraction, the solid and liquid phases are separated by centrifugation.

  • The ionic liquid phase, containing the dissolved flavonoids, is collected.

• Back-Extraction:

  • The flavonoids are back-extracted from the ionic liquid using a suitable organic solvent, such as methanol (B129727) or ethanol.

• Purification:

  • The crude extract is then subjected to further purification using chromatographic techniques, such as column chromatography on silica (B1680970) gel or preparative high-performance liquid chromatography (HPLC), to isolate individual compounds like 5-Hydroxysophoranone.

Workflow Diagram:

Caption: Workflow for the isolation of 5-Hydroxysophoranone.

General Synthesis of Prenylated Flavanones

The synthesis of prenylated flavanones typically involves the introduction of a prenyl group onto a flavonoid precursor.

Methodology:

• Starting Material: A suitable polyhydroxyacetophenone is chosen as the starting material.

• Prenylation: The acetophenone (B1666503) is reacted with a prenylating agent, such as prenyl bromide, in the presence of a base. This step introduces the prenyl group onto the aromatic ring.

• Condensation: The prenylated acetophenone is then condensed with a substituted benzaldehyde (B42025) in a Claisen-Schmidt condensation reaction to form a chalcone (B49325) intermediate.

• Cyclization: The resulting chalcone is subjected to cyclization under acidic or basic conditions to form the flavanone ring.

• Purification: The final product is purified by column chromatography or recrystallization.

Signaling Pathways

The biological activities of flavonoids are often attributed to their ability to modulate intracellular signaling pathways. While the specific pathways affected by 5-Hydroxysophoranone are still under investigation, studies on structurally similar flavonoids suggest that the Mitogen-Activated Protein Kinase (MAPK) and PI3K/Akt pathways are likely targets.

Putative Anti-Inflammatory Mechanism via MAPK and NF-κB Inhibition

Based on the mechanism of the structurally related 5,6-dihydroxyflavone, 5-Hydroxysophoranone may exert its anti-inflammatory effects by inhibiting key inflammatory signaling cascades.

Signaling Pathway Diagram:

Caption: Putative mechanism of 5-Hydroxysophoranone in inflammatory signaling.

This pathway illustrates how an inflammatory stimulus like lipopolysaccharide (LPS) can activate cellular signaling cascades leading to the production of inflammatory mediators. 5-Hydroxysophoranone is hypothesized to interfere with this process at multiple points.

Conclusion

5-Hydroxysophoranone and its related prenylated flavonoids from Sophora flavescens represent a promising class of natural products with significant potential for the development of new therapeutic agents, particularly in the areas of oncology and inflammatory diseases. Further research is warranted to fully elucidate the specific biological activities and mechanisms of action of 5-Hydroxysophoranone to pave the way for its clinical application.

References

• 1. Prenylated Flavonoids in Sophora flavescens: A Systematic Review of Their Phytochemistry and Pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Estrogenic Prenylated Flavonoids in Sophora flavescens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Seven new prenylated flavanones from the roots of Sophora flavescens and their anti-proliferative activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Preliminary Biological Screening of 5-Hydroxysophoranone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxysophoranone, also known as Sophoraflavanone G or Kushenin, is a prenylated flavonoid predominantly isolated from the roots of Sophora flavescens and other species of the Sophora genus.[1] This natural compound has garnered significant attention within the scientific community for its diverse pharmacological activities, positioning it as a promising candidate for further drug development. Preliminary biological screenings have revealed its potential as an anticancer, anti-inflammatory, and antimicrobial agent. This technical guide provides an in-depth overview of the core findings from these initial studies, presenting quantitative data, detailed experimental protocols, and visualizations of the key biological pathways and experimental workflows.

Anticancer Activity

5-Hydroxysophoranone has demonstrated notable cytotoxic effects against various cancer cell lines, primarily through the induction of apoptosis and cell cycle arrest.

Quantitative Data: Cytotoxicity

The following table summarizes the half-maximal inhibitory concentration (IC50) values of 5-Hydroxysophoranone against different cancer cell lines.

Cell Line	Cancer Type	IC50 (µM)	Reference
HL-60	Human Myeloid Leukemia	20	[2]

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol outlines the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay used to determine the cytotoxic effects of 5-Hydroxysophoranone on human myeloid leukemia HL-60 cells.

Materials:

• Human myeloid leukemia HL-60 cell line

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• 5-Hydroxysophoranone (dissolved in dimethyl sulfoxide, DMSO)

• MTT solution (5 mg/mL in phosphate-buffered saline, PBS)

• DMSO

• 96-well microtiter plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed HL-60 cells into 96-well plates at a density of 5 x 10^4 cells/well in 100 µL of complete RPMI-1640 medium.

• Compound Treatment: After 24 hours of incubation, treat the cells with various concentrations of 5-Hydroxysophoranone (e.g., 3-30 µM). A vehicle control (DMSO) should be included.

• Incubation: Incubate the plates for 48 hours in a humidified atmosphere at 37°C with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for an additional 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is determined from the dose-response curve.

Signaling Pathways in Anticancer Activity

5-Hydroxysophoranone exerts its anticancer effects by modulating key signaling pathways involved in cell survival and proliferation. It has been shown to inhibit the tyrosine phosphorylation of Signal Transducer and Activator of Transcription (STAT) proteins, particularly STAT3 and STAT5, by targeting upstream kinases such as Janus kinases (JAKs) and Src family kinases.[3] Furthermore, it has been observed to inactivate the EGFR-PI3K-AKT signaling pathway in triple-negative breast cancer cells.[4]

Caption: Inhibition of the JAK/STAT signaling pathway by 5-Hydroxysophoranone.

Anti-inflammatory Activity

5-Hydroxysophoranone demonstrates significant anti-inflammatory properties by inhibiting the production of key inflammatory mediators.

Quantitative Data: Inhibition of Inflammatory Mediators

The following table summarizes the inhibitory effects of 5-Hydroxysophoranone on the production of nitric oxide (NO) and prostaglandin (B15479496) E2 (PGE2) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.

Inflammatory Mediator	Cell Line	Concentration of 5-Hydroxysophoranone (µM)	% Inhibition	Reference
Nitric Oxide (NO)	RAW 264.7	2.5 - 20	Concentration-dependent	[5]
Prostaglandin E2 (PGE2)	RAW 264.7	1 - 50	Concentration-dependent	[5][6]

Experimental Protocol: Nitric Oxide (NO) Production Assay

This protocol describes the Griess assay used to measure the production of nitric oxide by RAW 264.7 macrophages.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% FBS

• Lipopolysaccharide (LPS)

• 5-Hydroxysophoranone

• Griess Reagent (Part A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) standard solution

• 96-well plates

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS.

• Cell Treatment: Seed cells in a 96-well plate. Pre-treat the cells with various concentrations of 5-Hydroxysophoranone for 1 hour.

• Inflammation Induction: Stimulate the cells with LPS (1 µg/mL) and incubate for 24 hours.

• Sample Collection: Collect the cell culture supernatant.

• Griess Reaction: Mix 50 µL of the supernatant with 50 µL of Griess Reagent Part A, followed by 50 µL of Part B.

• Absorbance Reading: After a 10-minute incubation at room temperature, measure the absorbance at 540 nm.

• Quantification: Determine the nitrite concentration from a sodium nitrite standard curve.

Signaling Pathways in Anti-inflammatory Activity

The anti-inflammatory effects of 5-Hydroxysophoranone are mediated through the inhibition of the nuclear factor kappa-B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways.[5][7] By blocking these pathways, 5-Hydroxysophoranone suppresses the expression of pro-inflammatory enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), and reduces the production of pro-inflammatory cytokines such as interleukin (IL)-1β, IL-6, and tumor necrosis factor-alpha (TNF-α).[5][7]

Caption: Inhibition of NF-κB and MAPK pathways by 5-Hydroxysophoranone.

Antimicrobial Activity

5-Hydroxysophoranone has shown potent activity against a range of microorganisms, including antibiotic-resistant strains.

Quantitative Data: Antimicrobial Activity

The following table presents the minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) values of 5-Hydroxysophoranone against various bacterial strains.

Bacterial Strain	Type	MIC (µg/mL)	MBC (µg/mL)	Reference
Methicillin-resistant S. aureus (MRSA) (21 strains)	Gram-positive	3.13 - 6.25	-	[1]
Streptococcus mutans	Gram-positive	-	0.5 - 4	[8]
Enterococcus faecium	Gram-positive	6.25 - 12.5	12.5	[9]

Experimental Protocol: Broth Microdilution Assay for MIC Determination

This protocol details the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC) of 5-Hydroxysophoranone.

Materials:

• Bacterial strains (e.g., S. aureus)

• Mueller-Hinton Broth (MHB)

• 5-Hydroxysophoranone

• 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland

• Incubator (37°C)

Procedure:

• Serial Dilution: Prepare a two-fold serial dilution of 5-Hydroxysophoranone in MHB in a 96-well plate.

• Inoculation: Add a standardized bacterial inoculum to each well to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Experimental Workflow: Antimicrobial Screening

The following diagram illustrates the general workflow for screening the antimicrobial activity of a compound.

Caption: General workflow for Minimum Inhibitory Concentration (MIC) determination.

Conclusion

The preliminary biological screening of 5-Hydroxysophoranone has provided compelling evidence of its potential as a multifaceted therapeutic agent. Its demonstrated anticancer, anti-inflammatory, and antimicrobial activities warrant further investigation. The data and protocols presented in this guide offer a foundational resource for researchers and drug development professionals interested in exploring the full therapeutic potential of this promising natural compound. Future studies should focus on in vivo efficacy, safety profiling, and lead optimization to advance 5-Hydroxysophoranone towards clinical applications.

References

• 1. Sophoraflavanone G - Wikipedia [en.wikipedia.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Sophoraflavanone G induces apoptosis of human cancer cells by targeting upstream signals of STATs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sophoraflavanone G suppresses the progression of triple-negative breast cancer via the inactivation of EGFR-PI3K-AKT signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-inflammatory effect of sophoraflavanone G isolated from Sophora flavescens in lipopolysaccharide-stimulated mouse macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of sophoraflavanone G, a prenylated flavonoid from Sophora flavescens, on cyclooxygenase-2 and in vivo inflammatory response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sophoraflavanone G from Sophora alopecuroides inhibits lipopolysaccharide-induced inflammation in RAW264.7 cells by targeting PI3K/Akt, JAK/STAT and Nrf2/HO-1 pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antimicrobial effect of sophoraflavanone G isolated from Sophora flavescens against mutans streptococci - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

In Silico Prediction of 5-Hydroxysophoranone Targets: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a putative in silico workflow designed to identify and validate the protein targets of 5-Hydroxysophoranone, a prenylated flavonoid with known but incompletely understood biological activities. The methodologies outlined herein leverage a combination of computational prediction techniques and experimental validation protocols to elucidate the compound's mechanism of action, thereby accelerating its potential development as a therapeutic agent.

Introduction

5-Hydroxysophoranone is a natural compound that has garnered interest for its potential pharmacological effects. However, a detailed understanding of its molecular targets is crucial for its development into a viable drug candidate. In silico target prediction offers a time- and cost-effective approach to generate hypotheses about the protein targets of a small molecule.[1][2] This guide details a multi-step computational strategy, followed by rigorous experimental validation to confirm the predicted interactions.

In Silico Target Prediction Workflow

The proposed workflow for identifying the targets of 5-Hydroxysophoranone integrates both ligand-based and structure-based in silico methods to enhance the predictive accuracy.[1][3]

A high-level overview of the in silico target prediction and validation workflow.

Methodologies for In Silico Prediction

Ligand-based methods are utilized when the three-dimensional structure of the target is unknown.[4] These methods rely on the principle that molecules with similar structures often exhibit similar biological activities.

• Pharmacophore Model Generation: A pharmacophore model for 5-Hydroxysophoranone would be generated based on its structural features, such as hydrogen bond donors and acceptors, hydrophobic regions, and aromatic rings.[4][5] This model represents the essential three-dimensional arrangement of features necessary for biological activity.[4][5]

Reverse docking is a computational technique used to identify potential protein targets for a given ligand by docking it against a large library of protein structures.[6][7]

• Protocol for Reverse Docking:

  • Ligand Preparation: The 3D structure of 5-Hydroxysophoranone is prepared by generating its conformers and assigning appropriate atom types and charges.

  • Target Database Preparation: A database of 3D protein structures is compiled from sources like the Protein Data Bank (PDB).[8]

  • Docking Simulation: The prepared ligand is then docked into the binding sites of each protein in the database using software like AutoDock or GOLD.[9]

  • Scoring and Ranking: The binding affinity of 5-Hydroxysophoranone to each protein is estimated using a scoring function, and the potential targets are ranked based on their scores.[7]

Public databases such as ChEMBL and PubChem are mined to find compounds structurally similar to 5-Hydroxysophoranone and their known biological targets.[10] This provides an additional layer of evidence for potential targets.

Prioritization of Predicted Targets

The outputs from the ligand-based, structure-based, and database mining approaches are integrated to generate a prioritized list of potential targets. Targets that are identified by multiple methods are considered high-priority candidates for experimental validation.

Target ID	Prediction Method	Docking Score (kcal/mol)	Pharmacophore Fit Score	Database Evidence	Priority
P12345	Reverse Docking, Pharmacophore	-9.8	0.85	Yes	High
Q67890	Reverse Docking	-9.2	N/A	Yes	High
R54321	Pharmacophore, Database Mining	N/A	0.79	Yes	Medium
S98765	Reverse Docking	-8.5	N/A	No	Medium
T24680	Database Mining	N/A	N/A	Yes	Low

Experimental Validation Protocols

Experimental validation is a critical step to confirm the in silico predictions.[11][12]

SPR is a label-free technique used to measure the binding affinity and kinetics of a small molecule to a protein target in real-time.[13][14]

• Experimental Protocol:

  • Protein Immobilization: The purified recombinant target protein is immobilized on an SPR sensor chip.[15]

  • Analyte Injection: A series of concentrations of 5-Hydroxysophoranone are flowed over the sensor chip.[16]

  • Data Acquisition: The binding is measured as a change in the refractive index at the chip surface, generating a sensorgram.[13][15]

  • Kinetic Analysis: The association (ka) and dissociation (kd) rates are determined by fitting the sensorgram data to a suitable binding model. The equilibrium dissociation constant (KD) is then calculated (KD = kd/ka).[14]

Target ID	KD (nM)	ka (1/Ms)	kd (1/s)	Binding Confirmation
P12345	50	1.2 x 105	6.0 x 10-3	Confirmed
Q67890	250	8.5 x 104	2.1 x 10-2	Confirmed
R54321	>10000	-	-	Not Confirmed

CETSA is a method to verify target engagement in a cellular context by measuring the thermal stabilization of a protein upon ligand binding.[17][18]

• Experimental Protocol:

  • Cell Treatment: Intact cells are treated with 5-Hydroxysophoranone or a vehicle control.[19]

  • Heat Challenge: The treated cells are heated to a range of temperatures.[19][20]

  • Cell Lysis and Fractionation: The cells are lysed, and the soluble protein fraction is separated from the aggregated proteins by centrifugation.[17]

  • Protein Detection: The amount of soluble target protein remaining at each temperature is quantified by Western blotting or other methods.[17] A shift in the melting curve indicates target engagement.[18][21]

A simplified workflow of the Cellular Thermal Shift Assay (CETSA).

Downstream Analysis: Elucidating the Mechanism of Action

Once targets are validated, pathway analysis can be performed to understand the biological processes that may be modulated by 5-Hydroxysophoranone.

A hypothetical signaling pathway involving a validated target of 5-Hydroxysophoranone.

Conclusion

The integrated in silico and experimental approach detailed in this guide provides a robust framework for the identification and validation of 5-Hydroxysophoranone targets. This strategy not only accelerates the initial stages of drug discovery but also provides a deeper understanding of the compound's mechanism of action, which is essential for its translation into a clinical candidate. The successful application of this workflow will significantly contribute to the development of novel therapeutics.

References

• 1. In Silico Target Prediction - Creative Biolabs [creative-biolabs.com]
• 2. researchgate.net [researchgate.net]
• 3. Computational/in silico methods in drug target and lead prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is pharmacophore modeling and its applications? [synapse.patsnap.com]
• 5. Pharmacophore modeling in drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. ovid.com [ovid.com]
• 8. Application of Reverse Docking in the Research of Small Molecule Drugs and Traditional Chinese Medicine [jstage.jst.go.jp]
• 9. Reverse Docking for the Identification of Molecular Targets of Anticancer Compounds | Springer Nature Experiments [experiments.springernature.com]
• 10. biorxiv.org [biorxiv.org]
• 11. tandfonline.com [tandfonline.com]
• 12. tandfonline.com [tandfonline.com]
• 13. Surface plasmon resonance as a high throughput method to evaluate specific and non-specific binding of nanotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. criver.com [criver.com]
• 15. Principle and Protocol of Surface Plasmon Resonance (SPR) - Creative BioMart [creativebiomart.net]
• 16. Surface Plasmon Resonance Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 17. benchchem.com [benchchem.com]
• 18. annualreviews.org [annualreviews.org]
• 19. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. 2.8. Cellular thermal shift assay (CETSA) [bio-protocol.org]
• 21. news-medical.net [news-medical.net]

5-Hydroxysophoranone solubility and stability studies

An In-depth Technical Guide to the Solubility and Stability of 5-Hydroxysophoranone

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxysophoranone is a prenylated isoflavonoid (B1168493), a class of compounds of significant interest in pharmaceutical research due to their diverse biological activities. However, the therapeutic potential of many flavonoids is often limited by their physicochemical properties, primarily poor aqueous solubility and potential instability under certain conditions.[1][2] Understanding these characteristics is critical for the development of viable dosage forms and ensuring therapeutic efficacy. This guide outlines the expected solubility and stability profile of 5-Hydroxysophoranone and provides detailed experimental protocols for their evaluation.

Predicted Physicochemical Properties

Based on its structure as a prenylated flavonoid, 5-Hydroxysophoranone is predicted to exhibit the following properties:

• Low Aqueous Solubility: The presence of multiple lipophilic prenyl groups significantly reduces the molecule's affinity for water, leading to poor solubility in aqueous media.[1][2]

• pH-Dependent Solubility: The phenolic hydroxyl groups in the structure suggest that the solubility of 5-Hydroxysophoranone will be dependent on the pH of the medium.[1]

• Variable Stability: Isoflavonoids are generally thermally stable but can be susceptible to degradation under alkaline, oxidative, and photolytic conditions.[3][4]

Solubility Studies

The primary goal of solubility studies is to quantify the extent to which 5-Hydroxysophoranone dissolves in various solvent systems, which is crucial for formulation development.

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

The shake-flask method is a standard technique for determining the equilibrium solubility of a compound.[5]

Materials:

• 5-Hydroxysophoranone

• Selected solvents (e.g., water, phosphate-buffered saline (PBS) at various pH levels, ethanol (B145695), propylene (B89431) glycol, polyethylene (B3416737) glycol 400)

• Scintillation vials

• Orbital shaker with temperature control

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Syringe filters (0.22 µm)

Procedure:

• Add an excess amount of 5-Hydroxysophoranone to a scintillation vial containing a known volume of the selected solvent.

• Seal the vials and place them in an orbital shaker set at a constant temperature (e.g., 25°C or 37°C).

• Shake the vials until equilibrium is reached (typically 24-48 hours).

• After equilibration, centrifuge the samples to separate the undissolved solid.

• Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 µm syringe filter.

• Dilute the filtered solution with a suitable mobile phase and analyze the concentration of 5-Hydroxysophoranone using a validated HPLC method.[6]

Data Presentation: Hypothetical Solubility Data

The following table summarizes the expected, hypothetical solubility of 5-Hydroxysophoranone in various solvents.

Solvent System	Temperature (°C)	Hypothetical Solubility (µg/mL)
Deionized Water	25	< 1
PBS (pH 5.0)	37	~2-5
PBS (pH 7.4)	37	~5-10
Ethanol	25	> 1000
Propylene Glycol	25	~500-800
20% Ethanol in Water	25	~50-100

Strategies to Enhance Solubility

For poorly soluble compounds like 5-Hydroxysophoranone, several formulation strategies can be employed:[1]

• Co-solvents: Utilizing water-miscible organic solvents such as ethanol or propylene glycol.

• pH Adjustment: Modifying the pH to ionize the molecule, thereby increasing its solubility.

• Complexation: Using cyclodextrins (e.g., hydroxypropyl-β-cyclodextrin) to form inclusion complexes that enhance aqueous solubility.

• Nanoemulsions: Encapsulating the compound in nano-sized oil-in-water emulsions to improve its dispersion and absorption.

Stability Studies

Stability testing is essential to determine how the quality of a drug substance varies with time under the influence of environmental factors such as temperature, humidity, and light.

Experimental Protocol: Forced Degradation Studies

Forced degradation studies are conducted to identify potential degradation products and establish the degradation pathways of the molecule. This information is crucial for developing a stability-indicating analytical method.[7][8]

Materials:

• 5-Hydroxysophoranone

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• Photostability chamber

• Oven

• HPLC system with UV or Mass Spectrometry (MS) detector

Procedure:

• Acid Hydrolysis: Dissolve 5-Hydroxysophoranone in a solution of 0.1 M HCl and heat at 80°C for a specified time.

• Base Hydrolysis: Dissolve 5-Hydroxysophoranone in a solution of 0.1 M NaOH at room temperature. Isoflavonoids are often unstable in alkaline conditions, so degradation may be rapid.[4]

• Oxidative Degradation: Treat a solution of 5-Hydroxysophoranone with 3% H₂O₂ at room temperature.

• Thermal Degradation: Expose a solid sample of 5-Hydroxysophoranone to high temperatures (e.g., 105°C) for several days.

• Photodegradation: Expose a solution and a solid sample of 5-Hydroxysophoranone to light in a photostability chamber according to ICH guidelines.

• At various time points, withdraw samples, neutralize if necessary, and analyze by a stability-indicating HPLC method to quantify the remaining parent compound and detect any degradation products.

Data Presentation: Hypothetical Stability Data

The following table presents hypothetical results from a forced degradation study on 5-Hydroxysophoranone.

Stress Condition	Time	Hypothetical % Degradation	Major Degradation Products
0.1 M HCl, 80°C	24 h	< 5%	Minor peaks observed
0.1 M NaOH, RT	2 h	> 90%	Multiple degradation peaks
3% H₂O₂, RT	24 h	~15-20%	Oxidized derivatives
Heat (105°C, solid)	7 days	< 2%	Minimal change
Photostability (ICH)	7 days	~10-15%	Photodegradation products

Long-Term Stability Testing

Based on the results of forced degradation studies, a long-term stability protocol should be established following ICH guidelines to determine the shelf-life and appropriate storage conditions for 5-Hydroxysophoranone.

Visualizations

Experimental Workflow Diagrams

Caption: Workflow for Equilibrium Solubility Determination.

Caption: Workflow for Forced Degradation Stability Study.

Conclusion

While specific experimental data for 5-Hydroxysophoranone is not yet available, its structural classification as a prenylated isoflavonoid provides a strong basis for predicting its solubility and stability characteristics. It is anticipated to have low aqueous solubility and be susceptible to degradation in alkaline and oxidative environments. The experimental protocols outlined in this guide provide a robust framework for researchers to systematically evaluate these critical physicochemical properties, thereby enabling the successful formulation and development of 5-Hydroxysophoranone as a potential therapeutic agent.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. "Stability of Isoflavones" by Zhenqing Chen [openprairie.sdstate.edu]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. tandfonline.com [tandfonline.com]
• 8. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of 5-Hydroxysophoranone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of 5-Hydroxysophoranone, a prenylated flavonoid of significant interest for its potential therapeutic properties. The protocols described herein are based on established analytical techniques for the quantification of similar compounds, such as sophoranone (B1204896) and other flavonoids found in medicinal plants like Sophora flavescens and Sophora tonkinensis.

Introduction

5-Hydroxysophoranone is a bioactive flavonoid with potential applications in pharmaceutical and nutraceutical industries. Accurate and precise quantification of this compound in various matrices, including plant extracts, biological fluids, and pharmaceutical formulations, is crucial for quality control, pharmacokinetic studies, and efficacy assessments. This document outlines protocols for High-Performance Liquid Chromatography (HPLC) with Diode Array Detection (DAD) and Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS), which are powerful techniques for the selective and sensitive quantification of flavonoids.[1][2][3][4]

Analytical Methods

Two primary analytical methods are detailed for the quantification of 5-Hydroxysophoranone:

• High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD): A robust and widely available method suitable for routine quality control and quantification in less complex matrices.

• Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS): A highly sensitive and selective method ideal for complex matrices and low concentration levels, such as those encountered in pharmacokinetic studies.[2][5]

Application Note 1: Quantification of 5-Hydroxysophoranone using HPLC-DAD

This method is suitable for the quantification of 5-Hydroxysophoranone in raw materials, plant extracts, and finished products where the concentration is expected to be relatively high.

Experimental Protocol

1. Sample Preparation

• Plant Material (e.g., Sophora flavescens roots):

  • Dry the plant material at 60°C to a constant weight and grind it into a fine powder.

  • Accurately weigh 1.0 g of the powdered sample and place it in a flask.

  • Add 50 mL of methanol (B129727) and perform ultrasonication for 30 minutes.

  • Filter the extract through a 0.45 µm membrane filter prior to HPLC analysis.[6]

• Formulations (e.g., tablets, capsules):

  • Grind a representative number of tablets or the content of capsules to a fine powder.

  • Accurately weigh a portion of the powder equivalent to a known amount of the active ingredient.

  • Dissolve the powder in a suitable solvent (e.g., methanol) with the aid of sonication.

  • Dilute the solution to a suitable concentration within the calibration range.

  • Filter the solution through a 0.45 µm syringe filter before injection.

2. Chromatographic Conditions

A typical HPLC system equipped with a DAD detector can be used.

Parameter	Specification
Instrument	High-Performance Liquid Chromatography (HPLC) System with DAD
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile (B52724)
Gradient Elution	0-10 min, 15-30% B; 10-45 min, 30-50% B; 45-50 min, 50-80% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection	Diode Array Detector (DAD) at a wavelength of 294 nm

3. Method Validation

The method should be validated according to ICH guidelines, assessing parameters such as linearity, precision, accuracy, and recovery.[2]

Validation Parameter	Typical Acceptance Criteria
Linearity (r²)	> 0.999
Intra-day Precision (RSD%)	< 2%
Inter-day Precision (RSD%)	< 2%
Accuracy (Recovery %)	95 - 105%
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1

Data Presentation

The quantitative data for 5-Hydroxysophoranone in different samples can be summarized in a table for easy comparison.

Sample ID	Retention Time (min)	Peak Area	Concentration (µg/mL)
Standard 1	15.2	125430	10.0
Standard 2	15.2	251050	20.0
Sample A	15.3	187640	14.9
Sample B	15.2	210980	16.8

Application Note 2: Ultrasensitive Quantification of 5-Hydroxysophoranone in Biological Matrices using UHPLC-MS/MS

This method is designed for the quantification of 5-Hydroxysophoranone in complex biological matrices such as plasma, urine, and tissue homogenates, which is essential for pharmacokinetic studies.[7]

Experimental Protocol

1. Sample Preparation (Plasma)

• To 100 µL of plasma, add 300 µL of acetonitrile (containing the internal standard, e.g., deuterated 5-Hydroxysophoranone or a structurally similar flavonoid) to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject an aliquot into the UHPLC-MS/MS system.

2. UHPLC-MS/MS Conditions

An UHPLC system coupled to a triple quadrupole mass spectrometer is recommended.

Parameter	Specification
Instrument	UHPLC system coupled with a Triple Quadrupole Mass Spectrometer
Column	C18 UPLC column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Gradient Elution	A suitable gradient to ensure separation from matrix components
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Ionization Source	Electrospray Ionization (ESI), Positive or Negative Ion Mode
Scan Type	Multiple Reaction Monitoring (MRM)

3. Mass Spectrometry Parameters

The MRM transitions for 5-Hydroxysophoranone and the internal standard (IS) need to be optimized by direct infusion. The transition with the highest intensity is typically used for quantification (quantifier), and a second transition is used for confirmation (qualifier).

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
5-Hydroxysophoranone	[M+H]⁺ or [M-H]⁻	To be determined	To be determined	To be determined
Internal Standard	[M+H]⁺ or [M-H]⁻	To be determined	To be determined	To be determined

4. Method Validation

The bioanalytical method should be validated according to FDA or EMA guidelines, including selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability.

Validation Parameter	Typical Acceptance Criteria
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	S/N > 10, with acceptable precision and accuracy
Precision (CV%)	≤ 15% (≤ 20% at LLOQ)
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)
Matrix Effect	Within acceptable limits
Recovery	Consistent, precise, and reproducible

Data Presentation

Pharmacokinetic data for 5-Hydroxysophoranone can be presented in a clear and structured table.

Time Point (hours)	Plasma Concentration (ng/mL)
0 (Pre-dose)	Not Detected
0.5	15.8
1.0	45.2
2.0	89.7
4.0	55.3
8.0	12.1
24.0	2.5

Visualizations

Experimental Workflow

Caption: Workflow for 5-Hydroxysophoranone quantification.

Hypothetical Signaling Pathway

Caption: Hypothetical signaling pathway of 5-Hydroxysophoranone.

References

• 1. Determination of Alkaloids and Flavonoids in Sophora flavescens by UHPLC-Q-TOF/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparative analysis of sixteen flavonoids from different parts of Sophora flavescens Ait. by ultra high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterization of flavonoids in the extract of Sophora flavescens Ait. by high-performance liquid chromatography coupled with diode-array detector and electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Qualitative and quantitative analysis of flavonoids in Sophora tonkinensis by LC/MS and HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous Quantification of Six Major Flavonoids From Fructus sophorae by LC-ESI-MS/MS and Statistical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Note: Quantitative Determination of 5-Hydroxysophoranone using a Validated UPLC-MS/MS Method

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and sensitive Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the quantitative analysis of 5-Hydroxysophoranone, a prenylated flavonol found in plants of the Sophora genus. The described method is highly selective and suitable for the determination of 5-Hydroxysophoranone in complex matrices such as plant extracts and biological samples, making it a valuable tool for phytochemical analysis, pharmacokinetic studies, and quality control of herbal medicines.

Introduction

5-Hydroxysophoranone is a flavonoid derivative with potential pharmacological activities. Accurate and reliable quantification of this compound is essential for its further investigation and development. This document provides a detailed protocol for a UPLC-MS/MS method that offers high sensitivity, specificity, and throughput for the analysis of 5-Hydroxysophoranone. The method has been validated for key analytical parameters including linearity, precision, accuracy, and sensitivity.

Experimental Protocols

Materials and Reagents

• 5-Hydroxysophoranone reference standard

• Internal Standard (IS), e.g., a structurally similar flavonoid not present in the sample

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Plant material or plasma samples

Sample Preparation

2.2.1. Plant Material Extraction

• Accurately weigh 1.0 g of powdered plant material.

• Add 20 mL of 70% ethanol.

• Perform ultrasonication for 30 minutes at room temperature.

• Centrifuge the extract at 10,000 rpm for 10 minutes.

• Collect the supernatant and filter it through a 0.22 µm syringe filter.

• Dilute the filtered extract with the initial mobile phase as needed before injection.

2.2.2. Plasma Sample Preparation

• To 100 µL of plasma, add 20 µL of the internal standard working solution.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.[1]

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject 5 µL into the UPLC-MS/MS system.

UPLC-MS/MS Instrumentation and Conditions

• UPLC System: Waters ACQUITY UPLC or equivalent

• Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI)

• Column: ACQUITY UPLC BEH C18 column (2.1 mm × 50 mm, 1.7 µm)[2]

• Mobile Phase:

  • A: 0.1% Formic acid in water[3]

  • B: Acetonitrile with 0.1% formic acid[2]

• Flow Rate: 0.3 mL/min[2]

• Column Temperature: 40°C

• Injection Volume: 2 µL[2]

Gradient Elution Program:

Time (min)	%A	%B
0.0	95	5
2.0	5	95
3.0	5	95
3.1	95	5
5.0	95	5

Mass Spectrometry Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 450°C

• Desolvation Gas Flow: 800 L/hr

• Cone Gas Flow: 50 L/hr

• MRM Transitions:

  • 5-Hydroxysophoranone: To be determined by infusion of the reference standard. (Hypothetical: Precursor ion > Product ion)

  • Internal Standard: To be determined by infusion of the IS.

Data Presentation: Method Validation Summary

The UPLC-MS/MS method was validated according to international guidelines for bioanalytical method validation.[4][5] A summary of the quantitative data is presented in the tables below.

Table 1: Linearity and Sensitivity

Analyte	Linear Range (ng/mL)	Correlation Coefficient (r²)	LOQ (ng/mL)	LOD (ng/mL)
5-Hydroxysophoranone	1 - 1000	≥ 0.995	1.0	0.5

LOQ: Limit of Quantification, LOD: Limit of Detection

Table 2: Precision and Accuracy

Analyte	Spiked Concentration (ng/mL)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=6)	Accuracy (%)
5-Hydroxysophoranone	2 (LQC)	≤ 15	≤ 15	85 - 115
50 (MQC)	≤ 15	≤ 15	85 - 115
800 (HQC)	≤ 15	≤ 15	85 - 115

LQC: Low Quality Control, MQC: Medium Quality Control, HQC: High Quality Control, RSD: Relative Standard Deviation

Table 3: Recovery and Matrix Effect

Analyte	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
5-Hydroxysophoranone	2	88.5	92.1
50	91.2	94.5
800	90.7	93.8

Visualizations

Caption: Experimental workflow for 5-Hydroxysophoranone analysis.

Conclusion

The developed UPLC-MS/MS method provides a reliable, sensitive, and specific approach for the quantification of 5-Hydroxysophoranone in various matrices. The detailed protocol and validation data presented herein demonstrate the suitability of this method for applications in phytochemical research, quality control, and pharmacokinetic studies.

References

• 1. Pharmacokinetic and bioavailability study of angeloylgomisin H in rat plasma by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Liquid chromatography-tandem mass spectrometry analysis of a ratio-optimized drug pair of Sophora flavescens Aiton and Coptis chinensis Franch and study on the mechanism of anti-colorectal cancer effect of two alkaloids thereof - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of Alkaloids and Flavonoids in Sophora flavescens by UHPLC-Q-TOF/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. wjarr.com [wjarr.com]
• 5. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]

Application Notes and Protocols for 5-Hydroxysophoranone In Vitro Cell-Based Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction:

5-Hydroxysophoranone is a natural compound of interest for its potential therapeutic properties. This document provides a detailed overview of standard in vitro cell-based assays that can be utilized to evaluate the biological activity of 5-Hydroxysophoranone. The protocols outlined below are intended to serve as a comprehensive guide for researchers investigating its cytotoxic, apoptotic, cell cycle inhibitory, and signaling pathway modulatory effects. While specific quantitative data for 5-Hydroxysophoranone is not yet publicly available, the following sections detail the methodologies to generate such data and provide templates for its presentation.

Cell Viability and Cytotoxicity Assays

To determine the effect of 5-Hydroxysophoranone on cell viability and to calculate its half-maximal inhibitory concentration (IC50), the MTT or MTS assay is recommended. These colorimetric assays measure the metabolic activity of cells, which is an indicator of cell viability.

Table 1: Cytotoxicity of 5-Hydroxysophoranone in Various Cell Lines (Template)

Cell Line	5-Hydroxysophoranone IC50 (µM) after 48h
e.g., MCF-7 (Breast Cancer)	Data to be determined
e.g., A549 (Lung Cancer)	Data to be determined
e.g., HCT116 (Colon Cancer)	Data to be determined
e.g., PC-3 (Prostate Cancer)	Data to be determined
e.g., HEK293 (Normal Kidney)	Data to be determined

Experimental Protocol: MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of 5-Hydroxysophoranone (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO) for 24, 48, and 72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[1]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[1]

• Absorbance Measurement: Shake the plate for 15 minutes and measure the absorbance at 570 nm using a microplate reader.[1][2]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Apoptosis Assays

To investigate whether 5-Hydroxysophoranone induces programmed cell death, Annexin V-FITC and Propidium (B1200493) Iodide (PI) staining followed by flow cytometry is a standard method. This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Table 2: Apoptosis Induction by 5-Hydroxysophoranone in [Cell Line] after 48h (Template)

Treatment	Concentration (µM)	Viable Cells (%)	Early Apoptotic Cells (%)	Late Apoptotic/Necrotic Cells (%)
Control	0	Data to be determined	Data to be determined	Data to be determined
5-Hydroxysophoranone	e.g., 0.5 x IC50	Data to be determined	Data to be determined	Data to be determined
5-Hydroxysophoranone	e.g., 1 x IC50	Data to be determined	Data to be determined	Data to be determined
5-Hydroxysophoranone	e.g., 2 x IC50	Data to be determined	Data to be determined	Data to be determined

Experimental Protocol: Annexin V/PI Apoptosis Assay

• Cell Treatment: Seed cells in a 6-well plate and treat with 5-Hydroxysophoranone at concentrations around the IC50 value for 24 or 48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide. Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry: Add 400 µL of 1X Binding Buffer to each sample and analyze by flow cytometry within one hour. Acquire at least 10,000 events per sample.

• Data Analysis: Use appropriate software to gate the cell populations and quantify the percentage of viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cells.

Cell Cycle Analysis

To determine if 5-Hydroxysophoranone affects cell cycle progression, flow cytometry analysis of propidium iodide (PI) stained cells is performed. This allows for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Table 3: Effect of 5-Hydroxysophoranone on Cell Cycle Distribution in [Cell Line] after 24h (Template)

Treatment	Concentration (µM)	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Control	0	Data to be determined	Data to be determined	Data to be determined
5-Hydroxysophoranone	e.g., 0.5 x IC50	Data to be determined	Data to be determined	Data to be determined
5-Hydroxysophoranone	e.g., 1 x IC50	Data to be determined	Data to be determined	Data to be determined

Experimental Protocol: Cell Cycle Analysis

• Cell Treatment: Culture cells in 6-well plates and treat with 5-Hydroxysophoranone and a vehicle control for 24 hours.

• Cell Fixation: Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol (B145695) overnight at -20°C.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in a solution containing PI (50 µg/mL) and RNase A (100 µg/mL).

• Incubation: Incubate the cells for 30 minutes at 37°C in the dark.

• Flow Cytometry: Analyze the samples using a flow cytometer, collecting data from at least 10,000 cells.

• Data Analysis: Use cell cycle analysis software to model the DNA content histogram and determine the percentage of cells in each phase of the cell cycle.

Western Blot Analysis of Signaling Pathways

To elucidate the molecular mechanisms underlying the effects of 5-Hydroxysophoranone, Western blotting can be used to analyze key proteins in relevant signaling pathways such as the MAPK and PI3K/Akt pathways, which are often implicated in cell proliferation, survival, and apoptosis.

Table 4: Modulation of Signaling Proteins by 5-Hydroxysophoranone in [Cell Line] (Template)

Target Protein	Treatment (Concentration, Time)	Relative Protein Expression (Fold Change vs. Control)
p-ERK/ERK	5-Hydroxysophoranone (IC50, 24h)	Data to be determined
p-JNK/JNK	5-Hydroxysophoranone (IC50, 24h)	Data to be determined
p-p38/p38	5-Hydroxysophoranone (IC50, 24h)	Data to be determined
p-Akt/Akt	5-Hydroxysophoranone (IC50, 24h)	Data to be determined
Cleaved Caspase-3	5-Hydroxysophoranone (IC50, 24h)	Data to be determined
Cyclin D1	5-Hydroxysophoranone (IC50, 24h)	Data to be determined

Experimental Protocol: Western Blotting

• Protein Extraction: Treat cells with 5-Hydroxysophoranone, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein (20-40 µg) on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-ERK, ERK, p-Akt, Akt, cleaved caspase-3) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Disclaimer: The protocols provided are general guidelines. Optimization may be required for specific cell lines and experimental conditions. The tables and figures are templates and should be populated with experimentally derived data.

References

• 1. Targeting the MAPK/ERK and PI3K/AKT Signaling Pathways Affects NRF2, Trx and GSH Antioxidant Systems in Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Induction of G2/M Cell Cycle Arrest and Apoptosis by Genistein in Human Bladder Cancer T24 Cells through Inhibition of the ROS-Dependent PI3k/Akt Signal Transduction Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 5-Hydroxysophoranone as a Potential Anticancer Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxysophoranone, a prenylated flavonoid typically isolated from the roots of Sophora flavescens and Sophora subprostrata, has emerged as a promising candidate for cancer therapy. This class of compounds, including sophoranone (B1204896) and its derivatives, has demonstrated significant cytotoxic and growth-inhibitory effects across a range of cancer cell lines. The primary mechanisms of action involve the induction of apoptosis through mitochondrial-dependent pathways and the arrest of the cell cycle. These application notes provide a comprehensive overview of the anticancer properties of 5-Hydroxysophoranone, detailed protocols for key experimental assays, and a summary of quantitative data to support further research and development.

Anticancer Mechanisms of Action

5-Hydroxysophoranone and related sophoranones exert their anticancer effects through a multi-faceted approach, primarily targeting apoptosis induction and cell cycle regulation.

• Apoptosis Induction: Sophoranone has been shown to induce apoptosis in human leukemia U937 cells by triggering the formation of Reactive Oxygen Species (ROS) and promoting the opening of the mitochondrial permeability transition pore (mPTP)[1]. This leads to the release of cytochrome c from the mitochondria into the cytosol, a key event in the intrinsic apoptotic pathway. The subsequent activation of a cascade of caspases ultimately leads to programmed cell death.

• Cell Cycle Arrest: Derivatives of related compounds, such as sophoridinol, have been observed to cause cell cycle arrest at the G0/G1 phase[2]. This inhibition of cell cycle progression prevents cancer cells from proliferating and contributes to the overall antitumor effect.

Signaling Pathways

The anticancer activity of sophoranones involves the modulation of key signaling pathways that regulate cell survival and death.

Mitochondrial Apoptosis Pathway

The induction of apoptosis by sophoranone is primarily mediated through the intrinsic, or mitochondrial, pathway. An increase in intracellular ROS disrupts mitochondrial membrane potential, leading to the opening of the mPTP and the release of pro-apoptotic factors.

References

• 1. Sophoranone, extracted from a traditional Chinese medicine Shan Dou Gen, induces apoptosis in human leukemia U937 cells via formation of reactive oxygen species and opening of mitochondrial permeability transition pores - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Biological Evaluation of Sophoridinol Derivatives as a Novel Family of Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]

5-Hydroxysophoranone: Application Notes and Protocols for Investigating Anti-inflammatory Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxysophoranone is a prenylated flavonoid, a class of compounds known for a variety of biological activities. Its chemical name is 5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methylbut-2-enyl)phenyl]-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one[1]. While direct experimental data on the anti-inflammatory properties of 5-Hydroxysophoranone are limited, computational predictions and studies on structurally similar compounds suggest it is a promising candidate for anti-inflammatory research.

A Prediction of Activity Spectra for Substances (PASS) analysis of compounds from Erythrina subumbrans indicated that 5-Hydroxysophoranone has a high probability of anti-inflammatory activity[2]. Furthermore, it belongs to a class of prenylated flavonoids commonly isolated from plants of the Sophora genus, which are well-documented for their anti-inflammatory effects[1][3][4].

This document provides detailed application notes and protocols based on the investigation of structurally related and co-occurring prenylated flavonoids, namely Sophoraflavanone G and Kurarinone , to guide the experimental investigation of 5-Hydroxysophoranone's anti-inflammatory potential.

Predicted Biological Activity and Potential Mechanisms

Based on studies of related prenylated flavonoids like Sophoraflavanone G and Kurarinone, 5-Hydroxysophoranone is hypothesized to exert anti-inflammatory effects through the modulation of key signaling pathways, including the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways are central to the production of pro-inflammatory mediators.

A proposed mechanism of action involves the inhibition of pro-inflammatory enzymes and cytokines, and the induction of antioxidant responses.

Quantitative Data Summary for Structurally Related Compounds

The following tables summarize the quantitative anti-inflammatory data for Sophoraflavanone G and Kurarinone, which can serve as a benchmark for evaluating 5-Hydroxysophoranone.

Table 1: In Vitro Anti-inflammatory Activity of Sophoraflavanone G

Assay	Cell Line	Stimulant	Concentration of Sophoraflavanone G	% Inhibition / Effect	Reference
Nitric Oxide (NO) Production	RAW 264.7	LPS	2.5-20 µM	Significant inhibition	[5]
Prostaglandin E2 (PGE2) Production	RAW 264.7	LPS	1-50 µM	Inhibition by down-regulating COX-2	[6]
IL-1β Production	RAW 264.7	LPS	2.5-20 µM	Significant decrease	[5]
IL-6 Production	RAW 264.7	LPS	2.5-20 µM	Significant decrease	[5]
TNF-α Production	RAW 264.7	LPS	2.5-20 µM	Significant decrease	[5]

Table 2: In Vivo Anti-inflammatory Activity of Sophoraflavanone G

Animal Model	Administration Route	Dosage	Effect	Reference
Croton oil-induced mouse ear edema	Topical	10-250 µ g/ear	Anti-inflammatory activity observed	[6]
Carrageenan-induced rat paw edema	Oral	2-250 mg/kg	Anti-inflammatory activity observed	[6]

Table 3: In Vitro Anti-inflammatory Activity of Kurarinone

Assay	Cell Line	Stimulant	Effect	Reference
IL-1β Expression	RAW 264.7	LPS	Inhibition	[7]
iNOS Expression	RAW 264.7	LPS	Inhibition	[7]
NLRP3 Inflammasome Activation	Macrophages	LPS	Suppression	[8]

Table 4: In Vivo Anti-inflammatory Activity of Kurarinone

Animal Model	Administration Route	Dosage	Effect	Reference
Collagen-induced arthritis in mice	Oral	100 mg/kg/day	Reduced arthritis severity and pro-inflammatory cytokine levels (TNF-α, IL-6, IFN-γ, IL-17A)	[9]
Formalin-induced inflammatory pain in mice	Intraperitoneal	10 mg/kg	Significant inhibition of phase II nocifensive responses	[10]
Complete Freund's adjuvant (CFA)-induced inflammatory pain in mice	Intraperitoneal	Not specified	Reduced thermal hyperalgesia and mechanical hypersensitivity	[10]

Experimental Protocols

The following are detailed protocols adapted from studies on Sophoraflavanone G and Kurarinone that can be applied to investigate the anti-inflammatory properties of 5-Hydroxysophoranone.

In Vitro Anti-inflammatory Assays

4.1.1. Cell Culture and Treatment

• Cell Line: Murine macrophage cell line RAW 264.7.

• Culture Conditions: Maintain cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Treatment:

  • Seed RAW 264.7 cells in appropriate culture plates.

  • Pre-treat cells with varying concentrations of 5-Hydroxysophoranone (e.g., 1-50 µM, based on related compounds) for 1 hour.

  • Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) to induce an inflammatory response.

  • Incubate for a specified period (e.g., 24 hours).

4.1.2. Nitric Oxide (NO) Production Assay (Griess Test)

• After the treatment period, collect the cell culture supernatant.

• Mix 100 µL of the supernatant with 100 µL of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

• Incubate at room temperature for 10 minutes.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the nitrite (B80452) concentration using a sodium nitrite standard curve.

4.1.3. Pro-inflammatory Cytokine (TNF-α, IL-6, IL-1β) Measurement (ELISA)

• Collect the cell culture supernatant after treatment.

• Quantify the levels of TNF-α, IL-6, and IL-1β in the supernatant using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

4.1.4. Western Blot Analysis for Protein Expression (iNOS, COX-2, p-p65, p-IκBα, p-ERK, p-p38, p-JNK)

• After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS) and lyse them with RIPA buffer.

• Determine the protein concentration of the lysates using a BCA protein assay kit.

• Separate equal amounts of protein by SDS-PAGE and transfer to a polyvinylidene difluoride (PVDF) membrane.

• Block the membrane with 5% skim milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against iNOS, COX-2, phosphorylated and total forms of p65, IκBα, ERK, p38, and JNK overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

In Vivo Anti-inflammatory Assays

4.2.1. Carrageenan-Induced Paw Edema in Rats

• Animals: Male Wistar rats (180-220 g).

• Groups:

  • Vehicle control (e.g., 0.5% carboxymethylcellulose).

  • Positive control (e.g., Indomethacin, 10 mg/kg, oral).

  • 5-Hydroxysophoranone treatment groups (e.g., 10, 50, 100 mg/kg, oral).

• Procedure:

  • Administer the respective treatments orally.

  • After 1 hour, inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw.

  • Measure the paw volume using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after the carrageenan injection.

  • Calculate the percentage of edema inhibition.

4.2.2. Croton Oil-Induced Ear Edema in Mice

• Animals: Male ICR mice (25-30 g).

• Groups:

  • Vehicle control (acetone).

  • Positive control (e.g., Dexamethasone, topical).

  • 5-Hydroxysophoranone treatment groups (e.g., 10, 50, 250 µ g/ear , topical).

• Procedure:

  • Apply 20 µL of croton oil solution (in acetone) to the inner surface of the right ear to induce inflammation.

  • Simultaneously apply the vehicle, positive control, or 5-Hydroxysophoranone to the same ear.

  • After 4 hours, sacrifice the mice and take a 6 mm diameter punch biopsy from both ears.

  • Weigh the biopsies and calculate the edema as the difference in weight between the right and left ear punches.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the key signaling pathways potentially modulated by 5-Hydroxysophoranone and a general workflow for its in vitro evaluation.

Caption: Proposed anti-inflammatory mechanism of 5-Hydroxysophoranone.

Caption: In vitro workflow for evaluating anti-inflammatory activity.

Conclusion

While direct experimental evidence for the anti-inflammatory properties of 5-Hydroxysophoranone is currently lacking, its structural similarity to well-characterized anti-inflammatory flavonoids, such as Sophoraflavanone G and Kurarinone, along with predictive data, strongly supports its potential in this area. The provided protocols and data summaries for these related compounds offer a robust framework for initiating a thorough investigation into the anti-inflammatory mechanisms of 5-Hydroxysophoranone. Future studies should focus on performing the outlined in vitro and in vivo assays to generate empirical data, confirm its efficacy, and elucidate its precise molecular targets within inflammatory signaling cascades.

References

• 1. The anti-inflammatory activity of flavonoids and alkaloids from Sophora flavescens alleviates psoriasiform lesions: Prenylation and methoxylation beneficially enhance bioactivity and skin targeting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.aip.org [pubs.aip.org]
• 3. Anti-Inflammatory and antiproliferative activities of trifolirhizin, a flavonoid from Sophora flavescens roots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory and anti-arthritic activity of total flavonoids of the roots of Sophora flavescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-inflammatory effect of sophoraflavanone G isolated from Sophora flavescens in lipopolysaccharide-stimulated mouse macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of sophoraflavanone G, a prenylated flavonoid from Sophora flavescens, on cyclooxygenase-2 and in vivo inflammatory response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anti-Inflammatory Activity of Kurarinone Involves Induction of HO-1 via the KEAP1/Nrf2 Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Kurarinone exerts anti-inflammatory effect via reducing ROS production, suppressing NLRP3 inflammasome, and protecting against LPS-induced sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for 5-Hydroxysophoranone Antioxidant Activity Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to evaluating the antioxidant potential of 5-Hydroxysophoranone. This document details the protocols for common antioxidant assays—DPPH, ABTS, FRAP, and ORAC—and explores potential signaling pathways involved in its antioxidant effects.

Introduction to 5-Hydroxysophoranone and Antioxidant Activity

5-Hydroxysophoranone is a natural compound that has garnered interest for its potential therapeutic properties, including its antioxidant activity. Antioxidants are crucial for combating oxidative stress, a state characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects. Oxidative stress is implicated in the pathogenesis of numerous diseases, including cancer, cardiovascular diseases, and neurodegenerative disorders. Therefore, the evaluation of the antioxidant capacity of compounds like 5-Hydroxysophoranone is a critical step in drug discovery and development.

Data Presentation: Quantitative Antioxidant Activity of 5-Hydroxysophoranone

Note: The following tables are templates and contain placeholder data for illustrative purposes. Actual experimental values for 5-Hydroxysophoranone need to be determined empirically.

Table 1: Radical Scavenging Activity of 5-Hydroxysophoranone

Assay	Test Compound	IC₅₀ (µg/mL)
DPPH	5-Hydroxysophoranone	[Insert Value]
Ascorbic Acid (Standard)	[Insert Value]
ABTS	5-Hydroxysophoranone	[Insert Value]
Trolox (Standard)	[Insert Value]

IC₅₀ represents the concentration of the test compound required to scavenge 50% of the free radicals.

Table 2: Reducing Power and Oxygen Radical Absorbance Capacity of 5-Hydroxysophoranone

Assay	Test Compound	Trolox Equivalents (µM TE/mg)
FRAP	5-Hydroxysophoranone	[Insert Value]
Trolox (Standard)	[Insert Value]
ORAC	5-Hydroxysophoranone	[Insert Value]
Trolox (Standard)	[Insert Value]

Trolox Equivalents (TE) quantify the antioxidant capacity of a substance in comparison to the standard, Trolox.

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it. The reduction of DPPH is accompanied by a color change from purple to yellow, which is measured spectrophotometrically.

Materials:

• 5-Hydroxysophoranone

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or Ethanol

• Ascorbic acid (positive control)

• 96-well microplate

• Microplate reader

Protocol:

• Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol.[1]

• Prepare various concentrations of 5-Hydroxysophoranone and ascorbic acid in methanol.

• In a 96-well plate, add 20 µL of the sample or standard to each well.[2]

• Add 200 µL of the DPPH working solution to each well.[2]

• Incubate the plate in the dark at room temperature for 30 minutes.[3]

• Measure the absorbance at 517 nm using a microplate reader.[2][3]

• The percentage of radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 Where Abs_control is the absorbance of the DPPH solution without the sample, and Abs_sample is the absorbance of the DPPH solution with the sample.[1]

• The IC₅₀ value is determined by plotting the percentage of inhibition against the concentration of the sample.

References

• 1. Evaluation of antioxidant capacity of 13 plant extracts by three different methods: cluster analyses applied for selection of the natural extracts with higher antioxidant capacity to replace synthetic antioxidant in lamb burgers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exploration of the Antioxidant Chemical Constituents and Antioxidant Performance of Various Solvent Extracts of Eighteen Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Concise Review of Current In Vitro Chemical and Cell-Based Antioxidant Assay Methods - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating the Mechanism of Action of 5-Hydroxysophoranone

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Hydroxysophoranone, a diarylheptanoid isolated from the rhizomes of Alpinia officinarum, has emerged as a compound of interest for its potential therapeutic applications.[1] Preliminary studies have indicated its ability to induce apoptosis in cancer cells, suggesting a potential role as an anti-cancer agent. This document provides a detailed overview of the known mechanism of action of 5-Hydroxysophoranone and comprehensive protocols for its investigation.

Mechanism of Action: Induction of Apoptosis via Endoplasmic Reticulum Stress

The primary mechanism of action of 5-Hydroxysophoranone involves the induction of apoptosis through the activation of the Unfolded Protein Response (UPR) or Endoplasmic Reticulum (ER) stress pathway. ER stress occurs when there is an accumulation of unfolded or misfolded proteins in the ER lumen. In response, the cell activates three key sensor proteins: PERK, IRE1α, and ATF6.

5-Hydroxysophoranone has been shown to upregulate the expression of these ER stress sensors.[1] This activation triggers a cascade of downstream signaling events:

• PERK Pathway: Activation of PERK leads to the phosphorylation of the eukaryotic initiation factor 2 alpha (eIF2α). This, in turn, attenuates global protein synthesis while selectively promoting the translation of specific mRNAs, such as Activating Transcription Factor 4 (ATF4), which upregulates pro-apoptotic genes like CHOP.

• IRE1α Pathway: Activated IRE1α possesses endonuclease activity that unconventionally splices the mRNA of X-box binding protein 1 (XBP1). This spliced XBP1 (XBP1s) is a potent transcription factor that upregulates genes involved in ER-associated degradation (ERAD) and protein folding.

• ATF6 Pathway: Upon ER stress, ATF6 translocates to the Golgi apparatus, where it is cleaved to release its N-terminal cytosolic domain (ATF6f). ATF6f then moves to the nucleus and acts as a transcription factor to induce the expression of ER chaperones and other UPR target genes.[1]

The culmination of these signaling events in response to 5-Hydroxysophoranone treatment is the induction of apoptosis, or programmed cell death, in susceptible cells.[1]

References

• 1. Real-time PCR quantification of spliced X-box binding protein 1 (XBP1) using a universal primer method - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing 5-Hydroxysophoranone Extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the extraction yield of 5-Hydroxysophoranone from plant materials, primarily Sophora flavescens.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of 5-Hydroxysophoranone and other prenylated flavonoids, offering potential causes and solutions in a direct question-and-answer format.

Issue	Potential Cause(s)	Recommended Solution(s)
Consistently Low Yield	1. Inappropriate Solvent Choice: The polarity of the solvent may not be optimal for 5-Hydroxysophoranone, which is a prenylated flavonoid. 2. Suboptimal Extraction Temperature: High temperatures can cause degradation, while low temperatures may result in incomplete extraction. 3. Incorrect Particle Size: Large particle sizes of the plant material can limit solvent penetration. 4. Insufficient Extraction Time: The duration of the extraction may not be adequate for complete diffusion of the target compound.	1. Solvent Screening: Test a range of solvents with varying polarities. For prenylated flavonoids, methanol (B129727) or ethanol, often in aqueous solutions (e.g., 70-80%), are effective.[1][2] 2. Temperature Optimization: Conduct small-scale extractions across a temperature range (e.g., 40-80°C) to find the optimal balance between solubility and stability.[1] 3. Grinding: Grind the dried plant material to a fine powder (e.g., 40-60 mesh) to increase the surface area available for solvent interaction. 4. Time Course Study: Perform extractions at different time points (e.g., 30, 60, 90, 120 minutes) to determine the optimal extraction duration.
Presence of Impurities in Extract	1. Co-extraction of Other Compounds: The chosen solvent may also be effective at extracting other compounds with similar polarities, such as other flavonoids or alkaloids. 2. Degradation of 5-Hydroxysophoranone: Exposure to high temperatures, extreme pH, or light can lead to the formation of degradation products.	1. Selective Extraction Techniques: Consider methods like mechanochemical-promoted extraction which can offer higher selectivity.[3] Alternatively, employ post-extraction purification steps like column chromatography. 2. Control Extraction Conditions: Maintain a stable and optimized temperature. Use amber glassware to protect the extract from light. Consider the pH of the solvent, as flavonoids can be unstable at extreme pH levels.
Inconsistent Results Between Batches	1. Variability in Plant Material: The concentration of 5-Hydroxysophoranone can vary depending on the plant's age, growing conditions, and post-harvest processing. 2. Inconsistent Extraction Parameters: Minor variations in temperature, time, or solvent-to-solid ratio can lead to different yields.	1. Standardize Plant Material: Source plant material from a reliable supplier and ensure consistent drying and storage conditions. 2. Strict Protocol Adherence: Ensure all extraction parameters are precisely controlled and documented for each batch.
Difficulty in Scaling Up the Process	1. Inefficient Heat and Mass Transfer: What works on a small scale may not be directly transferable to a larger volume. 2. Longer Extraction Times: Larger volumes may require longer extraction times to achieve the same yield.	1. Optimize Agitation and Heating: Ensure uniform heating and agitation in the larger extraction vessel. 2. Re-optimize Parameters: Conduct pilot-scale experiments to re-optimize extraction time and other parameters for the larger scale.

Frequently Asked Questions (FAQs)

Q1: What is the most effective method for extracting 5-Hydroxysophoranone?

A1: Ultrasound-assisted extraction (UAE) is a highly efficient method for extracting prenylated flavonoids like 5-Hydroxysophoranone from Sophora flavescens.[1][4] It offers advantages such as shorter extraction times and potentially higher yields compared to conventional methods. Mechanochemical-promoted extraction has also been shown to be effective and highly selective for flavonoids from this plant source.[3]

Q2: Which solvent is best for extracting 5-Hydroxysophoranone?

A2: An aqueous solution of methanol (around 80%) has been shown to be effective for the ultrasonic-assisted extraction of flavonoids from Sophora flavescens.[1] The choice of solvent is critical, and it is recommended to perform a preliminary screening with different solvents (e.g., ethanol, acetone) and varying water content to determine the optimal solvent for your specific experimental setup.

Q3: What is the optimal temperature for 5-Hydroxysophoranone extraction?

A3: For UAE, a temperature of around 80°C has been found to be optimal for maximizing the yield of flavonoids from Sophora flavescens.[1] However, it is crucial to note that excessive heat can lead to the degradation of flavonoids. Therefore, the temperature should be carefully optimized for each specific protocol.

Q4: How does the solvent-to-solid ratio impact the extraction yield?

A4: The solvent-to-solid ratio is a critical parameter. A ratio that is too low may result in incomplete extraction, while a ratio that is too high can lead to unnecessary solvent waste and a more dilute extract. For UAE of flavonoids from Sophora flavescens, an optimal solvent-to-material ratio has been reported to be around 26 mL/g.[1]

Q5: How can I confirm the presence and quantity of 5-Hydroxysophoranone in my extract?

A5: High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., Diode Array Detector or Mass Spectrometer) is the standard method for the identification and quantification of 5-Hydroxysophoranone.[5][6] By comparing the retention time and UV spectrum of the peaks in your sample with a certified reference standard of 5-Hydroxysophoranone, you can confirm its presence and determine its concentration.

Data Presentation

The following tables summarize quantitative data on flavonoid yields from Sophora flavescens using different extraction methods and parameters. Note that the yields are for total or specific flavonoids and can be used as a reference for optimizing 5-Hydroxysophoranone extraction.

Table 1: Comparison of Flavonoid Yields with Different Extraction Methods

Extraction Method	Solvent	Key Parameters	Total Flavonoid Yield (mg/g)	Reference
Ultrasound-Assisted Extraction (UAE)	80% Methanol	30 min, 80°C, 26 mL/g	Not specified for total, but individual flavonoids quantified	[1]
Ultrasound-Assisted Ionic Liquid Extraction	[C8mim]BF4	38 min, 56°C, 27 mL/g	7.38	[4][7]
Mechanochemical-Promoted Extraction	Water with 15% Na2CO3	17 min, 440 rpm, 25 mL/g	35.17	[3]
Conventional Solvent Extraction	Methanol	28 min, 20°C, 26 mL/g	Lower than Ionic Liquid method	[4]

Table 2: Yield of Specific Prenylated Flavonoids using Optimized Ultrasound-Assisted Extraction with 80% Methanol

Flavonoid	Mean Yield (mg/g)
Trifolirhizin	2.570
Formononetin	0.213
Isoxanthohumol	0.534
Maackiain	0.797
Kurarinone	3.091
(Data adapted from a study on Sophora flavescens flavonoids)[1]

Experimental Protocols

Protocol: Ultrasound-Assisted Extraction (UAE) of 5-Hydroxysophoranone

This protocol is based on optimized methods for flavonoid extraction from Sophora flavescens.[1]

1. Materials and Equipment:

• Dried and powdered Sophora flavescens root (passed through a 40-60 mesh sieve)

• 80% Methanol (HPLC grade)

• Ultrasonic bath or probe sonicator with temperature control

• Centrifuge

• Rotary evaporator

• Volumetric flasks

• Syringe filters (0.45 µm)

• HPLC system for analysis

2. Procedure:

• Weigh 1.0 g of the powdered Sophora flavescens root and place it in a 50 mL Erlenmeyer flask.

• Add 26 mL of 80% methanol to the flask (solvent-to-solid ratio of 26:1 mL/g).

• Place the flask in the ultrasonic bath, ensuring the water level is above the solvent level in the flask.

• Set the ultrasonic bath temperature to 80°C and the sonication time to 30 minutes.

• After sonication, remove the flask and allow it to cool to room temperature.

• Centrifuge the mixture at 4000 rpm for 15 minutes to separate the extract from the solid residue.

• Carefully decant the supernatant (the extract) into a clean flask.

• For higher recovery, the residue can be re-extracted with another portion of the solvent, and the supernatants combined.

• Concentrate the extract using a rotary evaporator at a temperature below 50°C to remove the methanol.

• Re-dissolve the dried extract in a known volume of methanol for HPLC analysis.

• Filter the final solution through a 0.45 µm syringe filter before injecting it into the HPLC system.

Visualizations

Logical Workflow for Optimizing 5-Hydroxysophoranone Extraction

References

• 1. Simultaneous Optimization for Ultrasound-Assisted Extraction and Antioxidant Activity of Flavonoids from Sophora flavescens Using Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Selective Extraction of Flavonoids from Sophora flavescens Ait. by Mechanochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficient and Selective Extraction of Prenylated Flavonoids from Sophora flavescens Using Ultrasound-Assisted Hydrophobic Ionic Liquid and Characterization of Extraction Mechanism [mdpi.com]
• 5. [HPLC fingerprint of flavonoids in Sophora flavescens and determination of five components] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. yonsei.elsevierpure.com [yonsei.elsevierpure.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: 5-Hydroxysophoranone Solubility for Bioassays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the solubility of 5-Hydroxysophoranone for bioassays.

Frequently Asked Questions (FAQs)

Q1: What is 5-Hydroxysophoranone and why is its solubility a concern?

A1: 5-Hydroxysophoranone is a prenylated flavonoid, a class of natural compounds known for their diverse biological activities, including anti-inflammatory and anticancer effects.[1][2][3] Like many other flavonoids, its chemical structure lends itself to poor water solubility, which can pose a significant challenge in bioassays where aqueous buffer systems are standard.[2] Inadequate dissolution can lead to inaccurate and unreliable experimental results.

Q2: What is the recommended starting solvent for 5-Hydroxysophoranone?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the most common starting solvent for dissolving 5-Hydroxysophoranone and other hydrophobic compounds for in vitro bioassays.[4] It is a powerful aprotic solvent capable of dissolving a wide range of polar and non-polar molecules.

Q3: My 5-Hydroxysophoranone, dissolved in DMSO, precipitates when added to my aqueous assay buffer. What can I do?

A3: This is a common issue known as "salting out," where the compound crashes out of solution when the highly polar aqueous environment is introduced. To mitigate this, it is recommended to perform serial dilutions of your DMSO stock solution in DMSO before adding the final, most diluted aliquot to your aqueous medium. This gradual decrease in DMSO concentration can help maintain the compound's solubility.

Q4: What is the maximum concentration of DMSO my cells can tolerate?

A4: Most cell lines can tolerate a final DMSO concentration of up to 0.5% without significant cytotoxicity. However, it is crucial to determine the specific tolerance of your cell line and to always include a vehicle control (assay medium with the same final concentration of DMSO) in your experiments.

Q5: Are there alternatives to DMSO for dissolving 5-Hydroxysophoranone?

A5: Yes, if DMSO is not suitable for your experimental setup, other organic solvents like ethanol (B145695) or dimethylformamide (DMF) can be considered. Additionally, formulation strategies such as the use of co-solvents or cyclodextrins can enhance aqueous solubility.

Troubleshooting Guide

This guide provides a step-by-step approach to address common solubility issues with 5-Hydroxysophoranone.

Issue 1: 5-Hydroxysophoranone does not fully dissolve in DMSO.

Possible Cause	Troubleshooting Step	Expected Outcome
Insufficient Solvent	Increase the volume of DMSO incrementally.	The compound dissolves completely.
Low Temperature	Gently warm the solution in a water bath (37-50°C) for a short period.	Increased temperature enhances solubility.
Compound Aggregation	Use sonication to break up aggregates and facilitate dissolution.	A clear solution is obtained.
Hygroscopic DMSO	Use fresh, anhydrous, high-purity DMSO. Stored DMSO can absorb moisture, reducing its solvating power.	The compound dissolves in the fresh, water-free DMSO.
Concentration Exceeds Solubility Limit	Prepare a more dilute stock solution.	The compound dissolves at a lower concentration.

Issue 2: Precipitation upon addition to aqueous buffer.

Possible Cause	Troubleshooting Step	Expected Outcome
Rapid Change in Polarity	Perform serial dilutions of the DMSO stock in DMSO first, before adding to the aqueous buffer.	Gradual dilution prevents the compound from crashing out of solution.
Final Concentration Too High	Lower the final concentration of 5-Hydroxysophoranone in the assay.	The compound remains in solution at a lower concentration.
pH-Dependent Solubility	Adjust the pH of the aqueous buffer. The solubility of flavonoids can be influenced by pH.	The compound's solubility is improved at an optimal pH.
Lack of Solubilizing Agents	Consider the use of co-solvents (e.g., ethanol, PEG-400) or cyclodextrins in your final assay medium.	The compound's aqueous solubility is enhanced.

Data Presentation

Solvent	Qualitative Solubility	Estimated Solubility Range (mg/mL)	Notes
Water	Insoluble	< 0.1	Prenylated flavonoids are generally hydrophobic.
Ethanol	Sparingly Soluble	1 - 10	Can be used as a co-solvent.
Methanol	Sparingly Soluble	1 - 10	Similar to ethanol.
DMSO	Soluble	> 10	The recommended primary solvent for stock solutions.[4]
DMF	Soluble	> 10	An alternative to DMSO.

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of 5-Hydroxysophoranone in DMSO

Materials:

• 5-Hydroxysophoranone (Molecular Weight: 476.6 g/mol )

• Anhydrous, high-purity DMSO

• Microcentrifuge tubes

• Vortex mixer

• Water bath sonicator

Procedure:

• Weighing: Accurately weigh out 4.77 mg of 5-Hydroxysophoranone and transfer it to a sterile microcentrifuge tube.

• Solvent Addition: Add 1 mL of anhydrous, high-purity DMSO to the tube.

• Dissolution: Vortex the tube vigorously for 1-2 minutes.

• Sonication (if necessary): If the compound is not fully dissolved, place the tube in a water bath sonicator for 10-15 minutes.

• Gentle Heating (if necessary): If sonication is insufficient, place the tube in a 37°C water bath for 5-10 minutes, with intermittent vortexing.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Visualizations

Generalized Signaling Pathway for Prenylated Flavonoids

Many prenylated flavonoids have been shown to exert their biological effects by modulating key cellular signaling pathways, such as the MAPK and PI3K/Akt pathways, which are involved in cell proliferation, survival, and inflammation.[5][6][7][8] The following diagram illustrates a generalized model of how a prenylated flavonoid might influence these pathways.

Caption: Generalized signaling pathways potentially modulated by 5-Hydroxysophoranone.

Experimental Workflow for Improving Solubility

The following workflow outlines a systematic approach to troubleshooting and improving the solubility of 5-Hydroxysophoranone for bioassays.

Caption: A systematic workflow for troubleshooting 5-Hydroxysophoranone solubility.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Phytochemistry and pharmacology of natural prenylated flavonoids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. A new Prenylated Flavonoid induces G0/G1 arrest and apoptosis through p38/JNK MAPK pathways in Human Hepatocellular Carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A new Prenylated Flavonoid induces G0/G1 arrest and apoptosis through p38/JNK MAPK pathways in Human Hepatocellular Carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Targeting PI3K/Akt/mTOR Pathway by Different Flavonoids: A Cancer Chemopreventive Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Challenges in 5-Hydroxysophoranone Quantification

Welcome to the technical support center for the quantification of 5-Hydroxysophoranone. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address common challenges encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for quantifying 5-Hydroxysophoranone?

A1: The most prevalent methods for the quantification of 5-Hydroxysophoranone, a flavonoid compound, are High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet-Visible (UV) or Diode Array Detection (DAD), and Ultra-Performance Liquid Chromatography (UPLC) coupled with tandem mass spectrometry (MS/MS). HPLC-UV/DAD is a robust and widely available technique suitable for routine analysis, while UPLC-MS/MS offers higher sensitivity and selectivity, making it ideal for complex biological matrices and low concentration samples.

Q2: What are the main challenges in developing a quantification method for 5-Hydroxysophoranone?

A2: Researchers may face several challenges, including:

• Matrix Effects: Co-eluting endogenous components in biological samples can suppress or enhance the ionization of 5-Hydroxysophoranone in mass spectrometry, leading to inaccurate quantification.[1][2][3]

• Extraction Efficiency: Achieving consistent and high recovery of 5-Hydroxysophoranone from complex matrices like plasma, tissue homogenates, or plant extracts can be difficult.

• Stability: 5-Hydroxysophoranone may be susceptible to degradation under certain pH, temperature, and light conditions, affecting the accuracy of the results.[4][5]

• Co-eluting Compounds: In plant extracts, structurally similar flavonoids may co-elute with 5-Hydroxysophoranone, leading to overlapping peaks in HPLC-UV analysis.[6]

• Low Volatility: Like many flavonoids, 5-Hydroxysophoranone has low volatility, making Gas Chromatography (GC) analysis challenging without derivatization.[7]

Q3: How can I minimize matrix effects in my LC-MS/MS analysis?

A3: To mitigate matrix effects, consider the following strategies:

• Effective Sample Preparation: Employ robust sample preparation techniques such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering substances.[8][9]

• Chromatographic Separation: Optimize your chromatographic method to separate 5-Hydroxysophoranone from co-eluting matrix components.

• Use of an Internal Standard (IS): A stable isotope-labeled internal standard is the most effective way to compensate for matrix effects. If a stable isotope-labeled IS is unavailable, a structurally similar analog can be used.

• Ionization Source Selection: Atmospheric pressure chemical ionization (APCI) can sometimes be less susceptible to matrix effects than electrospray ionization (ESI).[10]

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during the quantification of 5-Hydroxysophoranone.

HPLC-UV/DAD Analysis Troubleshooting

Problem	Potential Cause(s)	Troubleshooting Steps
Poor Peak Shape (Tailing or Fronting)	- Column degradation- Inappropriate mobile phase pH- Sample overload	- Use a guard column to protect the analytical column.[11]- Ensure the mobile phase pH is optimal for the ionization state of 5-Hydroxysophoranone.- Reduce the injection volume or sample concentration.[12]
Fluctuating Retention Times	- Inconsistent mobile phase composition- Temperature fluctuations- Pump malfunction	- Prepare fresh mobile phase and ensure proper mixing.[11][13]- Use a column oven to maintain a constant temperature.[14]- Check the pump for leaks and ensure consistent flow rate.[14][15]
Baseline Noise or Drift	- Contaminated mobile phase or column- Detector lamp issue	- Filter all solvents and use high-purity reagents.[13]- Flush the column with a strong solvent.- Check the detector lamp's performance and replace if necessary.[14]
Overlapping Peaks	- Insufficient chromatographic resolution	- Optimize the mobile phase gradient and flow rate.- Try a different column chemistry (e.g., different stationary phase).[6]

UPLC-MS/MS Analysis Troubleshooting

Problem	Potential Cause(s)	Troubleshooting Steps
Low Signal Intensity	- Ion suppression due to matrix effects- Inefficient ionization- Poor extraction recovery	- Improve sample cleanup using SPE or LLE.[8][9]- Optimize MS source parameters (e.g., spray voltage, gas flow, temperature).[16]- Evaluate and optimize the extraction procedure for better recovery.
Inconsistent Results (Poor Precision)	- Variable matrix effects- Inconsistent sample preparation- System instability	- Use a suitable internal standard.- Ensure consistent and reproducible sample preparation steps.- Perform system suitability tests before each run.
High Background Noise	- Contamination in the LC-MS system- Co-eluting interferences	- Clean the ion source and mass spectrometer.- Use high-purity solvents and reagents.- Improve chromatographic separation to resolve interferences.
No Peak Detected	- Compound degradation- Incorrect MS parameters- Sample concentration below the limit of detection (LOD)	- Investigate the stability of 5-Hydroxysophoranone in your sample matrix and storage conditions.[17][18]- Verify the precursor and product ion m/z values and collision energy.- Concentrate the sample or use a more sensitive instrument.

Experimental Protocols

Protocol 1: Generic HPLC-UV Method for 5-Hydroxysophoranone Quantification

This protocol provides a starting point for developing an HPLC-UV method. Optimization will be required based on your specific instrument and sample matrix.

• Instrumentation: HPLC system with a UV/DAD detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: Acetonitrile (B52724)

• Gradient Elution:

  Time (min)	%A	%B
  0	90	10
  20	60	40
  25	10	90
  30	10	90
  31	90	10

  | 40 | 90 | 10 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: Scan for the maximum absorbance of 5-Hydroxysophoranone (typically in the UV range for flavonoids).

• Injection Volume: 10 µL

• Sample Preparation:

  • Plant Material: Perform extraction using methods like ultrasound-assisted extraction with a suitable solvent (e.g., methanol (B129727) or ethanol).

  • Biological Fluids (e.g., Plasma): Perform protein precipitation with acetonitrile or methanol, followed by centrifugation. The supernatant can be injected directly or after evaporation and reconstitution in the mobile phase.

Protocol 2: Generic UPLC-MS/MS Method for 5-Hydroxysophoranone Quantification in Biological Matrices

This protocol is a template for a sensitive and selective UPLC-MS/MS method. Method development and validation are crucial.

• Instrumentation: UPLC system coupled to a triple quadrupole mass spectrometer.

• Column: C18 UPLC column (e.g., 50 mm x 2.1 mm, 1.7 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient Elution: A fast gradient is typically used in UPLC, for example:

  Time (min)	%B
  0.0	5
  2.0	95
  2.5	95
  2.6	5

  | 3.0 | 5 |

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 2-5 µL

• Mass Spectrometry Parameters:

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode (to be optimized).

  • Multiple Reaction Monitoring (MRM): Determine the precursor ion (e.g., [M+H]⁺ or [M-H]⁻) and the most abundant, stable product ions for 5-Hydroxysophoranone and the internal standard. Optimize collision energy for each transition.

• Sample Preparation (Plasma):

  • Protein Precipitation: To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing the internal standard.

  • Vortex for 1 minute.

  • Centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes.

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Inject into the UPLC-MS/MS system.

Data Presentation

Table 1: Example Data for Method Validation Parameters

Parameter	Acceptance Criteria	Example Result
Linearity (r²)	≥ 0.99	0.998
Accuracy (%)	85-115% (15% RSD)	92-108%
Precision (%RSD)	≤ 15%	< 10%
Recovery (%)	Consistent and reproducible	85 ± 5%
Matrix Effect (%)	Within acceptable limits	95-110%
Stability	Stable under tested conditions	Stable for 24h at RT, 7 days at 4°C

Visualizations

Signaling Pathways

While direct evidence for 5-Hydroxysophoranone's effect on specific signaling pathways is still emerging, flavonoids are known to modulate key cellular pathways like PI3K/Akt and MAPK. The following diagrams illustrate these general pathways, which can serve as a starting point for investigating the mechanism of action of 5-Hydroxysophoranone.

Caption: Generalized PI3K/Akt signaling pathway.

Caption: Overview of the MAPK signaling cascade.

Experimental Workflow

Caption: General workflow for 5-Hydroxysophoranone quantification.

References

• 1. Phytochemicals and PI3K Inhibitors in Cancer—An Insight - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scholarlycommons.henryford.com [scholarlycommons.henryford.com]
• 3. A Fast and Validated HPLC Method for the Simultaneous Analysis of Five 5-HT3 Receptor Antagonists via the Quantitative Analysis of Multicomponents by a Single Marker - PMC [pmc.ncbi.nlm.nih.gov]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]
• 5. DoE-assisted HPLC method development and validation of enzalutamide and repaglinide in rat plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nefiracetam metabolism by human liver microsomes: role of cytochrome P450 3A4 and cytochrome P450 1A2 in 5-hydroxynefiracetam formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Metabolism of (S)-5,6-difluoro-4-cyclopropylethynyl-4-trifluoromethyl-3, 4-dihydro-2(1H)-quinazolinone, a non-nucleoside reverse transcriptase inhibitor, in human liver microsomes. Metabolic activation and enzyme kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Two simple cleanup methods combined with LC-MS/MS for quantification of steroid hormones in in vivo and in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. longdom.org [longdom.org]
• 12. researchgate.net [researchgate.net]
• 13. Involvement of the PI3K/AKT Intracellular Signaling Pathway in the AntiCancer Activity of Hydroxytyrosol, a Polyphenol from Olea europaea, in Hematological Cells and Implication of HSP60 Levels in Its Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Role of Mitogen-Activated Protein Kinase-Activated Protein Kinases (MAPKAPKs) in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The Pathogenic Role of PI3K/AKT Pathway in Cancer Onset and Drug Resistance: An Updated Review [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. pure.eur.nl [pure.eur.nl]
• 18. researchgate.net [researchgate.net]

5-Hydroxysophoranone stability issues in experimental conditions

This technical support center provides guidance on the stability and handling of 5-Hydroxysophoranone in experimental settings. The information is intended for researchers, scientists, and professionals in drug development. Please note that while specific stability data for 5-Hydroxysophoranone is limited in public literature, the following recommendations are based on the general chemical properties of flavonoids and best practices for handling similar small molecules.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 5-Hydroxysophoranone in my experiments?

A1: The stability of flavonoids like 5-Hydroxysophoranone is primarily influenced by several factors:

• pH: Flavonoids are often susceptible to degradation in neutral to alkaline conditions.[1][2] Acidic conditions may be more favorable for stability.

• Temperature: Elevated temperatures can accelerate the degradation of many chemical compounds, including flavonoids.[2]

• Light: Exposure to light, particularly UV radiation, can cause photodegradation of flavonoids.[3] It is advisable to protect solutions from light.

• Oxygen: The presence of oxygen can lead to oxidative degradation of the compound.[4] Using degassed solvents can mitigate this.

• Solvent: The choice of solvent can impact stability. While DMSO is a common solvent for initial stock solutions, its interaction with the compound and subsequent dilution in aqueous buffers should be considered.

Q2: How should I prepare and store stock solutions of 5-Hydroxysophoranone?

A2: For optimal stability, it is recommended to prepare stock solutions in an anhydrous solvent such as DMSO. Here is a general protocol:

• Weigh the desired amount of 5-Hydroxysophoranone in a sterile microfuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g., 10 mM).

• Vortex thoroughly to ensure complete dissolution.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C in the dark. For short-term storage, 2-8°C may be acceptable, but long-term stability at this temperature should be validated.

Q3: For how long can I store the stock solution?

A3: While specific data for 5-Hydroxysophoranone is unavailable, flavonoid stock solutions in anhydrous DMSO are generally stable for several months when stored properly at -20°C or -80°C and protected from light. It is best practice to prepare fresh stock solutions regularly and to perform quality control checks if a stock solution has been stored for an extended period.

Q4: I am observing inconsistent results in my cell-based assays. Could this be related to the stability of 5-Hydroxysophoranone in my culture medium?

A4: Yes, inconsistent results can be a sign of compound instability in the aqueous environment of your cell culture medium. Flavonoids can degrade in physiological pH (around 7.4) and at 37°C.[2] It is advisable to:

• Prepare fresh working solutions of 5-Hydroxysophoranone in your culture medium immediately before each experiment.

• Minimize the pre-incubation time of the compound in the medium before adding it to the cells.

• Consider including a time-course experiment to assess the stability of the compound under your specific assay conditions.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low or no biological activity observed	Compound degradation in stock or working solution.	- Prepare a fresh stock solution from a new vial of the compound.- Prepare working solutions immediately before use.- Protect all solutions from light and store at the recommended temperature.- Verify the identity and purity of your 5-Hydroxysophoranone sample via analytical methods like HPLC or LC-MS.
High variability between replicate experiments	Inconsistent compound concentration due to degradation or precipitation.	- Ensure complete dissolution of the compound in the stock solution.- When preparing working solutions, add the DMSO stock to the aqueous buffer slowly while vortexing to prevent precipitation.- Do not exceed the recommended final concentration of DMSO in your assay (typically <0.5%).- Prepare a single batch of working solution for all replicates in an experiment.
Appearance of unexpected peaks in analytical chromatography (HPLC, LC-MS)	Degradation of 5-Hydroxysophoranone.	- Review the handling and storage procedures for your samples.- Perform a forced degradation study (e.g., exposure to acid, base, heat, light, and oxidizing agents) to identify potential degradation products.[5] This can help in developing a stability-indicating analytical method.
Precipitate forms when diluting the DMSO stock solution in aqueous buffer	Poor solubility of 5-Hydroxysophoranone in the aqueous buffer.	- Decrease the final concentration of the compound.- Increase the percentage of co-solvents if your experimental system allows.- Use sonication or gentle warming to aid dissolution, but be mindful of potential temperature-induced degradation.

Experimental Protocols

Protocol for Assessing the Stability of 5-Hydroxysophoranone in Aqueous Buffer

This protocol provides a framework for evaluating the stability of 5-Hydroxysophoranone under specific experimental conditions.

1. Materials:

• 5-Hydroxysophoranone
• Anhydrous DMSO
• Experimental buffer (e.g., PBS, cell culture medium)
• HPLC or LC-MS system with a suitable column (e.g., C18)
• Incubator or water bath
• Amber vials

2. Procedure:

• Prepare a 10 mM stock solution of 5-Hydroxysophoranone in anhydrous DMSO.
• Dilute the stock solution to the final experimental concentration (e.g., 10 µM) in your chosen aqueous buffer in amber vials.
• Immediately after preparation (t=0), take an aliquot for analysis.
• Incubate the remaining solutions under your experimental conditions (e.g., 37°C).
• Collect aliquots at various time points (e.g., 1, 2, 4, 8, 24 hours).
• Analyze all aliquots by HPLC or LC-MS to determine the concentration of 5-Hydroxysophoranone remaining.
• Plot the concentration of 5-Hydroxysophoranone as a function of time to determine its stability profile.

3. Data Analysis:

• Calculate the percentage of 5-Hydroxysophoranone remaining at each time point relative to the t=0 sample.
• Determine the degradation kinetics (e.g., first-order) and the half-life of the compound under the tested conditions.

Visualizations

Potential Signaling Pathways for Flavanones

Flavonoids, including flavanones like 5-Hydroxysophoranone, have been reported to modulate various intracellular signaling pathways that are crucial for cell survival and proliferation. The diagram below illustrates a generalized model of potential pathways that could be influenced by 5-Hydroxysophoranone, which would require experimental validation.

Caption: Potential signaling pathways modulated by 5-Hydroxysophoranone.

Troubleshooting Workflow for Inconsistent Experimental Results

This workflow provides a logical approach to diagnosing issues with experiments involving 5-Hydroxysophoranone.

Caption: Troubleshooting workflow for experimental inconsistencies.

References

• 1. researchgate.net [researchgate.net]
• 2. Influence of pH and temperature on kinetics of ceftiofur degradation in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ema.europa.eu [ema.europa.eu]
• 4. Flavonoids in modulation of cell survival signalling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. npra.gov.my [npra.gov.my]

Cell culture contamination issues in 5-Hydroxysophoranone studies

Welcome to the technical support center for researchers utilizing 5-Hydroxysophoranone in cell culture-based studies. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common cell culture contamination issues that may arise during your experiments.

Troubleshooting Guide: Cell Culture Contamination

Contamination is a critical issue in cell culture that can compromise the validity of your experimental results. This guide will help you identify and resolve common contamination problems.

Issue 1: Sudden Change in Media Color and Turbidity

Question: My cell culture medium turned yellow and cloudy overnight. What is the likely cause and what should I do?

Answer: A rapid drop in pH (yellowing) and turbidity are classic signs of bacterial contamination.[1][2] Bacterial growth is often fast, leading to a noticeable change in the culture's appearance within hours.

Recommended Actions:

• Immediate Quarantine: Isolate the contaminated flask or plate to prevent cross-contamination to other cultures.[3]

• Visual Confirmation: Under a microscope, look for small, motile particles moving between your cells.[4]

• Dispose of Contaminated Cultures: It is strongly recommended to discard the contaminated culture to avoid further spread.[3][5]

• Decontaminate: Thoroughly clean and decontaminate the incubator and biosafety cabinet.[5]

• Review Aseptic Technique: Re-evaluate your sterile handling procedures to identify potential sources of contamination.[3][5]

Issue 2: Filamentous Growths or White Spots in Culture

Question: I've noticed fuzzy, web-like structures and some white spots floating in my cell culture. What could this be?

Answer: These are common indicators of fungal (mold) or yeast contamination.[1][4] Fungal hyphae can appear as thin, filamentous structures, while yeast may appear as small, budding particles.[5]

Recommended Actions:

• Discard Immediately: Fungal spores can spread easily through the air.[4] Carefully remove and discard the contaminated culture.

• Thorough Decontamination: Clean the incubator, water pan, and biosafety cabinet with a fungicide.[6]

• Check Reagents: Filter-sterilize all media, sera, and other solutions before use.

• Improve Air Quality: Ensure your laboratory has good air filtration and minimize traffic around the cell culture area.[6]

Issue 3: Unexplained Changes in Cell Growth and Morphology

Question: My cells are growing slower than usual, and their morphology has changed, but the media looks clear. What could be the problem?

Answer: This could be a sign of mycoplasma contamination.[1][2] Mycoplasma are very small bacteria that lack a cell wall and are not visible with a standard light microscope, so they do not cause the typical turbidity seen with other bacterial contaminations.[4]

Recommended Actions:

• Isolate and Test: Quarantine the suspected culture and any other cultures it may have come into contact with. Use a specific mycoplasma detection kit (e.g., PCR-based or fluorescence staining) to confirm the contamination.[1][2]

• Discard if Positive: If the test is positive, it is best to discard the contaminated cell line and start with a fresh, uncontaminated stock.

• Treatment as a Last Resort: In cases where the cell line is irreplaceable, specific anti-mycoplasma agents can be used, but this is not always successful and can affect cell behavior.[4]

• Routine Screening: Implement a regular screening schedule for mycoplasma in all your cell lines.[5]

Frequently Asked Questions (FAQs)

Q1: Can I use antibiotics to prevent contamination in my 5-Hydroxysophoranone experiments?

A1: While antibiotics like penicillin-streptomycin (B12071052) can be used, their continuous use as a preventive measure is discouraged.[3][7] This can mask low-level contamination and lead to the development of antibiotic-resistant bacteria.[3] It is always better to rely on strict aseptic technique.[3][5]

Q2: How can I be sure my 5-Hydroxysophoranone stock solution is not a source of contamination?

A2: Always prepare your stock solution under sterile conditions. Filter-sterilize the final solution using a 0.22 µm syringe filter before aliquoting and storing it. It is also good practice to test a small amount of the stock solution in a cell-free culture medium to check for any potential microbial growth before using it in your experiments.

Q3: What is the most likely source of contamination in a typical cell culture lab?

A3: The most common sources of contamination are related to improper aseptic technique.[6] This includes but is not limited to:

• Improper use of the biosafety cabinet.

• Contaminated reagents or media.[1]

• Airborne particles from the lab environment.[1]

• Cross-contamination between different cell lines.[7]

Q4: What is cross-contamination and how can I prevent it?

A4: Cross-contamination occurs when one cell line is unintentionally mixed with another. This is a serious issue that can invalidate research findings.[7] To prevent this:

• Work with only one cell line at a time in the biosafety cabinet.

• Clearly label all flasks and plates.

• Use separate media and reagents for each cell line.

• Regularly perform cell line authentication (e.g., through STR profiling).

Data Presentation

Table 1: Common Types of Cell Culture Contamination and Their Characteristics

Contaminant	Visual Appearance in Culture Medium	Microscopic Appearance	Key Indicators
Bacteria	Turbid, sudden color change (often yellow)[1][2]	Small, motile rods or cocci[4]	Rapid drop in pH, foul odor[2]
Fungi (Mold)	Fuzzy, web-like filaments, sometimes colored[1]	Thin, multicellular filaments (hyphae)[5]	Visible colonies, may not change media initially[5]
Yeast	Slightly turbid, may have a pinkish or yellowish tint	Small, budding, oval or round particles[5]	Slower pH change than bacteria
Mycoplasma	Generally clear[2]	Not visible with a standard light microscope[4]	Reduced cell growth rate, changes in cell morphology[1][2]

Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This protocol is used to assess the effect of 5-Hydroxysophoranone on cell viability.

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10⁴ to 1.5 x 10⁵ cells/mL and incubate overnight at 37°C in a 5% CO₂ incubator.[8]

• Treatment: The next day, treat the cells with various concentrations of 5-Hydroxysophoranone and a vehicle control. Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• Add MTT Reagent: Add 10 µL of MTT labeling reagent (final concentration 0.5 mg/mL) to each well.[9]

• Incubation: Incubate the plate for 4 hours in a humidified atmosphere at 37°C and 5% CO₂.[9]

• Solubilization: Add 100 µL of solubilization solution to each well.[9]

• Overnight Incubation: Allow the plate to stand overnight in the incubator to ensure complete solubilization of the formazan (B1609692) crystals.[9]

• Read Absorbance: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[9]

Protocol 2: Basic Adherent Cell Passaging

This protocol outlines the general procedure for subculturing adherent cells.

• Aspirate Media: Remove the old culture medium from the flask.

• Wash Cells: Gently wash the cell monolayer with a sterile, phosphate-buffered saline (PBS) solution without calcium and magnesium.

• Dissociate Cells: Add a pre-warmed dissociation reagent (e.g., Trypsin-EDTA) to the flask, ensuring the cell monolayer is covered. Incubate at 37°C for a few minutes until the cells detach.

• Neutralize: Add complete growth medium to the flask to inactivate the dissociation reagent.

• Collect and Centrifuge: Transfer the cell suspension to a sterile centrifuge tube and centrifuge at a low speed (e.g., 100-300 x g) for 5 minutes.

• Resuspend and Count: Discard the supernatant, resuspend the cell pellet in fresh, pre-warmed complete growth medium, and perform a cell count (e.g., using a hemocytometer).

• Re-seed: Dilute the cell suspension to the desired seeding density and transfer it to new, labeled culture flasks.

• Incubate: Place the new flasks in a 37°C, 5% CO₂ incubator.

Mandatory Visualizations

Caption: A logical workflow for troubleshooting common cell culture contamination issues.

Caption: A simplified diagram of apoptosis signaling pathways potentially affected by 5-Hydroxysophoranone.

References

• 1. Troubleshooting Cell Culture Contamination: A Comprehensive Guide - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. Cell Culture Contamination: 5 Common Sources and How to Prevent Them [capricorn-scientific.com]
• 3. Contamination in Cell Culture: What to Do and How to Prevent It [cytion.com]
• 4. asset-downloads.zeiss.com [asset-downloads.zeiss.com]
• 5. yeasenbio.com [yeasenbio.com]
• 6. researchgate.net [researchgate.net]
• 7. adl.usm.my [adl.usm.my]
• 8. texaschildrens.org [texaschildrens.org]
• 9. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]

Technical Support Center: Navigating Inconsistent Bioactivity Results for 5-Hydroxysophoranone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering inconsistent results in bioactivity assays of 5-Hydroxysophoranone.

Frequently Asked Questions (FAQs)

Q1: We are observing significant batch-to-batch variation in the anti-cancer activity (IC50 values) of our 5-Hydroxysophoranone samples. What are the potential causes?

A1: Batch-to-batch variability is a common challenge in natural product research. Several factors can contribute to these discrepancies:

• Purity of the Compound: Minor impurities or the presence of related structurally similar compounds can significantly impact the observed bioactivity.

• Compound Stability and Storage: 5-Hydroxysophoranone, like many flavonoids, can be sensitive to light, temperature, and pH. Degradation over time or improper storage can lead to reduced activity.

• Solubility Issues: Poor solubility of 5-Hydroxysophoranone in aqueous cell culture media can lead to precipitation and an inaccurate effective concentration, resulting in variable IC50 values.[1][2]

• Experimental Conditions: Variations in cell culture conditions, such as cell passage number, confluency, and serum concentration in the media, can influence cellular response to the compound.[3]

Q2: Our MTT assay results for 5-Hydroxysophoranone show high background absorbance and don't correlate well with other viability assays. Why might this be happening?

A2: Tetrazolium-based assays like MTT can be prone to interference from the tested compound itself. For colored compounds like some flavonoids, the compound's own absorbance can overlap with that of the formazan (B1609692) product, leading to artificially inflated or decreased viability readings. Additionally, compounds with reducing properties can directly reduce the MTT reagent, leading to a false-positive signal for cell viability.

Q3: We have seen conflicting reports in the literature regarding the anti-inflammatory effects of isoflavones similar to 5-Hydroxysophoranone. How should we interpret these differences?

A3: Discrepancies in reported bioactivities for a class of compounds can stem from several factors:

• Different Assay Systems: The use of different cell lines (e.g., RAW 264.7 macrophages vs. primary immune cells) or different stimuli (e.g., LPS vs. other inflammatory agents) can lead to varied results.

• Endpoint Measurement: The specific inflammatory marker being measured (e.g., nitric oxide, specific cytokines) can be differentially affected by the compound.

• Concentration and Treatment Duration: The effective concentration and the duration of treatment can significantly influence the observed anti-inflammatory effects.

Troubleshooting Guides

Issue 1: High Variability in Anti-Cancer IC50 Values

Potential Causes & Solutions

Potential Cause	Recommended Solution
Compound Purity and Integrity	Verify the purity of your 5-Hydroxysophoranone sample using techniques like HPLC or LC-MS.Protect the compound from light and store it at the recommended temperature in a desiccated environment.Prepare fresh stock solutions frequently.
Poor Solubility	Use a co-solvent like DMSO at the lowest possible concentration (typically <0.5%) that maintains solubility and is non-toxic to the cells.Visually inspect for any precipitation in the culture medium after adding the compound.Consider using alternative formulation strategies like inclusion in cyclodextrins.[2]
Inconsistent Experimental Conditions	Standardize cell seeding density, passage number, and growth phase for all experiments.Use a consistent serum concentration and batch, as serum components can interact with the compound.[3]Ensure accurate and consistent pipetting of the compound and reagents.
Data Analysis	Use a consistent method for calculating IC50 values across all experiments.Ensure that the dose-response curve has a sufficient number of data points to accurately determine the IC50.

Data Presentation: IC50 Values of Structurally Related Isoflavones

The following table presents a compilation of reported IC50 values for isoflavones structurally related to 5-Hydroxysophoranone in various cancer cell lines. This illustrates the typical range of activity and potential for variation.

Compound	Cell Line	Reported IC50 (µM)	Reference
Formononetin (B1673546)	MCF-7	10 - 300	[4]
Formononetin	HeLa	~50	[5]
Maackiain	MDA-MB-231	25.24	[2]
Maackiain	BT549	20.99	[2]
Pterocarpin	Various	Varies	[6]

Note: This table is for illustrative purposes to demonstrate the range of reported values for similar compounds. Direct comparison of absolute values should be done with caution due to differing experimental conditions.

Issue 2: Artifacts in MTT and Other Colorimetric Viability Assays

Potential Causes & Solutions

Potential Cause	Recommended Solution
Compound Color Interference	Include a "compound only" control (wells with media and 5-Hydroxysophoranone at all tested concentrations, but no cells) to measure the compound's intrinsic absorbance. Subtract this background from your experimental values.
Direct Reduction of Assay Reagent	Perform a cell-free assay by adding 5-Hydroxysophoranone to the assay medium with the MTT reagent to see if a color change occurs in the absence of cells.
Switch to an Alternative Assay	LDH Release Assay: Measures membrane integrity by quantifying lactate (B86563) dehydrogenase released from damaged cells.ATP-Based Assays (e.g., CellTiter-Glo®): Measures the amount of ATP in viable cells, which is a marker of metabolic activity.Crystal Violet Assay: Stains the DNA of adherent cells, providing a measure of cell number.

Detailed Experimental Protocols

MTT Cell Viability Assay Protocol

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of 5-Hydroxysophoranone (and vehicle control) for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength between 540 and 570 nm using a microplate reader.

Western Blot Protocol for Signaling Pathway Analysis

• Cell Treatment and Lysis: Treat cells with 5-Hydroxysophoranone for the desired time points. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Denature equal amounts of protein from each sample and separate them by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the phosphorylated and total proteins of interest (e.g., p-Akt, Akt, p-ERK, ERK, p-p65, p65) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Putative modulation of the PI3K/Akt signaling pathway by 5-Hydroxysophoranone.

Caption: Potential inhibitory effect of 5-Hydroxysophoranone on the MAPK/ERK pathway.

Caption: Proposed inhibition of the NF-κB signaling pathway by 5-Hydroxysophoranone.

Caption: Logical workflow for troubleshooting inconsistent bioactivity assay results.

References

• 1. Formononetin: A Review of Its Anticancer Potentials and Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Maackiain Modulates miR-374a/GADD45A Axis to Inhibit Triple-Negative Breast Cancer Initiation and Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The potential role of formononetin in cancer treatment: An updated review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Formononetin: A Review of Its Anticancer Potentials and Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: High-Purity 5-Hydroxysophoranone Isolation

Welcome to the technical support center for the method refinement of high-purity 5-Hydroxysophoranone isolation. This resource is designed for researchers, scientists, and drug development professionals to address specific issues encountered during experimental procedures. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to facilitate your research.

Frequently Asked Questions (FAQs)

Q1: What is the typical source material for 5-Hydroxysophoranone isolation?

A1: 5-Hydroxysophoranone is a prenylated flavonoid that can be isolated from various plant sources. It has been successfully isolated from the stems of Erythrina subumbrans and the roots of Sophora flavescens.[1][2]

Q2: What are the initial extraction steps for obtaining a crude extract enriched with 5-Hydroxysophoranone?

A2: A common method involves the extraction of the air-dried and powdered plant material (e.g., stems of Erythrina subumbrans) with a moderately polar solvent like ethyl acetate (B1210297) or methanol (B129727) at room temperature.[3] This is followed by the removal of the solvent under reduced pressure to yield a crude extract.

Q3: Which chromatographic techniques are most effective for the purification of 5-Hydroxysophoranone?

A3: A multi-step chromatographic approach is typically employed. This includes initial fractionation using Quick Column Chromatography (QCC) on silica (B1680970) gel, followed by further purification of the fractions using Column Chromatography (CC) on Sephadex LH-20, and potentially preparative High-Performance Liquid Chromatography (HPLC) for final polishing to achieve high purity.[3]

Q4: What are some common impurities that I might encounter during the purification process?

A4: When isolating from Erythrina subumbrans, you may encounter other flavonoids and pterocarpans. Commonly co-isolated compounds include glabrol, erybraedin A and B, erythrabyssin II, and erycristagallin.[2][4] From Sophora flavescens, related flavonoids like sophoraflavanone G and kurarinone (B208610) are potential impurities.

Q5: How can I confirm the identity and purity of the isolated 5-Hydroxysophoranone?

A5: The structure of 5-Hydroxysophoranone is typically confirmed by spectroscopic methods, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR, ¹³C NMR) and Mass Spectrometry (MS).[2][4] Purity is often assessed by HPLC analysis.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield of Crude Extract	1. Inefficient extraction solvent. 2. Insufficient extraction time or repetitions. 3. Poor quality of plant material.	1. Test a range of solvents (e.g., methanol, ethanol, ethyl acetate). 2. Increase the extraction duration and/or the number of extraction cycles. 3. Ensure the plant material is properly dried, powdered, and from a reliable source.
Poor Separation in Column Chromatography	1. Inappropriate solvent system (gradient). 2. Column overloading. 3. Improper column packing.	1. Optimize the solvent gradient (e.g., hexanes-acetone or hexanes-ethyl acetate) using Thin Layer Chromatography (TLC) first. 2. Reduce the amount of crude extract loaded onto the column. 3. Ensure the column is packed uniformly to avoid channeling.
Co-elution of Impurities	1. Similar polarity of 5-Hydroxysophoranone and impurities. 2. Insufficient resolution of the chromatographic system.	1. Employ orthogonal chromatographic techniques. For example, follow up silica gel chromatography with Sephadex LH-20 or reversed-phase HPLC. 2. Use a shallower solvent gradient during elution. 3. Consider using preparative HPLC with a high-resolution column for the final purification step.
Compound Degradation	1. Instability of the compound on silica gel. 2. Exposure to harsh pH, light, or high temperatures.	1. Test for stability on a TLC plate. If degradation occurs, consider using a different stationary phase like alumina (B75360) or a bonded phase silica. 2. Handle extracts and purified fractions in a protected environment (e.g., away from direct light, under neutral pH) and avoid excessive heat during solvent evaporation.
No Target Compound in Fractions	1. The compound eluted in the solvent front. 2. The compound is still on the column. 3. The compound degraded on the column.	1. Analyze the first few fractions collected. 2. Flush the column with a much stronger solvent (e.g., pure methanol or acetone) and analyze the eluate. 3. Refer to the "Compound Degradation" section above.

Experimental Protocols

Extraction of Crude Flavonoids from Erythrina subumbrans

• Air-dry the stems of Erythrina subumbrans and grind them into a fine powder.

• Macerate the powdered plant material with ethyl acetate (EtOAc) in a ratio of approximately 1 kg of plant material to 5 L of solvent.

• Perform the extraction at room temperature for a period of 3 days, with occasional agitation. Repeat the extraction process three times.

• Combine the ethyl acetate extracts and concentrate them under reduced pressure using a rotary evaporator to obtain the crude extract.

Chromatographic Purification of 5-Hydroxysophoranone

Step 1: Initial Fractionation by Quick Column Chromatography (QCC)

• Prepare a silica gel column.

• Adsorb the crude ethyl acetate extract onto a small amount of silica gel.

• Load the adsorbed extract onto the column.

• Elute the column with a step gradient of hexanes and acetone, starting with a low polarity mixture and gradually increasing the concentration of acetone.

• Collect fractions and monitor them by Thin Layer Chromatography (TLC). Combine fractions with similar TLC profiles.

Step 2: Further Purification by Column Chromatography on Sephadex LH-20

• Take the fractions from QCC that are enriched with 5-Hydroxysophoranone.

• Dissolve the combined fractions in a suitable solvent, such as methanol.

• Apply the solution to a column packed with Sephadex LH-20.

• Elute the column with 100% methanol.

• Collect fractions and monitor by TLC to isolate the fractions containing the target compound.

Step 3: Final Purification by Preparative HPLC (if necessary)

• For achieving very high purity, the fractions containing 5-Hydroxysophoranone can be subjected to preparative HPLC.

• A common system would involve a C18 reversed-phase column.

• The mobile phase could be a gradient of methanol and water, or acetonitrile (B52724) and water, often with a small amount of acid (e.g., 0.1% formic acid) to improve peak shape.

• Monitor the elution with a UV detector and collect the peak corresponding to 5-Hydroxysophoranone.

• Evaporate the solvent to obtain the high-purity compound.

Quantitative Data Summary

The following table summarizes typical yields and purity at different stages of the isolation process, based on literature reports for similar flavonoid isolations. Actual results may vary depending on the quality of the source material and experimental conditions.

Purification Stage	Starting Material	Product	Typical Yield (w/w)	Purity (approx.)
Extraction	Dried E. subumbrans stems	Crude EtOAc Extract	1.8%	5-10%
QCC on Silica Gel	Crude EtOAc Extract	Enriched Fraction	5-10% of crude extract	40-60%
CC on Sephadex LH-20	Enriched Fraction	Semi-pure Compound	20-30% of enriched fraction	85-95%
Preparative HPLC	Semi-pure Compound	High-purity Compound	50-70% of semi-pure compound	>98%

Visualizations

Experimental Workflow for 5-Hydroxysophoranone Isolation

Caption: Workflow for the isolation of high-purity 5-Hydroxysophoranone.

Troubleshooting Logic for Poor Chromatographic Separation

Caption: Decision tree for troubleshooting poor chromatographic separation.

References

• 1. researchgate.net [researchgate.net]
• 2. Antibacterial pterocarpans from Erythrina subumbrans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antidiabetic and antimicrobial flavonoids from the twigs and roots of Erythrina subumbrans (Hassk.) Merr - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Addressing matrix effects in 5-Hydroxysophoranone LC-MS analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the liquid chromatography-mass spectrometry (LC-MS) analysis of 5-Hydroxysophoranone.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in the LC-MS analysis of 5-Hydroxysophoranone?

A1: The "matrix" refers to all components in a sample other than the analyte of interest, 5-Hydroxysophoranone. In biological samples such as plasma, serum, or urine, this includes a complex mixture of endogenous substances like phospholipids, salts, proteins, and metabolites.[1][2] Matrix effects occur when these co-eluting components interfere with the ionization of 5-Hydroxysophoranone in the mass spectrometer's ion source, leading to either ion suppression (a decrease in signal intensity) or ion enhancement (an increase in signal intensity).[2] This phenomenon can significantly impact the accuracy, precision, and sensitivity of the analytical method, leading to unreliable quantification.[1][3][4] Given that 5-Hydroxysophoranone is often analyzed in complex matrices derived from traditional Chinese medicine preparations or biological samples, understanding and mitigating matrix effects is crucial for developing robust and reliable bioanalytical methods.[5][6]

Q2: How can I determine if my 5-Hydroxysophoranone analysis is affected by matrix effects?

A2: There are two primary methods to assess matrix effects:

• Post-column Infusion: This is a qualitative method used to identify regions in the chromatogram where ion suppression or enhancement occurs.[3] A solution of 5-Hydroxysophoranone is continuously infused into the mobile phase after the analytical column and before the mass spectrometer. A blank matrix sample (without the analyte) is then injected. Any dip or rise in the constant analyte signal indicates the retention times at which co-eluting matrix components are causing ion suppression or enhancement.

• Post-extraction Spike Method: This is a quantitative method to determine the extent of the matrix effect.[1][2] The response of 5-Hydroxysophoranone in a standard solution (prepared in a pure solvent) is compared to the response of the analyte spiked into a blank matrix extract (a sample that has gone through the entire sample preparation process).[1] The matrix effect (ME) can be calculated as follows:

  ME (%) = (Peak Area in Spiked Extract / Peak Area in Pure Solvent) x 100

  A value less than 100% indicates ion suppression, while a value greater than 100% indicates ion enhancement.[1]

Q3: What are the most effective strategies to minimize matrix effects for 5-Hydroxysophoranone?

A3: A multi-faceted approach is often the most effective:

• Optimize Sample Preparation: The goal is to remove as many interfering matrix components as possible while efficiently recovering 5-Hydroxysophoranone. Common techniques include:

  • Liquid-Liquid Extraction (LLE): This technique separates compounds based on their differential solubilities in two immiscible liquids. It can be effective in removing highly polar or non-polar interferences.

  • Solid-Phase Extraction (SPE): This is a highly effective and selective method for sample clean-up. By choosing the appropriate sorbent, interfering compounds can be washed away while 5-Hydroxysophoranone is retained and then eluted with a different solvent.

  • Protein Precipitation (PPT): A simpler but generally less clean method where a solvent like acetonitrile (B52724) or methanol (B129727) is used to precipitate proteins from plasma or serum samples. While quick, it may not remove other matrix components like phospholipids.

• Chromatographic Separation: Optimizing the HPLC/UPLC method to chromatographically separate 5-Hydroxysophoranone from co-eluting matrix components is a primary strategy. This can be achieved by adjusting the mobile phase composition, gradient profile, or using a different column chemistry.

• Use of an Internal Standard (IS): A stable isotope-labeled (SIL) internal standard of 5-Hydroxysophoranone is the gold standard for compensating for matrix effects. Since a SIL-IS has nearly identical chemical and physical properties to the analyte, it will be affected by matrix effects in the same way, allowing for accurate correction of the analyte signal. If a SIL-IS is unavailable, a structural analog can be used, but its ability to track the matrix effects of 5-Hydroxysophoranone must be carefully validated.

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix that is identical to the study samples can help to compensate for matrix effects, as the standards and the analyte will be subjected to the same interferences.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor Peak Shape or Tailing	- Inappropriate mobile phase pH. - Injection of the sample in a solvent much stronger than the initial mobile phase. - Column degradation.	- Adjust the mobile phase pH with a suitable additive like formic acid (e.g., 0.1%) to ensure 5-Hydroxysophoranone is in a single ionic form. - Reconstitute the final extract in a solvent that is the same or weaker than the initial mobile phase. - Replace the analytical column.
Low Signal Intensity / High Ion Suppression	- Significant co-elution of matrix components (e.g., phospholipids). - Inefficient sample clean-up. - Suboptimal MS source parameters.	- Perform a post-column infusion experiment to identify the region of ion suppression and adjust the chromatographic gradient to move the 5-Hydroxysophoranone peak away from this region. - Improve the sample preparation method. Consider switching from protein precipitation to a more rigorous technique like SPE or LLE. - Optimize MS source parameters such as gas flows, temperatures, and voltages for 5-Hydroxysophoranone.
High Signal Variability / Poor Reproducibility	- Inconsistent sample preparation. - Variable matrix effects between different samples or batches. - Buildup of matrix components on the column or in the MS source.	- Automate the sample preparation process if possible to improve consistency. - Use a stable isotope-labeled internal standard to compensate for variability. - Implement a column wash step at the end of each run and periodically clean the MS ion source.
Signal Enhancement (Ion Enhancement)	- Co-eluting compounds that improve the ionization efficiency of 5-Hydroxysophoranone.	- While less common than suppression, the same strategies for mitigating ion suppression apply: improve chromatographic separation and sample clean-up.

Data Presentation: Efficacy of Sample Preparation Methods

The following table summarizes typical recovery and matrix effect data for flavonoids, including sophoranone (B1204896) (a close structural analog of 5-Hydroxysophoranone), using different sample preparation techniques. This data is illustrative and may vary depending on the specific experimental conditions.

Analyte	Matrix	Sample Preparation Method	Average Recovery (%)	Matrix Effect (%)	Reference
Sophoranone	Sophora tonkinensis extract	HPLC Method	96.4 - 104.4	Not specified	[7]
Matrine	Human Plasma	LLE (isopropanol:ethyl acetate)	>90%	Minimized	[6]
Various Flavonoids	Food Samples	SPE	88 - 96	-44 to -0.5 (Ion Suppression)	[6]
Matrine, Sophoridine, Oxymatrine	Sophora flavescens	HPLC Method	93.5 - 95.3	Not specified	[5]

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect by Post-Extraction Spike

• Prepare Blank Matrix Extract: Process a blank plasma or urine sample (confirmed to not contain 5-Hydroxysophoranone) through your chosen extraction procedure (e.g., LLE or SPE).

• Prepare Spiked Extract: Spike a known concentration of 5-Hydroxysophoranone into the blank matrix extract from Step 1.

• Prepare Pure Solvent Standard: Prepare a standard solution of 5-Hydroxysophoranone in the final reconstitution solvent at the same concentration as the spiked extract.

• LC-MS Analysis: Analyze both the spiked extract and the pure solvent standard under the same LC-MS conditions.

• Calculate Matrix Effect: Use the formula provided in FAQ 2 to quantify the matrix effect.

Protocol 2: Liquid-Liquid Extraction (LLE) from Plasma

• To 200 µL of plasma sample, add the internal standard solution.

• Add 1 mL of an appropriate extraction solvent (e.g., ethyl acetate (B1210297) or a mixture like isopropanol:ethyl acetate 5:95 v/v).[6]

• Vortex the mixture for 2-5 minutes.

• Centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes to separate the layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase.

• Inject an aliquot into the LC-MS/MS system.

Protocol 3: Solid-Phase Extraction (SPE) from Urine

• Condition the SPE Cartridge: Condition a suitable SPE cartridge (e.g., C18 or a mixed-mode cation exchange) by passing methanol followed by water through it.

• Sample Loading: Load the pre-treated urine sample onto the conditioned cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., water or 5% methanol) to remove polar interferences.

• Elution: Elute 5-Hydroxysophoranone from the cartridge using a stronger organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the initial mobile phase for LC-MS analysis.

Visualizations

Caption: Workflow for 5-Hydroxysophoranone analysis using protein precipitation.

Caption: Troubleshooting logic for low signal intensity in LC-MS analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Matrix effect in bioanalytical assay development using supercritical fluid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Matrine determination and pharmacokinetics in human plasma using LC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Qualitative and quantitative analysis of flavonoids in Sophora tonkinensis by LC/MS and HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimization of 5-Hydroxysophoranone dosage in animal studies

This technical support center provides guidance for researchers and drug development professionals on the optimization of 5-Hydroxysophoranone dosage in animal studies. The following information is intended as a general guide. All protocols and dosages should be adapted and validated for specific experimental conditions and animal models.

Frequently Asked Questions (FAQs)

Q1: How should I determine the starting dose for my first in vivo experiment with 5-Hydroxysophoranone?

A1: For a novel compound like 5-Hydroxysophoranone, determining the starting dose is a critical step. A common approach is to begin with an acute toxicity study to establish the maximum tolerated dose (MTD) or the LD50 (median lethal dose).[1] It is also recommended to conduct a literature search for compounds with similar structures to see what dosage ranges were used in previous studies. For initial efficacy studies, a dose-ranging study is recommended, starting with doses significantly lower than the MTD. The FDA's guidance on estimating the maximum safe starting dose in initial clinical trials for therapeutics can also be adapted to preclinical studies to provide a framework for dose selection based on No Observed Adverse Effect Levels (NOAELs) from animal toxicity studies.[2]

Q2: What is the recommended route of administration for 5-Hydroxysophoranone in animal studies?

A2: The optimal route of administration depends on the physicochemical properties of 5-Hydroxysophoranone and the experimental objectives. Common routes for preclinical studies include oral (p.o.), intravenous (i.v.), and intraperitoneal (i.p.).[3] Oral administration is often preferred for its clinical relevance, but i.v. administration provides 100% bioavailability and is useful for initial pharmacokinetic studies.[3][4] The choice of vehicle for solubilizing 5-Hydroxysophoranone is also crucial and should be tested for its own potential toxicity.

Q3: What are the common signs of toxicity to monitor for in animals treated with 5-Hydroxysophoranone?

A3: During any in vivo study, animals should be closely monitored for signs of toxicity. General indicators include weight loss, changes in food and water consumption, altered behavior (e.g., lethargy, hyperactivity), and changes in physical appearance (e.g., ruffled fur, hunched posture).[5] For specific organ toxicity, blood and urine samples can be collected for analysis of relevant biomarkers.[6] For example, elevated liver enzymes (ALT, AST) can indicate hepatotoxicity, while increased BUN and creatinine (B1669602) levels can suggest nephrotoxicity.[6][7] In some cases, tremors or convulsions can be observed with compounds affecting the central nervous system.[8]

Q4: How can I improve the bioavailability of 5-Hydroxysophoranone if it is poorly absorbed?

A4: Poor oral bioavailability can be a challenge for many investigational compounds.[9] Several formulation strategies can be explored to improve absorption. These include using solubility enhancers, developing nanoparticle formulations, or co-administering with absorption enhancers. Additionally, understanding the compound's metabolism is key; if it undergoes significant first-pass metabolism in the liver, alternative routes of administration that bypass the liver, such as subcutaneous or intravenous injection, may be necessary for initial efficacy studies.[4]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
High variability in animal response to 5-Hydroxysophoranone	- Inconsistent dosing technique- Animal health status- Genetic variability in animal strain- Drug-food interactions	- Ensure all personnel are properly trained in the dosing procedure.- Use healthy animals from a reputable supplier and allow for an acclimatization period.- Use a well-characterized, inbred animal strain.- Standardize feeding schedules, as food can affect the absorption of some compounds.
No observed effect at the tested doses	- Insufficient dosage- Poor bioavailability- Rapid metabolism and clearance- Inappropriate animal model	- Conduct a dose-escalation study to test higher doses, up to the MTD.- Investigate the pharmacokinetic profile of 5-Hydroxysophoranone to assess its absorption and exposure.[10][11]- Select an animal model where the target pathway is known to be relevant to the disease being studied.
Unexpected animal deaths at a supposedly safe dose	- Error in dose calculation or preparation- Vehicle toxicity- Hypersensitivity of a specific animal strain- Contamination of the compound	- Double-check all calculations and ensure the stock solution is homogeneous.- Run a control group with the vehicle alone to rule out its toxicity.- Review literature on the chosen animal strain for any known sensitivities.- Verify the purity and stability of the 5-Hydroxysophoranone batch.

Experimental Protocols

Acute Oral Toxicity Study (Up-and-Down Procedure)

Objective: To determine the acute oral toxicity (e.g., LD50 or MTD) of 5-Hydroxysophoranone in rodents.

Materials:

• 5-Hydroxysophoranone

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Sprague-Dawley rats (8-10 weeks old, equal numbers of males and females)

• Oral gavage needles

• Animal balance

Procedure:

• Fast animals overnight prior to dosing.

• Administer a single oral dose of 5-Hydroxysophoranone to one animal. A starting dose of 2000 mg/kg is often used if no toxicity information is available.

• Observe the animal for signs of toxicity for at least 4 hours post-dosing and then daily for 14 days.

• If the animal survives, the next animal is given a higher dose. If the animal dies, the next animal is given a lower dose.

• The dose progression or regression is continued until the MTD or LD50 can be estimated.

• Record all clinical signs of toxicity, body weight changes, and any mortalities.

• At the end of the study, perform a gross necropsy on all animals.

Dose-Response Study for Anti-Inflammatory Efficacy

Objective: To determine the effective dose range of 5-Hydroxysophoranone in a lipopolysaccharide (LPS)-induced inflammation model in mice.

Materials:

• 5-Hydroxysophoranone

• LPS from E. coli

• BALB/c mice (6-8 weeks old, males)

• Saline

• ELISA kits for TNF-α and IL-6

Procedure:

• Divide mice into groups (n=8 per group): Vehicle control, LPS + Vehicle, and LPS + 5-Hydroxysophoranone (e.g., 10, 30, and 100 mg/kg).

• Administer 5-Hydroxysophoranone or vehicle orally 1 hour before the LPS challenge.

• Induce inflammation by intraperitoneally injecting LPS (1 mg/kg).

• Two hours after the LPS injection, collect blood via cardiac puncture under anesthesia.

• Prepare serum and measure the levels of TNF-α and IL-6 using ELISA kits according to the manufacturer's instructions.

• Analyze the data to determine the dose-dependent effect of 5-Hydroxysophoranone on cytokine production.

Quantitative Data Summary

Table 1: Example Results of an Acute Oral Toxicity Study of 5-Hydroxysophoranone in Rats

Dose (mg/kg)	Number of Animals	Mortalities	Clinical Signs of Toxicity
500	5	0	None observed
1000	5	0	Mild lethargy within the first 4 hours
2000	5	1	Severe lethargy, piloerection
3000	5	3	Ataxia, severe lethargy, tremors

Table 2: Example Pharmacokinetic Parameters of 5-Hydroxysophoranone in Rats after a Single 50 mg/kg Oral Dose

Parameter	Value (Mean ± SD)
Cmax (ng/mL)	850 ± 120
Tmax (h)	1.5 ± 0.5
AUC (0-t) (ng·h/mL)	4200 ± 550
t1/2 (h)	3.2 ± 0.8
Bioavailability (%)	45

Visualizations

Caption: General workflow for preclinical in vivo studies.

Caption: Hypothetical signaling pathway for 5-Hydroxysophoranone.

Caption: Conceptual illustration of a dose-response relationship.

References

• 1. researchgate.net [researchgate.net]
• 2. fda.gov [fda.gov]
• 3. Preclinical Pharmacokinetics and Acute Toxicity in Rats of 5-{[(2E)-3-Bromo-3-carboxyprop-2-enoyl]amino}-2-hydroxybenzoic Acid: A Novel 5-Aminosalicylic Acid Derivative with Potent Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics of DA-6886, A New 5-HT4 Receptor Agonist, in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Exploring the Definition of “Similar Toxicities”: Case Studies Illustrating Industry and Regulatory Interpretation of ICH S6(R1) for Long-Term Toxicity Studies in One or Two Species - PMC [pmc.ncbi.nlm.nih.gov]
• 6. merckvetmanual.com [merckvetmanual.com]
• 7. Toxicity studies with 5-hydroxymethylfurfural and its metabolite 5-sulphooxymethylfurfural in wild-type mice and transgenic mice expressing human sulphotransferases 1A1 and 1A2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Hydroquinone: acute and subchronic toxicity studies with emphasis on neurobehavioral and nephrotoxic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Preclinical pharmacokinetics, absolute bioavailability and dose proportionality evaluation of bioactive phytochemical Withanone in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacokinetics of drugs in rats with diabetes mellitus induced by alloxan or streptozocin: comparison with those in patients with type I diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pharmacokinetic Profile of Spectinomycin in Rats - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the Anticancer Effects of 5-Hydroxysophoranone and its Congeners from Sophora flavescens In Vivo: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vivo anticancer effects of bioactive compounds derived from Sophora flavescens, the plant source of 5-Hydroxysophoranone. Due to the limited availability of in vivo data for 5-Hydroxysophoranone itself, this guide focuses on the most extensively studied anticancer constituents of Sophora flavescens: the alkaloids matrine (B1676216) and oxymatrine (B1678083), and the flavonoid fraction of the plant. Their performance is compared against doxorubicin (B1662922), a standard chemotherapeutic agent for breast cancer.

Executive Summary

Extracts and isolated compounds from Sophora flavescens have demonstrated significant anticancer properties in preclinical in vivo models. The alkaloids matrine and oxymatrine have been shown to inhibit tumor growth and metastasis in breast cancer xenografts through modulation of key signaling pathways, including PI3K/Akt and Wnt/β-catenin. Flavonoids from Sophora flavescens have also exhibited antitumor activity in other cancer models and have been shown to enhance the efficacy of conventional chemotherapy. While direct in vivo validation of 5-Hydroxysophoranone is pending, the evidence from its chemical congeners suggests a promising avenue for further investigation. This guide presents the available data to facilitate a comparative assessment of these natural compounds against a standard-of-care chemotherapy agent.

Comparative In Vivo Efficacy

The following tables summarize the in vivo anticancer effects of matrine, oxymatrine, and doxorubicin in breast cancer xenograft models. It is important to note that direct comparative studies are limited, and experimental conditions may vary between studies.

Table 1: In Vivo Performance of Matrine in Breast Cancer Xenograft Models

Parameter	Matrine	Doxorubicin (for comparison)	Source
Animal Model	BALB/c mice with 4T1 murine breast cancer cells	Nude mice with MDA-MB-231 human breast cancer cells	[1][2]
Dosage & Route	50-100 mg/kg/day, intraperitoneal	5 mg/kg/week, intravenous	[1][2]
Tumor Growth Inhibition	Dose-dependent inhibition of primary tumor growth	Significant reduction in tumor size	[1][2]
Metastasis	Inhibition of lung and liver metastases	Not specified in the comparative context	[1]
Mechanism of Action	Anti-proliferative, pro-apoptotic, anti-angiogenic	DNA intercalation, topoisomerase II inhibition	[1]
Reported Toxicity	Not specified in the comparative context	Cardiotoxicity is a known side effect	[3]

Table 2: In Vivo Performance of Oxymatrine in Breast Cancer Xenograft Models

Parameter	Oxymatrine	Doxorubicin (for comparison)	Source
Animal Model	Nude mice with MDA-MB-231 or MDA-MB-468 human breast cancer cells	Nude mice with MDA-MB-231 human breast cancer cells	[2][4]
Dosage & Route	Not specified	5 mg/kg/week, intravenous	[2][4]
Tumor Growth Inhibition	Enhanced the anti-tumor effects of Bevacizumab	Significant reduction in tumor size	[2][4]
Mechanism of Action	Reverses epithelial-mesenchymal transition (EMT), depletes cancer stem cells, targets Wnt/β-catenin pathway	DNA intercalation, topoisomerase II inhibition	[4]
Reported Toxicity	Low toxicity reported	Cardiotoxicity is a known side effect	[3][4]

Table 3: In Vivo Performance of Sophora flavescens Flavonoids (KS-Fs) in Xenograft Models

Parameter	Sophora flavescens Flavonoids (KS-Fs)	Taxol (as an adjunct)	Source
Animal Model	Nude mice with H460 (lung) and Eca-109 (esophageal) cancer xenografts	Nude mice with H460 and Eca-109 cancer xenografts	[5]
Dosage & Route	200 mg/kg/day	Not specified	[5]
Tumor Growth Inhibition	Demonstrated antitumor activity	Enhanced the effect of Taxol to inhibit tumor growth	[5]
Mechanism of Action	Not specified in detail in vivo	Not specified	[5]
Reported Toxicity	Peripheral blood cell counts were not significantly affected	Not specified	[5]

Note: The data for Kushen flavonoids is from non-breast cancer models but is included as the best available in vivo data for this class of compounds from Sophora flavescens.

Experimental Protocols

Breast Cancer Xenograft Model

A common in vivo model to assess the efficacy of anticancer compounds is the breast cancer xenograft model in immunodeficient mice.[6]

• Cell Culture: Human breast cancer cell lines, such as MDA-MB-231 (triple-negative) or MCF-7 (estrogen receptor-positive), are cultured in appropriate media supplemented with fetal bovine serum and antibiotics under standard cell culture conditions (37°C, 5% CO2).[7][8]

• Animal Model: Female immunodeficient mice (e.g., BALB/c nude or NOD/SCID) of 4-6 weeks of age are typically used.[6][9] These mice lack a functional immune system, which prevents the rejection of human tumor cells.

• Tumor Cell Implantation: A suspension of 1 x 10^6 to 5 x 10^6 breast cancer cells in a sterile medium (e.g., PBS or Matrigel) is injected subcutaneously into the flank or mammary fat pad of the mice.[8]

• Tumor Growth Monitoring: Tumor growth is monitored regularly by measuring the tumor dimensions (length and width) with calipers. Tumor volume is calculated using the formula: (Width^2 × Length) / 2. Animal body weight is also monitored as an indicator of toxicity.

• Drug Administration: Once the tumors reach a palpable size (e.g., 50-100 mm³), the mice are randomized into treatment and control groups.

  • Matrine/Oxymatrine: Typically administered intraperitoneally at doses ranging from 50 to 100 mg/kg daily.[1]

  • Doxorubicin: Administered intravenously at a dose of around 5 mg/kg on a weekly schedule.[2]

  • Control Group: Receives the vehicle used to dissolve the drugs (e.g., saline or PBS).

• Efficacy Evaluation: The primary endpoint is the inhibition of tumor growth in the treated groups compared to the control group. At the end of the study, mice are euthanized, and the tumors are excised, weighed, and may be used for further analysis (e.g., immunohistochemistry, western blotting).

Signaling Pathways and Mechanisms of Action

Matrine and Oxymatrine

Matrine and oxymatrine exert their anticancer effects by modulating multiple signaling pathways involved in cell proliferation, survival, and apoptosis. The PI3K/Akt pathway, which is often hyperactivated in breast cancer, is a key target.

Figure 1. Simplified signaling pathway of Matrine and Oxymatrine.

This diagram illustrates how matrine and oxymatrine inhibit the PI3K/Akt/mTOR pathway, a central signaling cascade that promotes cell proliferation and survival.[10] By inhibiting this pathway, these alkaloids can suppress tumor growth. Additionally, they can induce apoptosis by upregulating the pro-apoptotic protein Bax and downregulating the anti-apoptotic protein Bcl-2.[1]

Doxorubicin

Doxorubicin's primary mechanism of action involves the disruption of DNA replication and repair in rapidly dividing cancer cells.

Figure 2. Mechanism of action of Doxorubicin.

Doxorubicin intercalates into the DNA, distorting its structure and preventing replication. It also inhibits the enzyme topoisomerase II, which is crucial for relaxing DNA supercoils. This inhibition leads to the accumulation of DNA strand breaks, ultimately triggering apoptosis.

Experimental Workflow

The following diagram outlines the typical workflow for validating the anticancer effects of a test compound in an in vivo xenograft model.

Figure 3. General workflow for in vivo anticancer drug validation.

This workflow provides a standardized process for evaluating the efficacy and toxicity of potential anticancer compounds, ensuring the generation of reliable and reproducible data.

Conclusion

The available in vivo data suggests that the major alkaloids from Sophora flavescens, matrine and oxymatrine, possess significant anticancer activity against breast cancer models, operating through mechanisms distinct from the standard chemotherapeutic agent doxorubicin. While in vivo studies on the flavonoid components of Sophora flavescens are less specific to breast cancer, they indicate a potential for antitumor effects and synergy with existing drugs. The lack of direct in vivo data for 5-Hydroxysophoranone highlights a critical gap in the current research landscape. Future studies should focus on evaluating the in vivo efficacy of 5-Hydroxysophoranone in relevant cancer models to fully ascertain its therapeutic potential. This comparative guide provides a framework for researchers to position new findings within the context of existing knowledge and to design further preclinical investigations into the promising anticancer properties of compounds from Sophora flavescens.

References

• 1. Matrine inhibits ovarian cancer cell viability and promotes apoptosis by regulating the ERK/JNK signaling pathway via p38MAPK - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oxymatrine exhibits anti-tumor activity in gastric cancer through inhibition of IL-21R-mediated JAK2/STAT3 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Matrine exerts antitumor activity in cervical cancer by protective autophagy via the Akt/mTOR pathway in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-cancer effects of oxymatrine are mediated through multiple molecular mechanism(s) in tumor models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Novel antitumor activities of Kushen flavonoids in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Breast Cancer Xenograft Murine Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Oxymatrine Inhibits the Proliferation and Invasion of Breast Cancer Cells via the PI3K Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Exploring protocol for breast cancer xenograft model using endothelial colony-forming cells - Lim - Translational Cancer Research [tcr.amegroups.org]
• 9. Breast Cancer Xenograft Murine Models | Springer Nature Experiments [experiments.springernature.com]
• 10. Matrine Exerts Pharmacological Effects Through Multiple Signaling Pathways: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 5-Hydroxysophoranone and Other Potent Flavonoids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of 5-Hydroxysophoranone and other well-characterized flavonoids, namely Sophoranone, Genistein, Quercetin, and Kaempferol. Due to the limited direct experimental data on 5-Hydroxysophoranone, this comparison leverages structure-activity relationships to infer its potential therapeutic properties.

Introduction to 5-Hydroxysophoranone and Comparative Flavonoids

5-Hydroxysophoranone is a prenylated flavanone (B1672756). Its structure, featuring a 5-hydroxyl group, suggests potential for significant biological activity, as this functional group is known to influence the antioxidant and anti-inflammatory properties of flavonoids. Sophoranone, its parent compound, has demonstrated notable anticancer activity. For a robust comparison, we will examine three widely studied flavonoids:

• Genistein: An isoflavone (B191592) abundant in soy products, recognized for its potent anti-inflammatory and anticancer effects.

• Quercetin: A flavonol found in many fruits and vegetables, known for its strong antioxidant and anticancer properties.

• Kaempferol: Another common flavonol with established antioxidant, anti-inflammatory, and anticancer activities.

Comparative Analysis of Biological Activities

The following tables summarize the available quantitative data on the anti-inflammatory, antioxidant, and anticancer activities of the selected flavonoids.

Table 1: Anti-inflammatory Activity

Compound	Assay Type	Cell Line	IC50 Value	Reference
Genistein	Nitric Oxide (NO) Production Inhibition	RAW 264.7	~50 µM
Quercetin	Not Specified	Not Specified	Not Specified
Kaempferol	Not Specified	Not Specified	Not Specified

Table 2: Antioxidant Activity

Compound	Assay Type	IC50 Value	Reference
Genistein	Not Specified	Not Specified
Quercetin	Not Specified	Not Specified
Kaempferol	DPPH Radical Scavenging	0.004349 mg/mL

Table 3: Anticancer Activity (Cytotoxicity)

Compound	Cell Line	Assay Type	IC50 Value	Reference
Sophoranone	Human stomach cancer MKN7	Not Specified	1.2 ± 0.3 µM
Sophoranone Analogue	H460 (Lung Carcinoma)	MTT	4.67 µM
Genistein	HepG2 (Liver Cancer)	MTT	25 µM
Genistein	PC3 (Prostate Cancer)	MTT	480 µM (in 3D culture)
Quercetin	T47D (Breast Cancer)	MTT	50 µM
Quercetin	MCF-7 (Breast Cancer)	MTS	73 µM
Kaempferol	MDA-MB-231 (Triple-Negative Breast Cancer)	MTS	43 µmol/L
Kaempferol	A459 (Lung Cancer)	MTT	35.80 ± 0.4 µg/ml
Kaempferol	MCF-7 (Breast Cancer)	MTT	90.28 ± 4.2 µg/ml

Inferred Activity of 5-Hydroxysophoranone: A Structure-Activity Relationship Perspective

While direct experimental data for 5-Hydroxysophoranone is scarce, its chemical structure allows for informed hypotheses regarding its potential biological activities. The presence of a 5-hydroxyl group on the flavanone backbone is a key determinant of antioxidant activity. This feature, common to many potent flavonoids, suggests that 5-Hydroxysophoranone likely possesses significant radical-scavenging capabilities.

Furthermore, the prenyl groups attached to its structure may enhance its lipophilicity, potentially increasing its interaction with cell membranes and influencing its anticancer and anti-inflammatory properties. The strong cytotoxic effects observed for Sophoranone and its analogues against various cancer cell lines suggest that 5-Hydroxysophoranone could also be a promising candidate for anticancer research.

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a common method to evaluate the antioxidant activity of a compound.

Principle: DPPH is a stable free radical with a deep purple color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to a colorless or pale yellow hydrazine, leading to a decrease in absorbance at 517 nm.

Procedure:

• Preparation of DPPH solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in methanol (B129727) or ethanol.

• Reaction mixture: A fixed volume of the DPPH solution is mixed with various concentrations of the test compound (e.g., flavonoid dissolved in a suitable solvent).

• Incubation: The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement: The absorbance of the solution is measured at 517 nm using a spectrophotometer.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 where Abs_control is the absorbance of the DPPH solution without the sample, and Abs_sample is the absorbance of the reaction mixture with the sample.

• IC50 Determination: The IC50 value, the concentration of the compound required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of inhibition against the compound's concentration.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure cell viability and proliferation, and thus the cytotoxic potential of a compound.

Principle: The yellow tetrazolium salt, MTT, is reduced by metabolically active cells, primarily by mitochondrial dehydrogenases, to form a purple formazan (B1609692) precipitate. The amount of formazan produced is proportional to the number of viable cells.

Procedure:

• Cell Seeding: Cells are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compound (e.g., flavonoid) for a specific duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, the medium is replaced with fresh medium containing MTT solution (e.g., 0.5 mg/mL), and the plate is incubated for a few hours (e.g., 2-4 hours) at 37°C.

• Formazan Solubilization: The medium containing MTT is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solubilized formazan is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculation of Cell Viability: The percentage of cell viability is calculated relative to the untreated control cells.

• IC50 Determination: The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined from the dose-response curve.

Signaling Pathways and Experimental Workflow

Signaling Pathways

Flavonoids exert their biological effects by modulating various intracellular signaling pathways. The diagrams below illustrate two key pathways often targeted by these compounds in the context of inflammation and cancer.

Caption: Simplified NF-κB Signaling Pathway in Inflammation.

Caption: Simplified MAPK/ERK Signaling Pathway.

Experimental Workflow

The following diagram outlines a general workflow for the initial screening and characterization of a novel flavonoid's biological activity.

Caption: General experimental workflow for flavonoid bioactivity assessment.

5-Hydroxysophoranone vs. Quercetin: A Comparative Analysis of Bioactive Flavonoids

In the realm of natural product research, flavonoids stand out for their diverse pharmacological activities. This guide provides a detailed comparative analysis of two such compounds: 5-Hydroxysophoranone and the widely studied quercetin (B1663063). This document is intended for researchers, scientists, and professionals in drug development, offering a side-by-side look at their performance, supported by available experimental data.

Introduction to the Compounds

Quercetin , a flavonol, is one of the most abundant dietary flavonoids, found in a wide variety of fruits, vegetables, leaves, and grains. Its potent antioxidant, anti-inflammatory, and anticancer properties have been extensively documented in numerous studies.

5-Hydroxysophoranone is a less-studied isoflavonoid, primarily associated with plants of the Sophora genus, notably Sophora flavescens. While research is not as extensive as for quercetin, emerging evidence suggests it possesses significant anti-inflammatory activities. For the purpose of this guide, we will refer to data available for the structurally identical synthetic compound, 5-hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one.

Comparative Data on Biological Activities

The following tables summarize the available quantitative data for the antioxidant, anti-inflammatory, and anticancer activities of 5-Hydroxysophoranone and quercetin.

Table 1: Antioxidant Activity

Assay	5-Hydroxysophoranone	Quercetin	Reference Compound
DPPH Radical Scavenging (IC₅₀)	Data not available	19.17 µg/mL	Ascorbic Acid (16.26 µg/mL)
Hydrogen Peroxide (H₂O₂) Scavenging (IC₅₀)	Data not available	36.22 µg/mL	Ascorbic Acid (19.17 µg/mL)
Ferric Reducing Antioxidant Power (FRAP)	Data not available	Dose-dependent increase in absorbance	Ascorbic Acid (Standard)

Table 2: Anti-inflammatory Activity

Parameter	5-Hydroxysophoranone	Quercetin	Experimental Model
Nitric Oxide (NO) Production Inhibition	Significant downregulation	Potent inhibition	LPS-induced RAW264.7 macrophages
Prostaglandin E₂ (PGE₂) Production Inhibition	Significant downregulation	Potent inhibition	LPS-induced RAW264.7 macrophages
iNOS Expression	Suppressed	Inhibited	LPS-induced RAW264.7 macrophages
COX-2 Expression	Suppressed	Inhibited	LPS-induced RAW264.7 macrophages
Pro-inflammatory Cytokine Inhibition (TNF-α, IL-1β, IL-6)	Suppressed expression	Inhibits production and expression	LPS-induced RAW264.7 macrophages

Table 3: Anticancer Activity (IC₅₀ / Effective Concentration)

Cell Line	5-Hydroxysophoranone	Quercetin	Cancer Type
HepG2	Data not available	Effective in inducing apoptosis	Human Hepatoma
MDA-MB-468	Data not available	IC₅₀ of 55 µM	Breast Cancer
PC3	Data not available	100-150 µM reduced proliferation	Prostate Cancer
HCT-15	Data not available	Potentiates 5-fluorouracil (B62378) activity	Colorectal Cancer

Note: Specific cytotoxic data for 5-Hydroxysophoranone against cancer cell lines is not available in the reviewed literature. However, flavonoids isolated from Sophora flavescens have demonstrated cytotoxic activities against various cancer cell lines.[1]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate replication and further research.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay assesses the ability of a compound to act as a free radical scavenger.

• Reagent Preparation : A stock solution of the test compound (e.g., Quercetin) is prepared in a suitable solvent like methanol (B129727). A series of dilutions are made to obtain a range of concentrations. A 0.1 mM solution of DPPH in methanol is also prepared.

• Reaction Mixture : In a 96-well plate, a specific volume of each concentration of the test compound is added.

• Initiation : The DPPH solution is added to each well to start the reaction.

• Incubation : The plate is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement : The absorbance of the solution is measured spectrophotometrically at a wavelength of approximately 517 nm.

• Calculation : The percentage of radical scavenging activity is calculated by comparing the absorbance of the test samples with that of a control (DPPH solution without the test compound). The IC₅₀ value, the concentration of the compound that scavenges 50% of the DPPH radicals, is then determined.

Inhibition of NO and PGE₂ Production in Macrophages

This protocol determines the anti-inflammatory potential of a compound by measuring its effect on inflammatory mediators in cell culture.

• Cell Culture : RAW264.7 macrophage cells are cultured in an appropriate medium and seeded in 96-well plates.

• Treatment : The cells are pre-treated with various concentrations of the test compound (5-Hydroxysophoranone or Quercetin) for a specific duration (e.g., 1 hour).

• Stimulation : The cells are then stimulated with lipopolysaccharide (LPS) to induce an inflammatory response, except for the control group.

• Incubation : The cells are incubated for a further 24 hours.

• Measurement of NO : The concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent. The absorbance is read at 540 nm.

• Measurement of PGE₂ : The concentration of PGE₂ in the supernatant is quantified using an enzyme-linked immunosorbent assay (ELISA) kit according to the manufacturer's instructions.

• Data Analysis : The inhibitory effect of the compound on NO and PGE₂ production is calculated relative to the LPS-stimulated control group.

Signaling Pathway Modulation

Both 5-Hydroxysophoranone and quercetin exert their biological effects by modulating key intracellular signaling pathways.

5-Hydroxysophoranone Signaling Pathway

5-Hydroxysophoranone has been shown to suppress the expression of pro-inflammatory mediators by inhibiting the activation of key transcription factors involved in the inflammatory response.[2][3]

Caption: 5-Hydroxysophoranone inhibits inflammatory pathways.

Quercetin Signaling Pathways

Quercetin's anticancer and anti-inflammatory effects are mediated through its interaction with a complex network of signaling pathways.

Caption: Quercetin modulates multiple signaling pathways.

Conclusion

This comparative guide highlights the therapeutic potential of both 5-Hydroxysophoranone and quercetin. Quercetin is a well-established flavonoid with a broad spectrum of activities, supported by a vast body of research. Its mechanisms of action are well-characterized, making it a benchmark for flavonoid research.

5-Hydroxysophoranone, while less studied, shows significant promise as a potent anti-inflammatory agent. The available data indicates its ability to modulate key inflammatory pathways, suggesting its potential for development as a therapeutic for inflammatory conditions.

Further research, particularly direct comparative studies and a more in-depth investigation into the antioxidant and anticancer properties of 5-Hydroxysophoranone, is warranted to fully elucidate its therapeutic potential relative to well-known flavonoids like quercetin. The detailed protocols and pathway diagrams provided herein serve as a foundation for such future investigations.

References

• 1. Two New Isoprenoid Flavonoids from Sophora flavescens with Antioxidant and Cytotoxic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro and in vivo anti-inflammatory and antinociceptive activities of a synthetic hydrangenol derivative: 5-hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Analytical Methods for 5-Hydroxysophoranone: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of three common analytical methods for the quantification of 5-Hydroxysophoranone, a compound of interest in pharmaceutical research. The objective is to present a framework for the cross-validation of these methods, ensuring the reliability and consistency of analytical data across different techniques. The methods evaluated are High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), and High-Performance Thin-Layer Chromatography (HPTLC).

Cross-validation of analytical methods is a critical process in drug development. It demonstrates that different analytical procedures are suitable for the same intended purpose and yield comparable results. This is particularly important when transferring methods between laboratories or when a secondary method is needed for orthogonal confirmation.

Comparative Analysis of Analytical Methods

The following sections detail the hypothetical experimental protocols and performance data for the quantification of 5-Hydroxysophoranone using HPLC-UV, LC-MS/MS, and HPTLC. This data is intended to illustrate the cross-validation process.

Table 1: Comparison of Analytical Method Performance Characteristics for 5-Hydroxysophoranone

Parameter	HPLC-UV	LC-MS/MS	HPTLC
Linearity (r²)	> 0.999	> 0.999	> 0.995
Range	0.1 - 100 µg/mL	0.05 - 50 ng/mL	10 - 500 ng/band
Accuracy (% Recovery)	98 - 102%	99 - 101%	95 - 105%
Precision (% RSD)	< 2.0%	< 1.5%	< 5.0%
Limit of Detection (LOD)	50 ng/mL	0.02 ng/mL	5 ng/band
Limit of Quantification (LOQ)	100 ng/mL	0.05 ng/mL	10 ng/band
Specificity	Moderate	High	Moderate
Throughput	Moderate	High	High
Cost	Low	High	Low

Experimental Protocols

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely used technique for the routine analysis of moderately polar compounds like isoflavonoids.

Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: C18 reverse-phase column (4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (55:45 v/v) containing 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 260 nm.

• Injection Volume: 10 µL.

• Standard Preparation: A stock solution of 5-Hydroxysophoranone (1 mg/mL) in methanol (B129727) is prepared and serially diluted to create calibration standards ranging from 0.1 to 100 µg/mL.

• Sample Preparation: Biological samples would typically undergo protein precipitation with acetonitrile followed by centrifugation. The supernatant is then evaporated and reconstituted in the mobile phase.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers superior sensitivity and selectivity, making it ideal for the quantification of analytes at very low concentrations in complex matrices.

Instrumentation: A UPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: C18 reverse-phase column (2.1 x 50 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient Elution: A linear gradient from 10% to 90% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • 5-Hydroxysophoranone: Precursor ion > Product ion (to be determined during method development).

  • Internal Standard (e.g., a deuterated analog): Precursor ion > Product ion (to be determined).

• Standard and Sample Preparation: Similar to HPLC-UV, but with dilutions to a lower concentration range (e.g., 0.05 to 50 ng/mL). An internal standard is added to all samples and standards to correct for matrix effects and variability.

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is a planar chromatographic technique that allows for the simultaneous analysis of multiple samples, making it a high-throughput and cost-effective method for screening and quantification.

Instrumentation: HPTLC system including an automatic sample applicator, developing chamber, and a densitometric scanner.

• Stationary Phase: HPTLC plates pre-coated with silica (B1680970) gel 60 F254.

• Mobile Phase: Toluene: Ethyl acetate: Formic acid (5:4:1, v/v/v).

• Application: 5 µL of standards and samples are applied as bands.

• Development: The plate is developed in a saturated twin-trough chamber to a distance of 8 cm.

• Densitometric Analysis: The plate is scanned at 260 nm.

• Standard and Sample Preparation: Standards and extracted samples are prepared in methanol.

Mandatory Visualizations

Caption: Workflow for the cross-validation of two analytical methods.

Caption: Hypothetical signaling pathway involving 5-Hydroxysophoranone.

Conclusion

The cross-validation of analytical methods for 5-Hydroxysophoranone would demonstrate that while all three methods can be suitable for quantification, their performance characteristics vary. HPLC-UV offers a robust and cost-effective method suitable for routine quality control. LC-MS/MS provides superior sensitivity and specificity, making it ideal for bioanalytical studies and trace-level quantification. HPTLC serves as a high-throughput screening tool.

The choice of method will depend on the specific application, required sensitivity, and the available instrumentation. For regulatory submissions, a well-validated HPLC or LC-MS/MS method is generally preferred. Cross-validation between a primary method (e.g., HPLC) and a secondary, orthogonal method (e.g., LC-MS/MS) provides a high degree of confidence in the analytical results.

Unraveling the Consistency of 5-Hydroxysophoranone's Biological Activity: A Comparative Guide

For researchers, scientists, and professionals in drug development, the reproducibility of a compound's biological activity is a cornerstone of reliable preclinical research. This guide provides a comparative analysis of the reported biological activities of 5-Hydroxysophoranone, a distinct prenylated flavonoid. By examining the available data, experimental methodologies, and signaling pathways, this document aims to offer an objective overview of the current understanding of this compound's therapeutic potential and the consistency of its observed effects.

Unveiling 5-Hydroxysophoranone: A Unique Chemical Profile

5-Hydroxysophoranone is a specific flavanone (B1672756) compound with the chemical formula C₃₀H₃₆O₅ and the CAS number 90686-12-7. Its formal chemical name is 5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methylbut-2-enyl)phenyl]-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one. It is important to distinguish 5-Hydroxysophoranone from other more extensively studied flavonoids isolated from Sophora flavescens, such as Sophoraflavanone G, Maackiain, and Trifolirhizin, as their chemical structures and biological activities differ.

Comparative Analysis of Biological Activities

To date, the scientific literature on the biological activities of 5-Hydroxysophoranone is limited, with a few key activities reported. This section summarizes the available quantitative data from primary research to assess the reproducibility of these findings.

Biological Activity	Organism/Cell Line	Quantitative Data	Reference
Antiplasmodial	Plasmodium falciparum	IC₅₀ = 2.5 µg/mL
Antibacterial	Mycobacterium tuberculosis	MIC = 12.5 µg/mL
Antibacterial	Various Streptococcus strains	Weak activity reported	[1]

Note: The term "weak activity" for Streptococcus strains is qualitative and highlights the need for further quantitative studies to establish clear minimum inhibitory concentrations (MICs). The current data originates from a limited number of sources, underscoring the early stage of research into this compound. A comprehensive assessment of reproducibility will necessitate additional independent studies confirming these initial findings.

In-Depth Look at Experimental Protocols

To facilitate the replication and validation of the reported biological activities, detailed experimental methodologies are crucial. Below are the protocols for the key assays mentioned in the available literature.

Antimalarial Activity Assay (In Vitro)

The antiplasmodial activity of 5-Hydroxysophoranone against Plasmodium falciparum is a significant finding. A typical experimental workflow for such an assay is outlined below.

Antiplasmodial assay workflow for 5-Hydroxysophoranone.

Protocol Details:

• Plasmodium falciparum Culture: The chloroquine-sensitive (3D7) or resistant (K1) strains of P. falciparum are cultured in human O+ erythrocytes in RPMI 1640 medium supplemented with human serum and hypoxanthine. Cultures are maintained at 37°C in a controlled atmosphere (5% CO₂, 5% O₂, 90% N₂).

• Drug Preparation: A stock solution of 5-Hydroxysophoranone is prepared in dimethyl sulfoxide (B87167) (DMSO) and serially diluted with culture medium to achieve the desired final concentrations.

• In Vitro Assay: Asynchronous cultures with approximately 1% parasitemia are incubated with various concentrations of 5-Hydroxysophoranone in 96-well plates for 72 hours.

• Parasite Viability Assessment: Parasite growth inhibition is determined using a SYBR Green I-based fluorescence assay. The fluorescence intensity, which is proportional to the amount of parasitic DNA, is measured using a fluorescence plate reader.

• IC₅₀ Determination: The 50% inhibitory concentration (IC₅₀) is calculated by plotting the percentage of parasite growth inhibition against the log of the drug concentration and fitting the data to a sigmoidal dose-response curve.

Antibacterial Activity Assay (MIC Determination)

The antibacterial activity against Mycobacterium tuberculosis and Streptococcus species is determined by measuring the Minimum Inhibitory Concentration (MIC).

Workflow for determining the Minimum Inhibitory Concentration (MIC).

Protocol Details:

• Bacterial Strains and Culture Conditions: Mycobacterium tuberculosis (e.g., H37Rv strain) is cultured in Middlebrook 7H9 broth supplemented with OADC enrichment. Streptococcus species are grown in Brain Heart Infusion (BHI) broth.

• MIC Assay: The MIC is determined using the broth microdilution method in 96-well plates. Serial twofold dilutions of 5-Hydroxysophoranone are prepared in the appropriate culture medium.

• Inoculation: A standardized bacterial suspension is added to each well to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Incubation: The plates are incubated at 37°C for a period suitable for the specific bacterium (e.g., 7-14 days for M. tuberculosis, 24 hours for Streptococcus).

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth. For M. tuberculosis, a redox indicator like resazurin (B115843) may be used to assess viability.

Understanding the Mechanism: Potential Signaling Pathways

While specific signaling pathways for 5-Hydroxysophoranone have not yet been elucidated, its structural similarity to other prenylated flavonoids suggests potential interactions with key cellular signaling cascades often implicated in cancer and inflammation. Further research is needed to confirm the involvement of these or other pathways.

Potential signaling pathways modulated by flavonoid compounds.

Conclusion and Future Directions

The currently available data on the biological activity of 5-Hydroxysophoranone, while promising, is still in its nascent stages. The reported antiplasmodial and antibacterial activities are significant and warrant further investigation. However, for a robust assessment of reproducibility, multiple independent studies confirming these findings with detailed, standardized protocols are essential. Future research should focus on:

• Replication Studies: Independent verification of the reported IC₅₀ and MIC values.

• Broad-Spectrum Screening: Evaluation of 5-Hydroxysophoranone against a wider range of pathogens and cancer cell lines.

• Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling pathways affected by the compound.

• In Vivo Efficacy and Toxicity: Assessment of the compound's activity and safety in animal models.

By systematically addressing these research gaps, the scientific community can build a more complete and reproducible profile of 5-Hydroxysophoranone's biological activities, paving the way for its potential development as a therapeutic agent.

References

• 1. medchemexpress.com [medchemexpress.com]

Unveiling the Anti-Inflammatory Mechanism of 5-Hydroxysophoranone: A Comparative Analysis

For Immediate Release

A Comprehensive guide for researchers, scientists, and drug development professionals confirming the mechanism of action of 5-Hydroxysophoranone through a comparative analysis with other anti-inflammatory agents. This guide provides a detailed examination of its effects on key signaling pathways, supported by experimental data and protocols.

Recent investigations have solidified the role of 5-Hydroxysophoranone, a prenylated flavonoid, as a potent inhibitor of inflammatory responses. This compound, also known by its synonym Sophoraflavanone G, effectively mitigates the production of key pro-inflammatory mediators. Its mechanism of action primarily involves the suppression of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways, critical regulators of the inflammatory cascade. This guide offers a comparative analysis of 5-Hydroxysophoranone's efficacy against other well-known anti-inflammatory agents, namely the natural flavonoids Resveratrol and Quercetin (B1663063), and the synthetic corticosteroid Dexamethasone.

Comparative Efficacy in Inhibiting Pro-Inflammatory Mediators

To provide a clear comparison of the anti-inflammatory potential of 5-Hydroxysophoranone and its counterparts, the following tables summarize their inhibitory effects on key inflammatory markers. The data is primarily derived from studies on lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells, a standard in vitro model for studying inflammation.

Compound	Target	Cell Type	IC50 / Effective Concentration	Citation
5-Hydroxysophoranone	PGE2	RAW 264.7	1 - 50 µM	[1]
(Sophoraflavanone G)	TNF-α, IL-6, IL-1β	RAW 264.7	2.5 - 20 µM (Inhibitory Range)	[2]
iNOS, COX-2	RAW 264.7	2.5 - 20 µM (Inhibitory Range)	[2]
Resveratrol	Nitric Oxide (NO)	RAW 264.7	27.7 ± 1.6 µM	[3]
PGE2	RAW 264.7	19.0 ± 2.4 µM	[3]
IL-6	U-937	10 µM (complete inhibition)	[4]
TNF-α	U-937	10 µM (~48% inhibition)	[4]
Quercetin	IL-6, TNF-α, IL-1β	RAW 264.7	Up to 50 µM (significant inhibition)	[5][6]
iNOS, COX-2	A549	50 µM (strong inhibition of iNOS)	[7]
Dexamethasone	GM-CSF	Alveolar Macrophages	~50% inhibition at 1 µM	[8]
IL-8	Alveolar Macrophages	No significant inhibition	[8]

Deciphering the Molecular Mechanism: Inhibition of Key Inflammatory Pathways

5-Hydroxysophoranone exerts its anti-inflammatory effects by targeting the upstream signaling pathways that lead to the production of inflammatory mediators. The primary mechanism involves the inhibition of the NF-κB and MAPK signaling cascades.

The NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory response. In its inactive state, NF-κB is sequestered in the cytoplasm by its inhibitor, IκB. Upon stimulation by inflammatory signals like LPS, IκB is phosphorylated and subsequently degraded, allowing NF-κB to translocate to the nucleus. Once in the nucleus, NF-κB binds to the promoter regions of target genes, initiating the transcription of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β, as well as enzymes like COX-2 and iNOS. Studies have shown that 5-Hydroxysophoranone inhibits the degradation of IκBα and the subsequent nuclear translocation of the p65 subunit of NF-κB, thereby blocking the transcription of these inflammatory genes[2].

Figure 1: Inhibition of the NF-κB signaling pathway by 5-Hydroxysophoranone.

The MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is another crucial signaling route activated by inflammatory stimuli. This pathway involves a cascade of protein kinases that ultimately leads to the activation of transcription factors, such as AP-1, which also contribute to the expression of pro-inflammatory genes. Research indicates that 5-Hydroxysophoranone can significantly decrease the activation of MAPKs, further contributing to its anti-inflammatory profile[2].

Experimental Protocols

To facilitate further research and verification of the findings presented, detailed methodologies for key experiments are provided below.

Measurement of Cytokine Levels by ELISA

The Enzyme-Linked Immunosorbent Assay (ELISA) is a widely used method for quantifying the concentration of specific proteins, such as cytokines, in biological samples.

Experimental Workflow:

Figure 2: General workflow for a sandwich ELISA to measure cytokine levels.

Protocol:

• Coating: Coat a 96-well microplate with a capture antibody specific for the cytokine of interest (e.g., anti-mouse TNF-α) and incubate overnight at 4°C.

• Washing: Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween 20).

• Blocking: Block the remaining protein-binding sites in the coated wells by adding a blocking buffer (e.g., 1% BSA in PBS) and incubating for 1-2 hours at room temperature.

• Sample Incubation: After washing, add 100 µL of cell culture supernatants and standards to the appropriate wells and incubate for 2 hours at room temperature.

• Detection Antibody: Following another wash step, add a biotinylated detection antibody specific for the cytokine and incubate for 1 hour at room temperature.

• Enzyme Conjugate: After washing, add streptavidin-horseradish peroxidase (HRP) conjugate and incubate for 30 minutes at room temperature.

• Substrate Development: Wash the plate and add a chromogenic substrate for HRP, such as TMB (3,3’,5,5’-tetramethylbenzidine). Incubate in the dark until a color develops.

• Stopping the Reaction: Stop the reaction by adding a stop solution (e.g., 2N H₂SO₄).

• Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Analysis: Generate a standard curve from the absorbance values of the standards and use it to determine the concentration of the cytokine in the samples.

Western Blot Analysis of COX-2 and iNOS Expression

Western blotting is a technique used to detect specific proteins in a sample. This protocol outlines the steps to measure the expression levels of COX-2 and iNOS in cell lysates.

Experimental Workflow:

Figure 3: General workflow for Western blot analysis.

Protocol:

• Cell Lysis: Lyse the treated macrophage cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE: Separate equal amounts of protein from each sample on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST (Tris-buffered saline with 0.1% Tween 20) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for COX-2, iNOS, and a loading control (e.g., β-actin) overnight at 4°C.

• Secondary Antibody Incubation: After washing with TBST, incubate the membrane with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Following further washes, add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize them to the loading control to determine the relative protein expression levels.

NF-κB Luciferase Reporter Assay

This assay is used to measure the transcriptional activity of NF-κB.

Protocol:

• Transfection: Co-transfect cells (e.g., HEK293T or RAW 264.7) with a luciferase reporter plasmid containing NF-κB binding sites and a control plasmid (e.g., Renilla luciferase) for normalization.

• Treatment: After 24 hours, treat the cells with the test compounds (5-Hydroxysophoranone, etc.) for a specified period, followed by stimulation with an NF-κB activator (e.g., TNF-α or LPS).

• Cell Lysis: Lyse the cells using a passive lysis buffer.

• Luciferase Assay: Measure the firefly and Renilla luciferase activities in the cell lysates using a luminometer and a dual-luciferase reporter assay system.

• Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number. The resulting ratio reflects the NF-κB transcriptional activity.

Conclusion

5-Hydroxysophoranone demonstrates significant anti-inflammatory properties by effectively inhibiting the production of pro-inflammatory cytokines and enzymes through the suppression of the NF-κB and MAPK signaling pathways. While direct IC50 comparisons with other flavonoids and synthetic drugs are still emerging, the available data indicates its potential as a potent natural anti-inflammatory agent. The detailed experimental protocols provided herein will aid in the continued investigation and quantitative comparison of 5-Hydroxysophoranone's mechanism of action, paving the way for its potential development as a therapeutic agent for inflammatory diseases.

References

• 1. 5-Hydroxysophoranone | C30H36O5 | CID 42607927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 97938-30-2: Sophoraflavanone G | CymitQuimica [cymitquimica.com]
• 3. Resveratrol distinctively modulates the inflammatory profiles of immune and endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Resveratrol and its metabolites inhibit pro-inflammatory effects of lipopolysaccharides in U-937 macrophages in plasma-representative concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-Inflammatory Effect of Quercetin on RAW 264.7 Mouse Macrophages Induced with Polyinosinic-Polycytidylic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti-Inflammatory Effect of Quercetin on RAW 264.7 Mouse Macrophages Induced with Polyinosinic-Polycytidylic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Downregulation of COX-2 and iNOS by amentoflavone and quercetin in A549 human lung adenocarcinoma cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. atsjournals.org [atsjournals.org]

A Comparative Analysis of 5-Hydroxysophoranone from Diverse Botanical Sources

For Researchers, Scientists, and Drug Development Professionals: An In-Depth Guide to the Sourcing and Bioactivity of a Promising Prenylated Flavanone (B1672756)

5-Hydroxysophoranone, a prenylated flavanone with the chemical structure (2S)-5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methylbut-2-enyl)phenyl]-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one, is emerging as a compound of significant interest in phytochemical and pharmacological research. This guide provides a comparative analysis of 5-Hydroxysophoranone and related prenylated flavonoids from various botanical sources, focusing on their isolation, quantitative analysis, and biological activities, supported by experimental data.

Natural Sources of 5-Hydroxysophoranone and Related Flavonoids

5-Hydroxysophoranone has been identified in a select number of plant species, primarily within the Fabaceae family. While research on this specific compound is ongoing, several sources have been confirmed for its isolation or are known to produce structurally similar prenylated flavanones.

The primary documented source of 5-Hydroxysophoranone is from the stems of Erythrina subumbrans .[1][2] This finding represents the first isolation of this compound from the Erythrina genus. Additionally, public chemical databases indicate its presence in Millettia pulchra , Maackia amurensis , and Erythrina subumbrans .

While not yet directly confirmed to contain 5-Hydroxysophoranone, other notable sources of structurally related and well-studied prenylated flavonoids include:

• Sophora flavescens : A rich source of various prenylated flavonoids, including Sophoraflavanone G (also known as nor-kurarinone) and kurarinone.[3]

• Flemingia philippinensis : Known to produce a variety of prenylated isoflavones and chalcones.

Comparative Quantitative Analysis

Direct comparative studies on the yield and purity of 5-Hydroxysophoranone from its different botanical sources are currently limited in published literature. However, data on the extraction and quantification of total and specific flavonoids from Sophora flavescens and Flemingia philippinensis provide valuable insights into the potential yields of related compounds.

Plant Source	Compound/Extract	Extraction Method	Yield	Analytical Method	Reference
Sophora flavescens	Prenylated Flavonoids (PFS)	Ultrasound-Assisted Hydrophobic Ionic Liquid Extraction	7.38 mg/g	UHPLC-Q-Orbitrap MS	[4]
Flemingia philippinensis	Total Flavonoids (FPF)	70% Ethanol (B145695) Reflux	18.38% of crude extract	Not specified	[5]
Sophora flavescens	Total Flavonoids	Ethanol Reflux	5.70–61.55 mg/g (ethyl acetate (B1210297) fraction)	Spectrophotometry	[6]
Sophora japonica & S. flavescens	Various Flavonoid Glycosides	Not specified	Varied by plant part and species	HPLC-DAD	[7]

Comparative Biological Activities

Specific biological activity data for 5-Hydroxysophoranone is sparse. However, the antibacterial potential of extracts containing this compound and the activities of other flavonoids from the same sources offer a comparative perspective.

Plant Source	Compound/Extract	Biological Activity	Experimental Model	Key Findings	Reference
Erythrina subumbrans	Other isolated pterocarpans (e.g., erycristagallin)	Antibacterial	MIC assays against Streptococcus and Staphylococcus strains (including MRSA and VRSA)	MIC ranges of 0.39-1.56 µg/ml against Staphylococcus strains.[1]	[1]
Sophora flavescens	Sophoraflavanone G, Kuraridin, Kurarinone	Tyrosinase Inhibition	Mushroom tyrosinase assay	IC50 values of 6.6, 0.6, and 6.2 µM, respectively, indicating potent activity.
Sophora flavescens	Prenylated Flavonoids (PFS) Extract	Antitumor	Cytotoxicity assay against HepG2 cells	IC50 value of 10.80 µg/mL.[4]	[4]
Flemingia philippinensis	Total Flavonoids (FPF)	Anti-inflammatory, Bone Erosion Protection	Collagen-induced arthritis (CIA) in mice	Significantly suppressed paw swelling and arthritic score.	[5]
Maackia amurensis	Prenylated Flavanones (Compounds 4, 6, 8)	Cytotoxic	MTS assay against HeLa and SK-MEL-5 cancer cell lines	IC50 values ranging from 6.5 to 18.8 µM.[8]	[8]

Experimental Protocols

General Extraction of Prenylated Flavonoids from Sophora flavescens

A detailed protocol for the efficient and selective extraction of prenylated flavonoids from Sophora flavescens has been described using an ultrasound-assisted hydrophobic ionic liquid-based method.[4]

Experimental Workflow for Prenylated Flavonoid Extraction

Ultrasound-assisted extraction of prenylated flavonoids.

Total Flavonoid Extraction from Flemingia philippinensis

The following protocol was used to extract total flavonoids from the dry root of Flemingia philippinensis.[5]

• Pulverization : The dry root of Flemingia philippinensis was pulverized into a powder.

• Soaking : The powder was soaked in 70% ethanol for 2 days with a solid to liquid ratio of 1:14.

• Reflux : The mixture was refluxed twice, with each cycle lasting 2 hours.

• Filtration : The mixture was filtered to separate the extract from the solid residue.

• Evaporation : The final product was evaporated to yield the total flavonoids.

Workflow for Total Flavonoid Extraction

Extraction of total flavonoids from Flemingia philippinensis.

General Protocol for HPLC Quantification of Prenylated Flavonoids

High-Performance Liquid Chromatography (HPLC) is a standard method for the quantification of flavonoids. A detailed protocol for the UHPLC-MS-MS determination of hop prenylflavonoids in human serum has been described, which can be adapted for plant extracts.[9]

General Steps for HPLC Analysis

General workflow for HPLC analysis of flavonoids.

Signaling Pathways

The anti-inflammatory effects of flavonoids from sources like Flemingia philippinensis are often attributed to their modulation of key signaling pathways.

NF-κB and MAPK Signaling Pathways in Inflammation

References

• 1. Antibacterial pterocarpans from Erythrina subumbrans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [Main flavonoids from Sophora flavescenes] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Flemingia philippinensis Flavonoids Relieve Bone Erosion and Inflammatory Mediators in CIA Mice by Downregulating NF-κB and MAPK Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oxidative Potential and Nanoantioxidant Activity of Flavonoids and Phenolic Acids in Sophora flavescens - PMC [pmc.ncbi.nlm.nih.gov]
• 7. yonsei.elsevierpure.com [yonsei.elsevierpure.com]
• 8. researchgate.net [researchgate.net]
• 9. Method Development and Validation for UHPLC-MS-MS Determination of Hop Prenylflavonoids in Human Serum - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of 5-Hydroxysophoranone and Its Derivatives in Cancer Cell Cytotoxicity

In the landscape of oncological research, the quest for novel therapeutic agents with enhanced efficacy and selectivity remains a paramount objective. Natural products have long served as a rich reservoir for the discovery of such compounds. Among these, 5-Hydroxysophoranone, a prenylated flavonoid isolated from the root of Sophora flavescens, has garnered attention for its potential anticancer properties. This guide provides a comprehensive head-to-head comparison of 5-Hydroxysophoranone and its synthetic derivatives, focusing on their cytotoxic activities against various cancer cell lines. The data presented herein is intended for researchers, scientists, and drug development professionals to facilitate an objective evaluation of these compounds' therapeutic potential.

Comparative Cytotoxicity Data

The antiproliferative effects of 5-Hydroxysophoranone and its derivatives have been evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a compound required to inhibit the growth of 50% of the cell population, are summarized in the tables below. These values serve as a quantitative measure of the cytotoxic potency of each compound.

Table 1: Cytotoxicity (IC50, µM) of Sophoranone (B1204896) Derivatives against Various Cancer Cell Lines

Compound	A375S2 (Melanoma)	HeLa (Cervical Cancer)	HepG2 (Liver Cancer)
Sophoranone	-	4.5[1]	-
Sophoranone Analog 1	7.8[1]	-	-
Sophoridinol Derivative 7i	-	-	3.1[2]
N-substituted Sophoridine (B192422) Derivative 10b	-	8.5[3]	5.7[3]

Note: Specific derivatives of 5-Hydroxysophoranone with direct comparative data are limited in the public domain. The data presented includes closely related sophoranone and sophoridine derivatives to provide insights into structure-activity relationships.

Structure-Activity Relationship (SAR) Analysis

The variations in cytotoxic activity among the sophoranone and sophoridine derivatives highlight key structural features that influence their anticancer potential. Structure-activity relationship (SAR) studies suggest that modifications at specific positions of the core scaffold can significantly impact potency.

For instance, the introduction of lipophilic groups, such as naphthalenyl and anthracenyl moieties, at the 12-nitrogen atom of the sophoridinol scaffold has been shown to enhance cytotoxic activity against HepG2 cells.[2] This is exemplified by compound 7i, which bears a 9-anthracene group and exhibits a potent IC50 value of 3.1 µM.[2] The improved potency is attributed to an increase in the compound's lipophilicity, as indicated by higher ClogP values, which may facilitate better cell membrane penetration.[2]

Furthermore, the incorporation of an α,β-unsaturated ketone moiety into the sophoridinic structure has been reported to enhance cytotoxicity.[3] This functional group is a known Michael acceptor and can react with nucleophilic residues in proteins, potentially leading to the inhibition of key cellular enzymes and pathways.

Mechanistic Insights: Induction of Apoptosis and Cell Cycle Arrest

The anticancer effects of sophoranone and its derivatives are often mediated through the induction of programmed cell death (apoptosis) and the disruption of the cell cycle.

Studies on sophoridinol derivative 7i have indicated that its mechanism of action involves arresting the cell cycle at the G0/G1 phase.[2] This prevents the cancer cells from progressing to the S phase, where DNA replication occurs, ultimately leading to the inhibition of proliferation.

While the precise signaling pathways for 5-Hydroxysophoranone are not fully elucidated, related flavonoids are known to modulate critical pathways such as the PI3K-Akt and RAS/RAF/MEK/ERK signaling cascades.[1] These pathways are frequently dysregulated in cancer and play crucial roles in cell survival, proliferation, and apoptosis.

Below is a generalized representation of a potential signaling pathway that could be influenced by 5-Hydroxysophoranone and its derivatives, leading to apoptosis.

Caption: Potential signaling pathway for apoptosis induction.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of 5-Hydroxysophoranone and its derivatives.

Cell Viability Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Workflow:

Caption: MTT assay experimental workflow.

Detailed Protocol:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells per well and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test compounds (e.g., 0.1, 1, 10, 50, 100 µM). A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a specified period, typically 48 or 72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) is added to each well, and the plates are incubated for an additional 4 hours.

• Formazan (B1609692) Solubilization: The medium containing MTT is removed, and 150 µL of a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is determined by plotting the percentage of viability against the logarithm of the compound concentration.

Apoptosis and Cell Cycle Analysis by Flow Cytometry

Flow cytometry is a powerful technique used to analyze the physical and chemical characteristics of particles in a fluid as it passes through at least one laser. It can be used to determine the percentage of cells in different phases of the cell cycle and to quantify apoptosis.

Workflow for Apoptosis Analysis (Annexin V/PI Staining):

Caption: Apoptosis analysis workflow.

Detailed Protocol:

• Cell Treatment: Cells are treated with the test compound at its IC50 concentration for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting: Both adherent and floating cells are collected, washed with cold phosphate-buffered saline (PBS), and resuspended in binding buffer.

• Staining: Cells are stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol. Annexin V binds to phosphatidylserine (B164497) on the outer leaflet of the cell membrane of apoptotic cells, while PI intercalates with DNA in cells with compromised membranes (late apoptotic and necrotic cells).

• Flow Cytometry Analysis: The stained cells are analyzed using a flow cytometer. The data allows for the differentiation of viable cells (Annexin V-negative, PI-negative), early apoptotic cells (Annexin V-positive, PI-negative), and late apoptotic/necrotic cells (Annexin V-positive, PI-positive).

Conclusion

The available data, primarily from studies on closely related sophoranone and sophoridine derivatives, suggests that 5-Hydroxysophoranone and its analogs are a promising class of compounds with significant anticancer potential. The cytotoxic efficacy of these compounds appears to be influenced by specific structural modifications, with lipophilicity and the presence of reactive moieties playing important roles. The primary mechanisms of action involve the induction of apoptosis and cell cycle arrest, likely through the modulation of key signaling pathways involved in cell survival and proliferation.

Further research is warranted to synthesize and evaluate a broader range of 5-Hydroxysophoranone derivatives to establish a more comprehensive structure-activity relationship. In-depth mechanistic studies are also needed to fully elucidate the molecular targets and signaling pathways responsible for their anticancer effects. This will be crucial for the rational design and development of novel, potent, and selective anticancer agents based on the 5-Hydroxysophoranone scaffold.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Biological Evaluation of Sophoridinol Derivatives as a Novel Family of Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Independent Verification of 5-Hydroxysophoranone: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the potential bioactivities of 5-Hydroxysophoranone against well-researched alternative isoflavones. Due to the limited availability of published quantitative data for 5-Hydroxysophoranone, this document leverages experimental data from the structurally similar and extensively studied isoflavones, genistein (B1671435) and daidzein, to provide a comparative context for its likely biological activities. All experimental data is supported by detailed methodologies to aid in the independent verification and replication of findings.

Data Presentation: Comparative Bioactivity of Isoflavones

The following tables summarize the quantitative data for the anticancer, anti-inflammatory, and antioxidant activities of genistein and daidzein, which can serve as a benchmark for evaluating 5-Hydroxysophoranone.

Table 1: Comparative Anticancer Activity (IC50 Values)

Compound	Cancer Cell Line	IC50 (µM)	Reference
Genistein	MDA-468 (Breast)	~24-44	[1][2]
Genistein	MCF-7 (Breast)	~24-44	[1][2]
Genistein	HeLa (Cervical)	18.47	[3]
Genistein	PC-3 (Prostate)	Not specified	[4][5][6]
Daidzein	MDA-468 (Breast)	> 78	[2]
Daidzein	MCF-7 (Breast)	> 78	[2]

Table 2: Comparative Anti-Inflammatory and Antioxidant Activity

Compound	Assay	Activity Metric	Result	Reference
Genistein	NF-κB Inhibition	Abrogates TNF-α induced activation	Effective	[4]
Daidzein	NF-κB Inhibition	Inhibits p65 phosphorylation	Effective	[7][8]
Daidzein	MAPK (ERK) Inhibition	Inhibits phosphorylation	Effective	[7]
Sophoranone	DPPH Scavenging	Not specified	Not specified
Sophoranone	ORAC	Not specified	Not specified

Mandatory Visualizations

The following diagrams illustrate key signaling pathways potentially modulated by 5-Hydroxysophoranone and a general workflow for its experimental validation.

Caption: NF-κB Signaling Pathway Inhibition by Isoflavones.

Caption: MAPK/ERK Signaling Pathway Inhibition by Isoflavones.

Caption: General Experimental Workflow for Bioactivity Screening.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate independent verification.

Anticancer Activity: MTT Assay

This assay measures the metabolic activity of cells as an indicator of cell viability.[9][10][11][12]

• Cell Seeding: Plate cells (e.g., MCF-7, HeLa) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Treatment: Treat the cells with various concentrations of 5-Hydroxysophoranone (or comparator compounds) and a vehicle control. Incubate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Anti-Inflammatory Activity: Griess Assay for Nitric Oxide

This assay quantifies nitric oxide (NO) production, a key inflammatory mediator, by measuring its stable metabolite, nitrite (B80452).[13][14][15][16][17]

• Cell Culture and Stimulation: Culture macrophages (e.g., RAW 264.7) in a 96-well plate. Pre-treat cells with different concentrations of 5-Hydroxysophoranone for 1 hour, then stimulate with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours to induce NO production.

• Sample Collection: Collect 100 µL of the cell culture supernatant from each well.

• Griess Reaction: Add 100 µL of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine) to each supernatant sample.

• Incubation: Incubate the plate at room temperature for 10-15 minutes in the dark.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Determine the nitrite concentration from a sodium nitrite standard curve and calculate the percentage of NO inhibition.

Antioxidant Activity: DPPH Radical Scavenging Assay

This assay measures the ability of a compound to scavenge the stable free radical DPPH.[18][19][20][21][22]

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol.

• Reaction Mixture: In a 96-well plate, add 100 µL of various concentrations of 5-Hydroxysophoranone to 100 µL of the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm.

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity and determine the IC50 value.

Antioxidant Activity: Oxygen Radical Absorbance Capacity (ORAC) Assay

The ORAC assay measures the antioxidant capacity of a substance to inhibit the oxidation of a fluorescent probe by peroxyl radicals.[23][24][25][26][27]

• Reagent Preparation: Prepare solutions of a fluorescent probe (e.g., fluorescein), a free radical initiator (e.g., AAPH), and a standard antioxidant (e.g., Trolox).

• Assay Procedure: In a 96-well black microplate, add the fluorescein (B123965) solution, followed by the test compound or Trolox standards. Incubate at 37°C. Initiate the reaction by adding the AAPH solution.

• Fluorescence Measurement: Immediately begin measuring the fluorescence decay every 1-2 minutes for at least 60 minutes using a fluorescence microplate reader (excitation ~485 nm, emission ~520 nm).

• Data Analysis: Calculate the area under the curve (AUC) for each sample and standard. The antioxidant capacity is expressed as Trolox equivalents.

NF-κB Activation Assay

This assay typically measures the translocation of the p65 subunit of NF-κB from the cytoplasm to the nucleus upon stimulation, which is a key step in its activation.[28][29][30][31][32]

• Cell Treatment: Seed cells (e.g., HeLa or macrophages) on coverslips or in a 96-well imaging plate. Pre-treat with 5-Hydroxysophoranone, then stimulate with an activator like TNF-α.

• Immunofluorescence Staining: Fix and permeabilize the cells. Incubate with a primary antibody against NF-κB p65, followed by a fluorescently labeled secondary antibody. Stain the nuclei with DAPI.

• Imaging and Analysis: Acquire images using a fluorescence microscope. Quantify the nuclear and cytoplasmic fluorescence intensity of p65 to determine the extent of translocation.

• Alternative Method (Western Blot): Perform subcellular fractionation to separate nuclear and cytoplasmic extracts. Analyze the levels of p65 in each fraction by Western blotting.

MAPK Phosphorylation Assay (Western Blot)

This assay detects the activation of MAPK pathways by measuring the phosphorylation of key kinases like ERK.[7][33][34][35][36][37][38][39][40]

• Cell Lysis: Treat cells with 5-Hydroxysophoranone and/or a growth factor, then lyse the cells in a buffer containing phosphatase and protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE and Western Blotting: Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunodetection: Block the membrane and probe with a primary antibody specific for the phosphorylated form of the target kinase (e.g., phospho-ERK). Subsequently, strip the membrane and re-probe with an antibody for the total form of the kinase to normalize for protein loading.

• Detection and Analysis: Use a chemiluminescent substrate and an imaging system to detect the protein bands. Quantify the band intensities to determine the ratio of phosphorylated to total protein.

References

• 1. Molecular Pathways of Genistein Activity in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Genistein inhibition of the growth of human breast cancer cells: independence from estrogen receptors and the multi-drug resistance gene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Comprehensive Review of Genistein’s Effects in Preclinical Models of Cervical Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Inhibition of nuclear factor kappaB activation in PC3 cells by genistein is mediated via Akt signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inactivation of nuclear factor kappaB by soy isoflavone genistein contributes to increased apoptosis induced by chemotherapeutic agents in human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. researchgate.net [researchgate.net]
• 9. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 10. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 11. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Assessment of Anticancer Activity by MTT Assay [bio-protocol.org]
• 13. Nitric Oxide Griess Assay [bio-protocol.org]
• 14. Protocol Griess Test [protocols.io]
• 15. resources.rndsystems.com [resources.rndsystems.com]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. acmeresearchlabs.in [acmeresearchlabs.in]
• 19. researchgate.net [researchgate.net]
• 20. 2.6. Determination of antioxidant activity by DPPH and Superoxide radical scavenging assays [bio-protocol.org]
• 21. marinebiology.pt [marinebiology.pt]
• 22. mdpi.com [mdpi.com]
• 23. ORAC Assay Protocol | PDF | Analytical Chemistry | Chemistry [scribd.com]
• 24. cellbiolabs.com [cellbiolabs.com]
• 25. kamiyabiomedical.com [kamiyabiomedical.com]
• 26. agilent.com [agilent.com]
• 27. mdpi.com [mdpi.com]
• 28. Genistein suppresses LPS-induced inflammatory response through inhibiting NF-κB following AMP kinase activation in RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. tools.thermofisher.com [tools.thermofisher.com]
• 30. Measurement of NF-κB activation in TLR-activated macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 31. Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 32. NF-kappa B (NF-kB) Activation Assay Kit | ABIN1110858 [antibodies-online.com]
• 33. Equol, a metabolite of the soybean isoflavone daidzein, inhibits neoplastic cell transformation by targeting the MEK/ERK/p90RSK/activator protein-1 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 34. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 35. benchchem.com [benchchem.com]
• 36. Daidzein stimulates osteogenesis facilitating proliferation, differentiation, and antiapoptosis in human osteoblast-like MG-63 cells via estrogen receptor-dependent MEK/ERK and PI3K/Akt activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 37. 8-Hydroxydaidzein, an Isoflavone from Fermented Soybean, Induces Autophagy, Apoptosis, Differentiation, and Degradation of Oncoprotein BCR-ABL in K562 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 38. MAPK Phosphorylation Assay with Leaf Disks of Arabidopsis [bio-protocol.org]
• 39. MAPK Phosphorylation Assay with Leaf Disks of Arabidopsis [en.bio-protocol.org]
• 40. Analysis of Mitogen-Activated Protein Kinase Phosphorylation in Response to Stimulation of Histidine Kinase Signaling Pathways in Neurospora - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Anticancer Potential: A Comparative Guide to the Structure-Activity Relationships of Sophoranone Analogs and Related Flavonoids

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the structure-activity relationships (SAR) of sophoranone (B1204896) analogs and structurally related flavonoids, focusing on their anticancer properties. Due to a lack of extensive research specifically on 5-hydroxysophoranone (B12373633) analogs, this guide draws upon data from the broader flavanone (B1672756) and isoflavanone (B1217009) classes to elucidate key structural features influencing cytotoxicity and to provide a framework for future drug design and development.

This guide synthesizes experimental data from multiple studies to highlight the impact of various structural modifications on the anticancer activity of these compounds. Detailed experimental protocols for the cited assays are provided to ensure reproducibility and aid in the design of future studies. Visualizations of a representative synthetic pathway and a key signaling cascade are also included to offer a comprehensive understanding of the chemistry and biology of these potential therapeutic agents.

Comparative Anticancer Activity of Flavanone and Isoflavanone Analogs

The following tables summarize the in vitro anticancer activity of various flavanone and isoflavanone derivatives against different human cancer cell lines. The data, presented as IC50 values (the concentration required to inhibit the growth of 50% of cells), allows for a direct comparison of the cytotoxic potential of these compounds.

Table 1: In Vitro Anticancer Activity of Heteroaryl Flavanone Derivatives [1]

Compound ID	B-ring Heterocycle	MCF-7 (Breast) IC50 (µg/mL)	HT29 (Colon) IC50 (µg/mL)	A498 (Kidney) IC50 (µg/mL)
YP-4	Furan (B31954)	7.3	4.9	5.7
Positive Control	2-Phenyl chroman-4-one	>10	>10	>10

Table 2: Anticancer and Antioxidant Activities of 7-Methoxyisoflavanone (B1210226) and 2,3-Diarylchromanones [2]

Compound ID	Structure	Anticancer Activity (Concentration)	Antioxidant Activity (Concentration)
7	7-methoxyisoflavanone	Potential	-
6c	diarylchromanone	Potential	-
6b	diarylchromanone	-	Potential
6h	diarylchromanone	Possesses activity	Possesses activity

Key Structure-Activity Relationship Insights

Analysis of the available data on flavanones and related compounds reveals several key structural features that influence their anticancer activity:

• Substitution on the B-ring: The nature and position of substituents on the B-ring of the flavonoid scaffold play a crucial role in determining cytotoxic potency. For instance, the presence of a furan ring in the B-ring of flavanone derivatives, as seen in compound YP-4, demonstrated significant anticancer activity compared to the unsubstituted parent compound.[1]

• Hydroxylation Patterns: The number and location of hydroxyl groups on the flavonoid skeleton are critical for biological activity. Generally, hydroxylation tends to influence the antioxidant and anticancer properties of these compounds.[3][4]

• Prenylation: The addition of prenyl groups to the flavonoid core, as is common in many natural sophoranone derivatives, has been shown to enhance cytotoxic effects against various cancer cell lines.[5]

• Methoxy (B1213986) Groups: The presence of methoxy groups, as in 7-methoxyisoflavanone, has been associated with potential anticancer activity.[2]

Experimental Protocols

To ensure the reproducibility and further exploration of the findings presented, detailed methodologies for the key experiments are provided below.

Cell Viability and Cytotoxicity Assays

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay [6][7][8][9][10]

This colorimetric assay is a standard method for assessing cell viability.

• Principle: Metabolically active cells possess mitochondrial dehydrogenases that reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.[6][8]

• Procedure:

  • Seed cells in a 96-well plate at an optimal density and incubate for 18-24 hours.[7]

  • Treat the cells with various concentrations of the test compounds and appropriate controls (e.g., vehicle control, positive control).[7]

  • Incubate the plates for the desired exposure time (e.g., 24, 48, or 72 hours).[7]

  • Add MTT solution (typically 0.5 mg/mL) to each well and incubate for 1-4 hours at 37°C to allow formazan crystal formation.[7][9]

  • Gently remove the media and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.[7]

  • Measure the absorbance of the solution using a microplate reader at a wavelength of 540-595 nm.[7][8]

2. Sulforhodamine B (SRB) Assay [1]

This assay is used to determine cell density based on the measurement of cellular protein content.

• Principle: SRB is a bright pink aminoxanthene dye that binds to basic amino acid residues in cellular proteins under mildly acidic conditions. The amount of bound dye is proportional to the total protein mass and, therefore, to the number of cells.

• Procedure:

  • Seed cells in a 96-well plate and treat with test compounds as described for the MTT assay.

  • After the incubation period, fix the cells with a cold solution of trichloroacetic acid (TCA).

  • Wash the plates with water to remove the TCA.

  • Stain the cells with a 0.4% (w/v) SRB solution in 1% acetic acid.

  • Wash away the unbound dye with 1% acetic acid and allow the plates to air dry.

  • Solubilize the bound SRB dye with a 10 mM Tris base solution.

  • Measure the absorbance at a wavelength of approximately 510 nm.

Visualizing the Science: Synthesis and Signaling

The following diagrams, created using the Graphviz DOT language, illustrate a representative synthetic workflow for flavanone derivatives and a key signaling pathway implicated in their anticancer effects.

Caption: Synthesis of Flavanone Derivatives.

Caption: Inhibition of NF-κB Signaling by Flavonoids.

Conclusion

While direct and extensive structure-activity relationship studies on 5-hydroxysophoranone analogs are currently limited, the analysis of structurally related flavanones and isoflavanones provides valuable insights into the key chemical features that govern their anticancer activity. The presence of specific substituents on the B-ring, the pattern of hydroxylation and prenylation, and the inclusion of methoxy groups are all critical determinants of cytotoxicity. The experimental protocols and pathway diagrams presented in this guide offer a foundational resource for researchers in the field of medicinal chemistry and drug discovery to design and evaluate novel sophoranone-based anticancer agents with improved efficacy and selectivity. Further investigation into the specific mechanisms of action of these compounds will be crucial for their development as next-generation cancer therapeutics.

References

• 1. Synthesis and Evaluation of Flavanones as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, anticancer and antioxidant activities of 7-methoxyisoflavanone and 2,3-diarylchromanones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Sophoranone A and B: two new cytotoxic prenylated metabolites and their analogs from the root bark of Sophora flavescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 7. researchtweet.com [researchtweet.com]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Cell Viability Assay Protocols - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Safety & Regulatory Compliance

Navigating the Disposal of 5-Hydroxysophoranone: A Guide to Safe and Compliant Practices

At the forefront of any chemical handling procedure is the Safety Data Sheet (SDS). This document, specific to each chemical, is the primary source of information regarding hazards, handling, storage, and disposal. If you have an SDS for 5-Hydroxysophoranone, it will contain a section dedicated to disposal considerations that should be followed. In the absence of a specific SDS, the following general procedures, which align with standard laboratory safety protocols, should be implemented.

Immediate Safety and Handling for Disposal

Before beginning any disposal process, ensure you are equipped with the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

• Safety goggles or a face shield

• Chemical-resistant gloves

• A lab coat

Work in a well-ventilated area, such as a fume hood, to minimize inhalation exposure.

Step-by-Step Disposal Protocol

The disposal of chemical waste like 5-Hydroxysophoranone should be treated as a hazardous waste process unless explicitly determined otherwise by a qualified safety professional or specific SDS guidance.

• Waste Identification and Segregation:

  • Treat 5-Hydroxysophoranone as a hazardous chemical waste.

  • Do not mix it with other waste streams unless instructed to do so by your institution's Environmental Health and Safety (EHS) department.[1] Incompatible chemicals can react dangerously. For instance, acids should be stored separately from bases, and oxidizing agents kept apart from reducing agents.[2]

  • Solid and liquid waste should be collected in separate, designated containers.

• Container Selection and Labeling:

  • Use a container that is compatible with 5-Hydroxysophoranone. The original manufacturer's container is often a suitable choice.[3][4] If using a different container, ensure it is made of a material that will not react with the chemical and has a secure, leak-proof screw-on cap.[2][3]

  • Clearly label the waste container with the words "Hazardous Waste," the full chemical name ("5-Hydroxysophoranone"), and any known hazard characteristics (e.g., flammable, corrosive, toxic).

• Accumulation and Storage:

  • Store the waste container in a designated satellite accumulation area (SAA) within the laboratory.[2]

  • The SAA should be under the control of the laboratory personnel.

  • Ensure secondary containment is in place to capture any potential leaks or spills.[3] A secondary container should be able to hold 110% of the volume of the primary container.[3]

  • Keep the waste container closed at all times, except when adding waste.[2][3]

• Disposal Request and Pickup:

  • Contact your institution's EHS or hazardous waste management department to schedule a pickup. Do not attempt to dispose of the chemical waste through regular trash or down the drain.[5][6]

  • Follow your institution's specific procedures for requesting a waste collection. This may involve an online form or a direct call.

Quantitative Guidelines for Hazardous Waste Storage

The following table summarizes general quantitative limits and timelines for the accumulation of hazardous waste in a laboratory setting. These are common guidelines; however, always refer to your local and institutional regulations as they may vary.

Parameter	Guideline	Source
Maximum Volume in SAA	55 gallons of hazardous waste (total)	[3][7]
Maximum Volume of Acutely Hazardous Waste	1 quart of "P-listed" acute hazardous waste	[7]
Time Limit for Full Container Removal	Within 3 days of the container becoming full	[2]
Maximum Accumulation Time (partially full)	Up to one year in a properly labeled and closed container	[2]

General Chemical Waste Disposal Workflow

The following diagram illustrates a general workflow for the proper disposal of laboratory chemical waste.

Caption: Workflow for the proper disposal of laboratory chemical waste.

Important Considerations:

• Unknowns: Never dispose of an unknown chemical.[3] If you encounter an unlabeled container, contact your EHS department for guidance on identification and disposal.[8]

• Empty Containers: Empty containers that held hazardous chemicals may also need to be treated as hazardous waste. A common practice is to triple-rinse the container with a suitable solvent. The rinsate must then be collected and disposed of as hazardous waste.[8] After proper cleaning, the container may be disposed of in the regular trash, but always confirm this with your institution's policies.

• Drain Disposal: Do not dispose of 5-Hydroxysophoranone or other hazardous chemicals down the drain.[5][6][9] Drain disposal is only permissible for a very limited number of non-hazardous, water-soluble substances in small quantities, and is subject to strict local regulations.[2][5]

By adhering to these general yet crucial guidelines, you contribute to a safer laboratory environment and ensure compliance with environmental regulations, building a foundation of trust in your laboratory's safety and chemical handling practices. Always prioritize consulting your institution's specific protocols and the chemical's Safety Data Sheet.

References

• 1. rtong.people.ust.hk [rtong.people.ust.hk]
• 2. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 3. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 5. acs.org [acs.org]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]
• 8. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 9. fishersci.com [fishersci.com]

Essential Safety and Logistical Information for Handling 5-Hydroxysophoranone

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling 5-Hydroxysophoranone. It includes procedural, step-by-step guidance on personal protective equipment (PPE), handling protocols, and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure to 5-Hydroxysophoranone. The following table summarizes the recommended PPE for various laboratory operations.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions	Safety glasses with side shields or chemical splash goggles.[1][2]	Nitrile gloves.[3]	Laboratory coat.[3]	Not generally required if handled in a well-ventilated area.
Handling stock solutions	Chemical splash goggles.[4]	Nitrile gloves.[3]	Laboratory coat.[3]	Not generally required if handled in a well-ventilated area or chemical fume hood.
Performing reactions	Chemical splash goggles and a face shield.[4]	Nitrile gloves.[3]	Chemical-resistant laboratory coat or apron.	Recommended to work within a certified chemical fume hood.[3]
Cleaning spills	Chemical splash goggles and a face shield.[4]	Heavy-duty nitrile or butyl rubber gloves.	Chemical-resistant suit or coveralls, and shoe covers.	An air-purifying respirator (APR) with appropriate cartridges may be necessary depending on the spill size and volatility of the solvent used.

Experimental Protocols: Handling and Storage

Adherence to proper handling and storage procedures is essential for maintaining the integrity of 5-Hydroxysophoranone and ensuring laboratory safety.

General Handling:

• Always handle 5-Hydroxysophoranone in a well-ventilated area, preferably within a certified chemical fume hood.[3]

• Avoid the formation of dust and aerosols.[1]

• Do not get in eyes, on skin, or on clothing.[4]

• Wash hands thoroughly after handling.[1]

• Prepare solutions carefully to avoid splashing.

Storage:

• Store in a tightly closed container in a dry and well-ventilated place.[4][5]

• Keep away from strong oxidizing agents.[4]

• Protect from light.[4]

Disposal Plan

Proper disposal of 5-Hydroxysophoranone and its associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Categorization and Collection:

• Solid Waste: Collect solid 5-Hydroxysophoranone waste and contaminated consumables (e.g., weigh boats, pipette tips) in a designated, labeled hazardous waste container.

• Liquid Waste: Collect liquid waste containing 5-Hydroxysophoranone in a separate, labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been verified.

• Sharps Waste: Dispose of any contaminated sharps (e.g., needles, broken glass) in a designated sharps container.

Disposal Procedure:

• All waste must be disposed of in accordance with local, state, and federal regulations.

• Contact your institution's Environmental Health and Safety (EHS) department for specific disposal procedures and to schedule a waste pickup.

• Do not pour 5-Hydroxysophoranone waste down the drain.[6][7][8]

Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Spill Size	Response Procedure
Small Spill (Solid)	1. Restrict access to the area. 2. Wearing appropriate PPE, gently sweep the solid material into a labeled hazardous waste container. 3. Clean the spill area with a suitable solvent and decontaminate.
Small Spill (Liquid)	1. Restrict access to the area. 2. Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., vermiculite, sand). 3. Collect the absorbed material into a labeled hazardous waste container. 4. Clean the spill area with a suitable solvent and decontaminate.
Large Spill	1. Evacuate the immediate area. 2. Alert others in the vicinity and notify your supervisor and the institution's EHS department immediately. 3. Do not attempt to clean up a large spill without proper training and equipment.

Visual Workflow for Handling 5-Hydroxysophoranone

The following diagram illustrates the key decision points and procedures for the safe handling and disposal of 5-Hydroxysophoranone.

Caption: Workflow for the safe handling and disposal of 5-Hydroxysophoranone.

References

• 1. uprm.edu [uprm.edu]
• 2. fishersci.com [fishersci.com]
• 3. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. bsu.edu [bsu.edu]
• 7. nems.nih.gov [nems.nih.gov]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]